2-Phenylacetaldehyde-d5

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Phenylacetaldehyde-d5: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure, and applications of 2-Phenylacetaldehyde-d5, a deuterated analog of 2-phenylacetaldehyde. This isotopically labeled compound is a valuable tool in metabolic research, pharmacokinetic studies, and reaction mechanism analysis.

Core Chemical Properties

Identifier and Structural Data

Property	Value	Reference
IUPAC Name	2-(2,3,4,5,6-pentadeuteriophenyl)acetaldehyde
Synonyms	2-(Phenyl-d5)acetaldehyde	[1]
CAS Number	879549-73-2
Molecular Formula	C₈H₃D₅O	[1]
Molecular Weight	125.18 g/mol	[1]
Canonical SMILES	C1=CC=C(C=C1)CC=O
Isomeric SMILES	[2H]C1=C(C(=C(C(=C1[2H])[2H])CC=O)[2H])[2H]
InChI	InChI=1S/C8H8O/c9-7-6-8-4-2-1-3-5-8/h1-5,7H,6H2/i1D,2D,3D,4D,5D
InChI Key	DTUQWGWMVIHBKE-RALIUCGRSA-N

Physical and Chemical Properties

Property	Value (2-Phenylacetaldehyde-d5)	Value (2-Phenylacetaldehyde, approximation)	Reference
Physical State	Solid at room temperature	Colorless liquid	[2]
Boiling Point	Data not available	195 °C	[2]
Density	Data not available	~1.027 g/mL at 25 °C	[3]
Refractive Index	Data not available	n20/D ~1.535	[3]
Storage	Recommended at -20°C (3-year stability) or 4°C (2-year stability)	2-8°C	[3]

Chemical Structure and Spectroscopic Analysis

The structure of 2-Phenylacetaldehyde-d5 consists of an acetaldehyde (B116499) moiety attached to a phenyl group in which all five hydrogen atoms on the aromatic ring have been replaced by deuterium (B1214612) atoms. This isotopic labeling is the key feature that enables its use as a tracer in mass spectrometry-based studies.

Expected Spectroscopic Data

While specific spectra for 2-Phenylacetaldehyde-d5 are not widely published, the expected data can be inferred from the structure and comparison with the non-deuterated analog.

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the aldehyde proton (CHO) and the methylene (B1212753) protons (-CH₂-). The characteristic signals for the aromatic protons, typically observed between 7.2 and 7.4 ppm for the non-deuterated compound, will be absent.

• ¹³C NMR: The carbon-13 NMR spectrum will be similar to that of the non-deuterated compound, showing peaks for the carbonyl carbon, the methylene carbon, and the aromatic carbons. The signals for the deuterated carbons may show splitting due to carbon-deuterium coupling.

• Mass Spectrometry: The key feature in the mass spectrum will be the molecular ion peak, which will be shifted by +5 mass units compared to the non-deuterated compound due to the presence of five deuterium atoms. This distinct mass difference allows for its use as an internal standard and tracer in quantitative analysis by GC-MS or LC-MS.[4]

Experimental Protocols

Synthesis of 2-Phenylacetaldehyde-d5

The most common method for the synthesis of 2-Phenylacetaldehyde-d5 is through the deuteration of 2-Phenylacetaldehyde.

General Protocol: Catalytic Hydrogen-Deuterium Exchange

• Reactants: 2-Phenylacetaldehyde, Deuterium gas (D₂), and a catalyst such as Palladium on carbon (Pd/C).

• Procedure: 2-Phenylacetaldehyde is dissolved in a suitable solvent. The Pd/C catalyst is added to the solution. The reaction vessel is then placed under an atmosphere of deuterium gas.

• Reaction Conditions: The mixture is stirred at a specific temperature and pressure for a sufficient time to allow for the exchange of the aromatic protons with deuterium.

• Work-up and Purification: After the reaction is complete, the catalyst is filtered off. The solvent is removed under reduced pressure, and the resulting 2-Phenylacetaldehyde-d5 is purified, typically by chromatography, to yield the final product.

Chemical Reactions

2-Phenylacetaldehyde-d5 is expected to undergo chemical reactions similar to its non-deuterated counterpart, including:

• Oxidation: It can be oxidized to 2-Phenylacetic acid-d5 using oxidizing agents like potassium permanganate (B83412) (KMnO₄) or chromium trioxide (CrO₃).

• Reduction: It can be reduced to 2-Phenylethanol-d5 using reducing agents such as sodium borohydride (B1222165) (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Applications in Research and Drug Development

The primary application of 2-Phenylacetaldehyde-d5 stems from the kinetic isotope effect, where the presence of heavier deuterium atoms can slow down metabolic processes. This makes it an invaluable tool for:

• Metabolic Studies: As a tracer to investigate metabolic pathways, such as the degradation of phenylalanine.[5]

• Pharmacokinetic Studies: To understand the absorption, distribution, metabolism, and excretion (ADME) of drugs containing a phenylacetaldehyde (B1677652) moiety.

• Reaction Mechanism Studies: As a tracer in chemical reactions to elucidate reaction pathways.

Visualizations

Caption: Workflow for the synthesis and characterization of 2-Phenylacetaldehyde-d5.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Phenylacetaldehyde - Wikipedia [en.wikipedia.org]
• 3. CN104529728A - Synthesis method of phenylacetaldehyde - Google Patents [patents.google.com]
• 4. spectrabase.com [spectrabase.com]
• 5. Phenethylamine - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Synthesis and Characterization of 2-Phenylacetaldehyde-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 2-Phenylacetaldehyde-d5 (C₈H₃D₅O), a deuterated analog of 2-phenylacetaldehyde. This isotopically labeled compound is a valuable tool in metabolic research, pharmacokinetic studies, and as an internal standard in mass spectrometry-based quantitative analysis. The substitution of hydrogen with deuterium (B1214612) atoms on the phenyl ring allows for the tracking and quantification of 2-phenylacetaldehyde and its metabolites in biological systems.

Physicochemical Properties

2-Phenylacetaldehyde-d5 shares similar physical and chemical properties with its non-deuterated counterpart, with the primary difference being its molecular weight.

Property	Value
Molecular Formula	C₈H₃D₅O[1]
Molecular Weight	125.18 g/mol [1]
Appearance	Colorless to pale yellow liquid
Boiling Point	Approx. 195 °C (decomposes)
Solubility	Soluble in organic solvents such as ethanol, diethyl ether, and dichloromethane. Slightly soluble in water.
Storage	Store at 2-8°C in a tightly sealed container under an inert atmosphere to prevent oxidation and polymerization.

Synthesis of 2-Phenylacetaldehyde-d5

The most common and efficient method for the synthesis of 2-Phenylacetaldehyde-d5 is through the catalytic hydrogen-deuterium exchange of 2-Phenylacetaldehyde. This process involves the replacement of the five hydrogen atoms on the aromatic ring with deuterium atoms.

Experimental Protocol: Catalytic Deuteration

This protocol describes a general procedure for the deuteration of 2-Phenylacetaldehyde using a heterogeneous catalyst.

Materials:

• 2-Phenylacetaldehyde (≥95% purity)

• Deuterium gas (D₂, 99.8 atom % D)

• 10% Palladium on activated carbon (Pd/C)

• Anhydrous solvent (e.g., ethyl acetate (B1210297) or dioxane)

• Inert gas (e.g., Argon or Nitrogen)

Equipment:

• High-pressure reactor (autoclave) equipped with a magnetic stirrer, gas inlet, and pressure gauge

• Schlenk line or glovebox for handling air-sensitive reagents

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Catalyst Preparation: In a clean, dry high-pressure reactor, add 10% Pd/C catalyst (typically 5-10 mol% relative to the substrate).

• Reaction Setup: Under an inert atmosphere, add the anhydrous solvent to the reactor, followed by 2-Phenylacetaldehyde.

• Deuteration: Seal the reactor and purge it several times with deuterium gas. Pressurize the reactor with deuterium gas to the desired pressure (e.g., 10-50 bar).

• Reaction: Heat the mixture to the desired temperature (e.g., 80-120 °C) and stir vigorously for a specified time (e.g., 24-72 hours). The reaction progress can be monitored by taking small aliquots and analyzing them by GC-MS to determine the degree of deuteration.

• Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent the excess deuterium gas.

• Purification: Filter the reaction mixture through a pad of celite to remove the Pd/C catalyst. The solvent is then removed under reduced pressure using a rotary evaporator. The crude product can be further purified by vacuum distillation or column chromatography on silica (B1680970) gel to yield pure 2-Phenylacetaldehyde-d5.

Expected Yield: 70-90%

Synthesis Workflow

Caption: Workflow for the synthesis of 2-Phenylacetaldehyde-d5.

Characterization of 2-Phenylacetaldehyde-d5

Comprehensive characterization is crucial to confirm the identity, purity, and isotopic enrichment of the synthesized 2-Phenylacetaldehyde-d5.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the structure and assessing the degree of deuteration.

• ¹H NMR: The proton NMR spectrum is expected to show a significant reduction or complete disappearance of the signals corresponding to the aromatic protons (typically in the range of 7.2-7.4 ppm). The signals for the benzylic protons (-CH₂-) and the aldehydic proton (-CHO) should remain.

• ²H NMR: The deuterium NMR spectrum should show a signal in the aromatic region, confirming the incorporation of deuterium onto the phenyl ring.

• ¹³C NMR: The carbon NMR spectrum will show signals for all eight carbon atoms. The signals for the deuterated carbons in the phenyl ring will appear as multiplets with attenuated intensity due to C-D coupling.

¹H NMR	Chemical Shift (δ, ppm)	Multiplicity	Integration
Aldehydic Proton	~9.7	t	1H
Benzylic Protons	~3.6	d	2H

¹³C NMR	Chemical Shift (δ, ppm)
C=O	~200
Aromatic C-D	~127-134 (multiplets)
Aromatic C	~133
-CH₂-	~50

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and isotopic purity of the synthesized compound.

• Electron Ionization (EI-MS): The mass spectrum will show the molecular ion peak (M⁺) at m/z 125. The fragmentation pattern will be similar to that of the non-deuterated compound, but with mass shifts corresponding to the deuterium atoms.

• Isotopic Purity Calculation: The isotopic purity can be calculated by comparing the intensities of the molecular ion peaks of the deuterated and non-deuterated species in the mass spectrum.

Mass Spectrometry Data	Expected m/z
Molecular Ion (M⁺)	125
Key Fragments	[M-CHO]⁺ at m/z 96, [C₆D₅]⁺ at m/z 82

Gas Chromatography (GC)

Gas chromatography is used to assess the chemical purity of the final product. A single sharp peak is expected for the pure compound. The retention time will be very similar to that of the non-deuterated 2-Phenylacetaldehyde.

Characterization Workflow

Caption: Workflow for the characterization of 2-Phenylacetaldehyde-d5.

Applications in Research and Drug Development

2-Phenylacetaldehyde-d5 is a critical tool in various scientific disciplines:

• Metabolic Studies: It serves as a tracer to elucidate the metabolic pathways of 2-phenylacetaldehyde in biological systems.

• Pharmacokinetic Studies: The deuterated analog is used to study the absorption, distribution, metabolism, and excretion (ADME) of drugs containing the phenylacetaldehyde (B1677652) moiety.

• Internal Standard: Due to its similar chemical behavior and distinct mass, it is an ideal internal standard for quantitative analysis of 2-phenylacetaldehyde by GC-MS or LC-MS.

Safety and Handling

2-Phenylacetaldehyde-d5 should be handled with the same precautions as its non-deuterated counterpart. It is advisable to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. The compound is known to be an irritant and may be harmful if ingested or inhaled. Refer to the Safety Data Sheet (SDS) for detailed safety information.

References

• 1. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical and Chemical Properties of Deuterated Phenylacetaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of deuterated phenylacetaldehyde (B1677652). Phenylacetaldehyde and its isotopologues are of significant interest in various fields, including fragrance chemistry, organic synthesis, and notably, in pharmaceutical research for studying reaction mechanisms and drug metabolism. Deuterium (B1214612) labeling, in particular, offers a powerful tool for investigating kinetic isotope effects and can influence the metabolic fate of drug candidates.

Physical and Chemical Properties

Property	Value	Citations
Molecular Formula	C₈H₈O	[1][2]
Molecular Weight	120.15 g/mol	[1][3]
Appearance	Colorless to pale yellow liquid	[1]
Boiling Point	195 °C	[1][2][3]
Melting Point	-10 °C	[1][3]
Density	1.027 g/mL at 25 °C	[3]
Refractive Index (n20/D)	1.535	[3]
Solubility	Slightly soluble in water; soluble in ethanol (B145695) and diethyl ether.	[3][4]
CAS Number	122-78-1	[2][3]

Experimental Protocols

Synthesis of Deuterated Phenylacetaldehyde

Several methods can be employed for the synthesis of deuterated phenylacetaldehyde. The choice of method depends on the desired position of deuterium incorporation (e.g., at the aldehyde carbon, the alpha-carbon, or on the phenyl ring). Below is a generalized protocol based on methods for deuterating aldehydes.

Synthesis of Phenylacetaldehyde-d1 (Deuteration at the Aldehyde Position)

This protocol is a conceptual workflow based on established methods for aldehyde deuteration.

Objective: To replace the aldehydic proton of phenylacetaldehyde with a deuterium atom.

Materials:

• Phenylacetaldehyde

• Deuterium oxide (D₂O)

• A suitable catalyst (e.g., an N-heterocyclic carbene (NHC) precursor or a transition metal catalyst)

• Anhydrous solvent (e.g., tetrahydrofuran (B95107) (THF) or dichloromethane (B109758) (DCM))

• Anhydrous base (if required by the catalyst)

• Standard glassware for inert atmosphere reactions

• Magnetic stirrer and heating mantle

• Extraction and distillation apparatus

Procedure:

• Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), a reaction flask is charged with phenylacetaldehyde and the chosen catalyst in an anhydrous solvent.

• Deuterium Source Addition: Deuterium oxide (D₂O) is added to the reaction mixture. D₂O serves as the deuterium source for the H/D exchange reaction.

• Reaction Conditions: The reaction mixture is stirred at a specific temperature (which can range from room temperature to elevated temperatures depending on the catalyst) for a period sufficient to achieve high levels of deuteration. The progress of the reaction can be monitored by techniques such as ¹H NMR spectroscopy by observing the disappearance of the aldehydic proton signal.

• Workup: Upon completion, the reaction mixture is cooled to room temperature. The organic layer is separated, and the aqueous layer is extracted with a suitable organic solvent (e.g., diethyl ether or DCM). The combined organic extracts are washed with brine, dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), and filtered.

• Purification: The solvent is removed under reduced pressure. The crude deuterated phenylacetaldehyde is then purified by vacuum distillation to obtain the final product.[5]

Characterization:

• ¹H NMR: To confirm the absence of the aldehydic proton signal and the integrity of the rest of the molecule.

• Mass Spectrometry: To confirm the increase in molecular weight corresponding to the incorporation of one deuterium atom.

• Isotopic Purity Determination: The percentage of deuteration can be quantified using mass spectrometry or ¹H NMR spectroscopy.

Analytical Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: In the ¹H NMR spectrum of non-deuterated phenylacetaldehyde, the aldehydic proton typically appears as a triplet around 9.7 ppm. The methylene (B1212753) protons (CH₂) appear as a doublet around 3.6 ppm, and the phenyl protons resonate in the aromatic region (7.2-7.4 ppm). For phenylacetaldehyde-d1, the aldehydic proton signal will be absent. For phenylacetaldehyde-d5 (deuteration on the phenyl ring), the aromatic signals will be significantly reduced or absent.[6][7][8]

• ¹³C NMR: The carbonyl carbon of phenylacetaldehyde appears around 200 ppm. The methylene carbon is observed around 50 ppm, and the phenyl carbons resonate between 126 and 134 ppm. Deuteration can cause small shifts in the ¹³C NMR spectrum and can lead to splitting of the carbon signal due to C-D coupling.

Mass Spectrometry (MS)

The electron ionization (EI) mass spectrum of phenylacetaldehyde shows a molecular ion peak (M⁺) at m/z 120. Common fragmentation patterns for aldehydes include the loss of a hydrogen atom (M-1) and the loss of the CHO group (M-29).[9] For deuterated phenylacetaldehyde, the molecular ion peak will be shifted by the number of deuterium atoms incorporated. For example, the molecular ion of phenylacetaldehyde-d1 would be at m/z 121, and for phenylacetaldehyde-d5, it would be at m/z 125. The fragmentation pattern can also provide information about the location of the deuterium atoms.

Signaling Pathways and Experimental Workflows

Metabolic Pathway of Phenylacetaldehyde

Phenylacetaldehyde is a key intermediate in the metabolism of the amino acid phenylalanine. It is formed from phenylalanine and is subsequently oxidized to phenylacetic acid by the enzyme phenylacetaldehyde dehydrogenase.[10][11] This pathway is significant in various organisms and is a target of study in drug metabolism research. The use of deuterated phenylacetaldehyde can help elucidate the kinetic isotope effect of this oxidation step.[12][13]

References

• 1. Phenylacetaldehyde - Wikipedia [en.wikipedia.org]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. フェニルアセトアルデヒド ≥90% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Phenylacetaldehyde = 90 122-78-1 [sigmaaldrich.com]
• 5. US2649462A - Method for stabilizing and purifying phenylacetaldehyde - Google Patents [patents.google.com]
• 6. Human Metabolome Database: 1H NMR Spectrum (1D, 900 MHz, D2O, predicted) (HMDB0006236) [hmdb.ca]
• 7. bmse000427 Phenylacetaldehyde at BMRB [bmrb.io]
• 8. spectrabase.com [spectrabase.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Phenylacetaldehyde dehydrogenase - Wikipedia [en.wikipedia.org]
• 11. Structure and biochemistry of phenylacetaldehyde dehydrogenase from the Pseudomonas putida S12 styrene catabolic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. macmillan.princeton.edu [macmillan.princeton.edu]
• 13. baranlab.org [baranlab.org]

2-Phenylacetaldehyde-d5 as a Tracer: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action and application of 2-Phenylacetaldehyde-d5 as a tracer in metabolic research. It is intended for professionals in the fields of biochemistry, pharmacology, and drug development who are interested in utilizing stable isotope-labeled compounds to investigate metabolic pathways.

Introduction: The Role of Deuterated Tracers in Metabolic Research

Stable isotope labeling is a powerful technique for tracing the metabolic fate of molecules in biological systems. Deuterated compounds, in which one or more hydrogen atoms are replaced with deuterium (B1214612) (²H), are particularly valuable as tracers. The increased mass of deuterium allows for the differentiation of the labeled compound and its metabolites from their endogenous, non-labeled counterparts using mass spectrometry. This enables precise quantification and tracking of metabolic pathways without the use of radioactive isotopes. 2-Phenylacetaldehyde-d5, a deuterated analog of 2-phenylacetaldehyde, serves as an effective tracer for studying the metabolism of this important aldehyde, which is involved in the catabolism of biogenic amines and xenobiotics.

Mechanism of Action of 2-Phenylacetaldehyde-d5 as a Tracer

The utility of 2-Phenylacetaldehyde-d5 as a tracer lies in its ability to mimic the behavior of endogenous 2-phenylacetaldehyde in enzymatic reactions while being distinguishable by mass spectrometry. When introduced into a biological system, 2-Phenylacetaldehyde-d5 enters the same metabolic pathways as its non-deuterated counterpart. The primary enzymes involved in the metabolism of 2-phenylacetaldehyde are monoamine oxidases (MAO-A and MAO-B), which produce it from 2-phenylethylamine, and aldehyde dehydrogenases (ALDHs) and aldehyde oxidases (AOs), which further oxidize it to phenylacetic acid.

By tracking the appearance of the deuterium-labeled phenylacetic acid and any other potential metabolites, researchers can elucidate the kinetics and contributions of different enzymatic pathways to the overall metabolism of 2-phenylacetaldehyde. The deuterium atoms on the phenyl ring are generally stable and do not exchange with protons in the biological milieu, ensuring the integrity of the tracer throughout the metabolic process.

Quantitative Data on 2-Phenylacetaldehyde Metabolism

The following tables summarize the available quantitative data on the enzymatic metabolism of 2-phenylacetaldehyde. While specific kinetic data for the deuterated form is limited, the data for the non-labeled compound provides a strong indication of the expected enzymatic behavior.

Table 1: Kinetic Parameters of Human Aldehyde Dehydrogenases (ALDH) with 2-Phenylacetaldehyde [1]

Enzyme	K_m_ (µM)	V_max_ (U/mg)	k_cat_/K_m_ (U/mg·µM)	K_i_ (µM)
ALDH1 (Cytosolic)	0.25	0.34	1.36	95
ALDH2 (Mitochondrial)	< 0.15	0.039	> 0.26	430

*K_m_: Michaelis constant, indicating the substrate concentration at which the reaction rate is half of V_max_. *V_max_: Maximum reaction rate. *k_cat_/K_m_: Catalytic efficiency. *K_i_: Substrate inhibition constant.

Signaling and Metabolic Pathways

The metabolism of 2-phenylacetaldehyde is intrinsically linked to the catabolism of biogenic amines, such as dopamine (B1211576) and norepinephrine, and xenobiotics with a phenylethylamine scaffold. Below are diagrams illustrating the key metabolic pathways.

References

• 1. Substrate specificity of human and yeast aldehyde dehydrogenases - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Isotopic Labeling of Phenylacetaldehyde with Deuterium

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary methodologies for the isotopic labeling of phenylacetaldehyde (B1677652) with deuterium (B1214612). Phenylacetaldehyde, a key compound in various chemical syntheses and a significant metabolite, is often labeled with deuterium to study reaction mechanisms, trace metabolic pathways, and alter pharmacokinetic properties in drug development. This document details experimental protocols, presents quantitative data for comparison, and includes visualizations of reaction pathways and workflows.

Introduction to Deuterium Labeling of Phenylacetaldehyde

Isotopic labeling of phenylacetaldehyde with deuterium (D or ²H) involves the substitution of one or more hydrogen atoms with their heavier, stable isotope. This substitution can be strategically placed at the formyl position (C1), the α-carbon (C2), or on the phenyl ring. The choice of labeling position depends on the specific application, such as investigating the kinetic isotope effect in enzymatic reactions or preventing metabolic oxidation at a particular site.

The primary methods for introducing deuterium into phenylacetaldehyde include:

• N-Heterocyclic Carbene (NHC) Catalyzed H/D Exchange: This method allows for direct deuteration of the formyl proton.

• Photochemical Deuteration: Utilizing light energy, this approach can achieve deuteration at the formyl and benzylic positions.

• Reduction of Deuterated Phenylacetic Acid Derivatives: This synthetic route provides access to phenylacetaldehyde with deuterium at various positions, depending on the starting material.

Methodologies and Experimental Protocols

This section provides detailed experimental protocols for the key methods of deuterium labeling of phenylacetaldehyde.

N-Heterocyclic Carbene (NHC) Catalyzed Formyl-Deuteration

N-Heterocyclic carbenes are effective organocatalysts for the deuteration of the formyl C-H bond in aldehydes. The reaction proceeds through the formation of a Breslow intermediate, which facilitates the exchange of the formyl proton with a deuterium from a deuterium source, typically deuterium oxide (D₂O).

Experimental Protocol:

• Catalyst Preparation: In a nitrogen-filled glovebox, dissolve the NHC precatalyst (e.g., 1,3-bis(2,6-diisopropylphenyl)imidazolium chloride) and a base (e.g., potassium tert-butoxide) in an anhydrous, aprotic solvent (e.g., THF) to generate the active NHC catalyst in situ.

• Reaction Setup: In a separate vial, dissolve phenylacetaldehyde (1.0 mmol) in a mixture of an organic solvent (e.g., THF, 2 mL) and deuterium oxide (D₂O, 1.0 mL).

• Initiation: Add the freshly prepared NHC catalyst solution (0.1 mmol, 10 mol%) to the phenylacetaldehyde solution.

• Reaction: Stir the mixture vigorously at room temperature for 12-24 hours. Monitor the reaction progress by ¹H NMR spectroscopy by observing the disappearance of the formyl proton signal.

• Work-up: Upon completion, quench the reaction with a buffer solution (e.g., saturated aqueous NH₄Cl). Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel using a hexane/ethyl acetate (B1210297) gradient to yield the formyl-deuterated phenylacetaldehyde.

Logical Workflow for NHC-Catalyzed Deuteration:

A Technical Guide to 2-Phenylacetaldehyde-d5: Commercial Availability and Purity

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability and purity of 2-Phenylacetaldehyde-d5 (deuterated 2-PAA), a critical internal standard and tracer in various scientific and pharmaceutical research applications. This document is intended to assist researchers in sourcing high-quality material and understanding the analytical methodologies for its characterization.

Introduction to 2-Phenylacetaldehyde-d5

2-Phenylacetaldehyde-d5 is a deuterated analog of 2-phenylacetaldehyde, where five hydrogen atoms on the phenyl ring have been replaced with deuterium (B1214612). This isotopic labeling makes it an invaluable tool in mass spectrometry-based quantitative analysis, serving as an internal standard to correct for matrix effects and variations in sample processing and instrument response. Its applications extend to metabolic studies, pharmacokinetic research, and environmental analysis.

Commercial Availability

2-Phenylacetaldehyde-d5 is available from a select number of specialized chemical suppliers that focus on stable isotope-labeled compounds. The availability can vary in terms of catalog offerings, stock levels, and custom synthesis capabilities. Below is a summary of known suppliers and their product offerings.

Table 1: Commercial Suppliers of 2-Phenylacetaldehyde-d5

Supplier	Catalog Number	Purity	Available Quantities
Benchchem	B15136900	Information not specified	Inquire with supplier
Pharmaffiliates	PA STI 071182	High Purity (exact percentage not specified)	Inquire with supplier
MedChemExpress	HY-W010489S2	Information not specified	Inquire with supplier

Note: The information in this table is based on publicly available data and is subject to change. Researchers are advised to contact the suppliers directly for the most current product specifications, pricing, and availability.

Purity and Characterization

The utility of 2-Phenylacetaldehyde-d5 as an internal standard is directly dependent on its chemical and isotopic purity. High purity is essential to prevent interference with the analysis of the non-labeled analyte.

3.1. Chemical Purity

Chemical purity refers to the percentage of the desired compound in the product, exclusive of isotopic isomers and residual solvents. While specific numerical purity data for 2-Phenylacetaldehyde-d5 is not consistently provided by all suppliers, "high purity" is a common claim. It is imperative for researchers to request a Certificate of Analysis (CoA) from the supplier, which should detail the chemical purity as determined by analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

3.2. Isotopic Purity

Isotopic purity, or isotopic enrichment, indicates the percentage of the deuterated compound that contains the specified number of deuterium atoms (in this case, five). High isotopic purity is crucial to minimize cross-contribution to the mass signal of the non-deuterated analyte. Suppliers of stable isotope-labeled compounds typically provide the isotopic purity on the CoA.

Experimental Protocols: Purity Determination

4.1. Gas Chromatography-Mass Spectrometry (GC-MS) for Purity Analysis

GC-MS is the most common and effective technique for determining both the chemical and isotopic purity of volatile and semi-volatile compounds like 2-Phenylacetaldehyde-d5.

4.1.1. Sample Preparation

• Solvent Selection: Dissolve a known amount of 2-Phenylacetaldehyde-d5 in a high-purity volatile solvent such as dichloromethane (B109758) or ethyl acetate. The concentration should be optimized for the sensitivity of the GC-MS instrument.

• Standard Preparation: Prepare a dilution series of a certified reference standard of non-deuterated 2-Phenylacetaldehyde to establish a calibration curve for quantifying chemical impurities.

4.1.2. GC-MS Instrumentation and Conditions (Hypothetical Protocol)

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent)

• Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm x 0.25 µm), is suitable for separating 2-Phenylacetaldehyde from potential impurities.

• Inlet: Split/splitless inlet, operated in split mode (e.g., 50:1 split ratio) to avoid column overloading.

• Inlet Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes

  • Ramp: 10 °C/minute to 280 °C

  • Hold: 5 minutes at 280 °C

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Scan Range: m/z 35-350

4.1.3. Data Analysis

• Chemical Purity: The chemical purity is determined by integrating the peak area of 2-Phenylacetaldehyde-d5 and all other impurity peaks in the total ion chromatogram (TIC). The percentage purity is calculated as: (Area of 2-PAA-d5 Peak / Total Area of All Peaks) x 100%

• Isotopic Purity: The isotopic distribution can be assessed by examining the mass spectrum of the 2-Phenylacetaldehyde-d5 peak. The relative abundances of the molecular ion peak (and its isotopes) for the deuterated and any residual non-deuterated compound are used to calculate the isotopic purity.

Logical Workflow for Supplier Selection

Choosing the right supplier for a critical reagent like 2-Phenylacetaldehyde-d5 is a crucial step in any research project. The following decision tree illustrates a logical workflow for this process.

Caption: Decision tree for selecting a 2-Phenylacetaldehyde-d5 supplier.

Conclusion

While 2-Phenylacetaldehyde-d5 is commercially available from a specialized group of suppliers, obtaining detailed, quantitative information on its purity and specifications requires direct communication and a thorough review of the Certificate of Analysis. For researchers and drug development professionals, ensuring the high chemical and isotopic purity of this internal standard is paramount for generating accurate and reliable analytical data. The methodologies outlined in this guide provide a framework for the quality assessment of commercially available 2-Phenylacetaldehyde-d5.

A Technical Guide to 2-Phenylacetaldehyde-d5: Applications in Research and Drug Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Phenylacetaldehyde-d5 (2,3,4,5,6-pentadeuteriophenyl)acetaldehyde), a deuterated analog of 2-phenylacetaldehyde. This stable isotope-labeled compound is a valuable tool in metabolic research, pharmacokinetic studies, and as an internal standard for quantitative analysis.

Core Compound Details

2-Phenylacetaldehyde-d5 is distinguished by the substitution of five hydrogen atoms on the phenyl ring with deuterium (B1214612). This isotopic labeling provides a distinct mass shift, making it readily distinguishable from its unlabeled counterpart by mass spectrometry without significantly altering its chemical properties.

Property	Value	Source
CAS Number	879549-73-2	[1]
Molecular Formula	C₈H₃D₅O	[1]
Molecular Weight	125.18 g/mol	[1]
Appearance	Colorless to light yellow liquid	[2]
Storage	Recommended at -20°C for long-term stability (3 years) or 4°C for shorter periods (2 years).	[1]

Synthesis

The synthesis of 2-Phenylacetaldehyde-d5 is typically achieved through the deuteration of 2-phenylacetaldehyde. A common method involves a catalytic hydrogen-deuterium exchange reaction. This process utilizes a catalyst, such as palladium on carbon (Pd/C), in the presence of deuterium gas (D₂) to facilitate the exchange of hydrogen atoms on the phenyl ring with deuterium atoms.[1] Industrial production scales up these deuteration processes in specialized facilities designed to handle deuterium gas and catalysts, with optimized reaction conditions to ensure high yield and purity.[1]

Applications in Drug Development and Research

The primary utility of 2-Phenylacetaldehyde-d5 lies in its application as an internal standard for quantitative analyses and as a tracer in metabolic studies.

• Internal Standard for Quantitative Analysis: In techniques like liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS), 2-Phenylacetaldehyde-d5 is an ideal internal standard.[2] Added to samples in a known quantity, it co-elutes with the unlabeled analyte, allowing for accurate quantification by correcting for variations in sample preparation, injection volume, and instrument response.[3]

• Metabolic and Pharmacokinetic Tracer: The deuterium labeling allows researchers to trace the metabolic fate of phenylacetaldehyde (B1677652) in biological systems.[1] The kinetic isotope effect (KIE), a phenomenon where the C-D bond is stronger and breaks more slowly than a C-H bond, can slow down enzymatic degradation.[1] This property makes it a valuable tool for investigating metabolic pathways and understanding the absorption, distribution, metabolism, and excretion (ADME) of drugs containing a phenylacetaldehyde moiety.[1]

Metabolic Pathway of Phenylacetaldehyde

Phenylacetaldehyde is a metabolite in various organisms, including humans. A key step in its metabolism is the NAD⁺-dependent oxidation to phenylacetic acid, a reaction catalyzed by the enzyme phenylacetaldehyde dehydrogenase.[4][5] Phenylacetic acid can then enter central metabolic pathways.[4] Phenylacetaldehyde can also be reduced to form 2-phenylethanol.[1]

Metabolic conversion of 2-Phenylacetaldehyde.

Experimental Protocols

The following are generalized protocols for the use of 2-Phenylacetaldehyde-d5 as an internal standard in LC-MS/MS and quantitative NMR (qNMR) analysis.

Quantitative Analysis by LC-MS/MS using a Deuterated Internal Standard

This protocol outlines a typical workflow for quantifying an analyte in a biological matrix, such as plasma, using 2-Phenylacetaldehyde-d5 as an internal standard.

1. Preparation of Solutions:

• Stock Solutions (1 mg/mL): Accurately weigh approximately 1 mg of the analyte and 1 mg of 2-Phenylacetaldehyde-d5 into separate volumetric flasks. Dissolve in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) to the final volume.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the analyte stock solution.

• Internal Standard Working Solution: Dilute the 2-Phenylacetaldehyde-d5 stock solution to a fixed concentration (e.g., 100 ng/mL) that yields an appropriate response on the mass spectrometer.

2. Sample Preparation (Protein Precipitation):

• Thaw plasma samples, calibration standards, and quality control (QC) samples on ice and vortex to ensure homogeneity.

• To a 1.5 mL microcentrifuge tube, add 100 µL of the plasma sample, calibrator, or QC.

• Add 20 µL of the internal standard working solution to each tube (except for blank matrix samples).

• Vortex briefly.

• Add 300 µL of cold acetonitrile (B52724) containing 0.1% formic acid to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the solvent to dryness under a stream of nitrogen at approximately 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase composition. Vortex and centrifuge briefly before transferring to an LC vial for analysis.[3]

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC) Conditions:

  • Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to achieve separation of the analyte from matrix components and ensure co-elution with the internal standard.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray ionization (ESI), positive or negative ion mode, depending on the analyte.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product ion transitions for both the analyte and 2-Phenylacetaldehyde-d5.

References

• 1. 2-Phenylacetaldehyde-d5 | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Structure and Biochemistry of Phenylacetaldehyde Dehydrogenase from the Pseudomonas putida S12 Styrene Catabolic Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phenylacetaldehyde dehydrogenase - Wikipedia [en.wikipedia.org]

Endogenous Role of Non-deuterated 2-Phenylacetaldehyde: A Technical Guide for Researchers

An In-depth Examination of the Biosynthesis, Metabolism, and Cellular Functions of a Key Endogenous Aldehyde

Abstract

2-Phenylacetaldehyde (PAA) is an endogenously produced aldehyde, primarily known as an intermediate in the metabolism of the trace amine 2-phenylethylamine (PEA). While often viewed as a transient metabolic byproduct, emerging evidence suggests that PAA may possess intrinsic biological activities, particularly within the central nervous system. This technical guide provides a comprehensive overview of the current understanding of non-deuterated 2-phenylacetaldehyde, tailored for researchers, scientists, and drug development professionals. It delves into its biosynthetic and metabolic pathways, summarizes available quantitative data, details relevant experimental protocols, and explores its potential role in neuronal signaling.

Introduction

2-Phenylacetaldehyde (C₈H₈O) is a reactive aldehyde that is a natural constituent of various organisms, including humans.[1] It is formed as an intermediate in the catabolism of 2-phenylethylamine, a trace amine with neuromodulatory functions.[2] Due to its high reactivity, endogenous PAA is typically present at very low concentrations, making its detection and quantification challenging.[3] This guide aims to consolidate the existing knowledge on endogenous PAA, providing a foundational resource for further investigation into its physiological and pathological significance.

Biosynthesis and Metabolism of 2-Phenylacetaldehyde

The primary pathway for the endogenous formation of 2-phenylacetaldehyde involves the oxidative deamination of 2-phenylethylamine, a reaction catalyzed by monoamine oxidase (MAO), particularly MAO-B.[2]

Once formed, PAA is rapidly metabolized through several enzymatic pathways, primarily oxidation to its corresponding carboxylic acid, phenylacetic acid (PAA). This conversion is mainly carried out by aldehyde dehydrogenase (ALDH) and aldehyde oxidase (AOX).[4] A minor contribution from xanthine (B1682287) oxidase (XO) has also been suggested.[4]

Key Enzymes in PAA Metabolism

• Monoamine Oxidase (MAO): Catalyzes the conversion of 2-phenylethylamine to 2-phenylacetaldehyde.

• Aldehyde Dehydrogenase (ALDH): The predominant enzyme responsible for the oxidation of PAA to phenylacetic acid.

• Aldehyde Oxidase (AOX): Also contributes to the oxidation of PAA to phenylacetic acid.

• Xanthine Oxidase (XO): Plays a minimal role in PAA oxidation.[4]

The intricate interplay of these enzymes dictates the steady-state concentration of PAA in various tissues.

Figure 1: Biosynthesis and primary metabolic pathway of 2-Phenylacetaldehyde.

Quantitative Data on Endogenous Aldehydes

Direct quantitative data for endogenous 2-phenylacetaldehyde in human tissues is scarce due to its high reactivity and low steady-state concentrations. However, studies on other endogenous aldehydes and the primary metabolite of PAA, phenylacetic acid, provide some context for its expected physiological range.

Table 1: Concentrations of Related Endogenous Compounds

Compound	Matrix	Concentration Range	Reference
Phenylacetic Acid (PAA's metabolite)	Human Plasma	459.1 ng/mL (total)	[5]
Human Cerebrospinal Fluid	41.6 ng/mL (total)	[5]
Formaldehyde	Human Blood	0.08 mmol/L	[3]
Human Brain Tissue	0.2–0.4 mmol/L	[3]
Acetaldehyde	Human Blood	LLOQ: 0.2 µg/mL	[3]
Methylglyoxal	Human Blood	100-200 nM	[6]
Various Aldehydes (C1-C7)	Human Blood	0.0692-0.864 µg/L (LODs)	[7]

Note: The concentrations of phenylacetic acid are significantly higher than what would be expected for the highly reactive 2-phenylacetaldehyde.

Potential Role in Neuronal Signaling

The role of 2-phenylacetaldehyde in neuronal signaling is an area of active investigation. Its precursor, 2-phenylethylamine, is a known trace amine that modulates dopaminergic and other neurotransmitter systems by interacting with trace amine-associated receptors (TAARs).[8] While direct evidence for PAA's interaction with these receptors is limited, its structural similarity to other biogenic aldehydes suggests a potential for such interactions.

Studies on acetaldehyde, a structurally similar aldehyde, have shown that it can influence dopaminergic signaling, particularly through D2 receptors, and is involved in the motivational properties of ethanol.[9][10] It is plausible that PAA could exert similar effects, potentially modulating dopamine (B1211576) release or receptor sensitivity.

Furthermore, aldehydes are known to be reactive molecules that can form adducts with proteins and DNA, leading to cellular stress and altered function.[11] In the context of the nervous system, this could translate to modulation of ion channels, receptors, and signaling proteins. The potential for PAA to influence neuronal calcium signaling or interact with receptors like the NMDA receptor warrants further investigation.[5]

Figure 2: Hypothetical signaling interactions of 2-Phenylacetaldehyde in a synapse.

Experimental Protocols

Synthesis of 2-Phenylacetaldehyde for In Vitro Studies

For researchers requiring pure 2-phenylacetaldehyde for experimental use, several synthetic routes are available. One common method is the Darzens condensation reaction between benzaldehyde (B42025) and an α-halo ester, followed by hydrolysis and decarboxylation.[7] Another approach involves the oxidation of 2-phenylethanol.[7]

Workflow for Synthesis via Oxidation of 2-Phenylethanol:

Figure 3: General workflow for the synthesis and purification of 2-Phenylacetaldehyde.

Quantification of 2-Phenylacetaldehyde in Biological Samples

The quantification of PAA in biological matrices is challenging due to its volatility and reactivity. Derivatization followed by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred analytical approach.[1]

General Protocol for GC-MS Analysis with Derivatization:

• Sample Preparation: Homogenize tissue samples or use plasma/CSF directly.

• Derivatization: React the sample with a derivatizing agent such as O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) to form a stable oxime derivative.[1] This step improves volatility and chromatographic properties.

• Extraction: Extract the derivative into an organic solvent (e.g., hexane).

• GC-MS Analysis: Inject the extracted sample into a GC-MS system for separation and detection. Use a stable isotope-labeled internal standard for accurate quantification.

Aldehyde Dehydrogenase Activity Assay

To assess the metabolic rate of PAA, the activity of aldehyde dehydrogenase can be measured. A common method involves monitoring the reduction of NAD⁺ to NADH spectrophotometrically at 340 nm.

Assay Components:

• Buffer (e.g., sodium pyrophosphate)

• NAD⁺

• 2-Phenylacetaldehyde (substrate)

• Enzyme source (e.g., tissue homogenate, purified enzyme)

Procedure:

• Combine the buffer, NAD⁺, and enzyme source in a cuvette.

• Initiate the reaction by adding 2-phenylacetaldehyde.

• Monitor the increase in absorbance at 340 nm over time.

• Calculate the enzyme activity based on the rate of NADH formation.

Conclusion and Future Directions

2-Phenylacetaldehyde is an intriguing endogenous molecule that sits (B43327) at the crossroads of trace amine metabolism and reactive aldehyde biology. While its role has historically been overshadowed by its precursor, 2-phenylethylamine, and its metabolite, phenylacetic acid, the potential for PAA to act as a signaling molecule in its own right is a compelling area for future research.

Key areas for further investigation include:

• Development of sensitive analytical methods to accurately quantify endogenous PAA levels in various tissues, particularly in the brain and cerebrospinal fluid.

• Investigation of the direct interaction of PAA with neuronal receptors, including trace amine-associated receptors, dopamine receptors, and NMDA receptors.

• Elucidation of the downstream signaling pathways that may be modulated by PAA in neuronal and other cell types.

• Exploration of the pathological implications of altered PAA metabolism in neurological and psychiatric disorders.

A deeper understanding of the endogenous role of 2-phenylacetaldehyde will not only enhance our knowledge of neurochemistry but may also open new avenues for the development of therapeutics targeting a range of disorders.

References

• 1. benchchem.com [benchchem.com]
• 2. Phenethylamine - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Pharmacological modulation of NMDA receptor activity and the advent of negative and positive allosteric modulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Extracellular Modulation of NMDA Receptors - Biology of the NMDA Receptor - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. ashpublications.org [ashpublications.org]
• 7. Simultaneous determination of seven endogenous aldehydes in human blood by headspace gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. commons.und.edu [commons.und.edu]
• 9. diverdi.colostate.edu [diverdi.colostate.edu]
• 10. researchgate.net [researchgate.net]
• 11. Aldehydes, Aldehyde Metabolism, and the ALDH2 Consortium [mdpi.com]

Stability and Storage of 2-Phenylacetaldehyde-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage conditions for 2-Phenylacetaldehyde-d5. Due to the limited availability of specific stability data for the deuterated form, this guide also draws upon information regarding the non-deuterated analog, 2-Phenylacetaldehyde, to infer potential degradation pathways and handling requirements.

Introduction

2-Phenylacetaldehyde-d5 is the deuterated analog of 2-Phenylacetaldehyde, an organic compound found naturally in various plants and used in the fragrance and flavor industries. In scientific research, particularly in metabolic and pharmacokinetic studies, deuterated compounds like 2-Phenylacetaldehyde-d5 serve as valuable internal standards or tracers.[1] The substitution of hydrogen with deuterium (B1214612) can alter the metabolic fate of the molecule due to the kinetic isotope effect, potentially leading to increased metabolic stability. Understanding the chemical stability and optimal storage conditions of 2-Phenylacetaldehyde-d5 is crucial for ensuring its integrity and the reliability of experimental results.

Stability Profile

The stability of 2-Phenylacetaldehyde-d5 is influenced by its inherent chemical properties, which are largely comparable to its non-deuterated counterpart. The primary degradation pathways for 2-Phenylacetaldehyde are oxidation and polymerization.

2.1. Oxidation

2-Phenylacetaldehyde is readily oxidized to form 2-Phenylacetic acid, especially when exposed to air.[2] This process can be accelerated by the presence of light and elevated temperatures.

2.2. Polymerization

A significant stability concern for 2-Phenylacetaldehyde is its tendency to polymerize.[3] This process can occur slowly at room temperature, leading to the formation of a more viscous liquid or a solid precipitate.[3][4] Over a period of several weeks, this polymerization can render the compound unusable for applications requiring high purity.[5] The polymerization is often catalyzed by acidic or basic impurities.

Recommended Storage Conditions

To mitigate degradation, specific storage conditions are recommended for 2-Phenylacetaldehyde-d5. These conditions are designed to minimize exposure to factors that promote oxidation and polymerization.

3.1. Quantitative Storage Recommendations

The following table summarizes the recommended storage conditions and expected stability for 2-Phenylacetaldehyde-d5, based on available supplier information.

Storage Temperature	Expected Stability	Source
-20°C	3 years	[2]
4°C	2 years	[2]
2-8°C (Refrigerator)	Not specified	[6]

3.2. General Handling and Storage Precautions

• Inert Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.[4]

• Light Protection: Keep in a tightly sealed, light-resistant container.

• Temperature Control: Maintain storage at refrigerated or frozen temperatures as specified.

• Avoid Incompatibilities: The compound is incompatible with strong oxidizing agents and strong bases.[4][7] Contact with these substances should be avoided.

• Purity: Higher purity grades of 2-Phenylacetaldehyde are more prone to polymerization. For long-term storage, conversion to its stable trimer, 2,4,6-tribenzyl-s-trioxane, has been described as a method for stabilization.[5]

Experimental Protocol: Stability Assessment of 2-Phenylacetaldehyde-d5

The following is a representative protocol for conducting a stability study of 2-Phenylacetaldehyde-d5. This protocol is based on general principles of chemical stability testing.

4.1. Objective

To evaluate the stability of 2-Phenylacetaldehyde-d5 under various storage conditions over a defined period.

4.2. Materials

• 2-Phenylacetaldehyde-d5 of known purity

• Amber glass vials with Teflon-lined caps

• Inert gas (Argon or Nitrogen)

• Temperature and humidity-controlled stability chambers

• Gas Chromatograph with Mass Spectrometric detector (GC-MS)

• Analytical balance

• Volumetric flasks and pipettes

• Derivatization agent (e.g., PFBHA)

• Anhydrous sodium sulfate

• Organic solvent (e.g., hexane)

4.3. Experimental Procedure

• Sample Preparation:

  • Aliquots of 2-Phenylacetaldehyde-d5 are placed into amber glass vials.

  • The headspace of each vial is purged with an inert gas before sealing.

  • A baseline sample (Time 0) is analyzed immediately to determine the initial purity.

• Storage Conditions:

  • Samples are stored under the following conditions:

    • -20°C ± 2°C (Long-term)

    • 4°C ± 2°C (Accelerated)

    • 25°C ± 2°C / 60% ± 5% RH (Accelerated)

    • 40°C ± 2°C / 75% ± 5% RH (Stress condition)

    • Photostability: A sample is exposed to light according to ICH Q1B guidelines.

• Time Points:

  • Samples are withdrawn and analyzed at predetermined time points (e.g., 0, 1, 3, 6, 12, 24, and 36 months for long-term storage).

• Analytical Method (GC-MS):

  • Derivatization: Due to the reactivity of aldehydes, derivatization is often required for robust GC-MS analysis. A common method involves reaction with O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) to form a stable oxime derivative.

  • Extraction: The derivative is extracted with an organic solvent like hexane. The extract is dried over anhydrous sodium sulfate.

  • GC-MS Parameters:

    • Inlet Temperature: 250-280°C

    • Oven Program: Start at a low temperature (e.g., 60°C) and ramp up to a final temperature of 280-300°C.

    • Carrier Gas: Helium

    • MS Detection: Full scan mode to identify degradation products and Selected Ion Monitoring (SIM) mode for accurate quantification of 2-Phenylacetaldehyde-d5.

• Data Analysis:

  • The purity of 2-Phenylacetaldehyde-d5 is determined at each time point and compared to the initial purity.

  • Any degradation products are identified and quantified.

  • The shelf life is determined as the time at which the purity drops below a specified limit (e.g., 95%).

Logical Workflow for Handling and Storage

The following diagram illustrates the recommended workflow for handling and storing 2-Phenylacetaldehyde-d5 to ensure its stability.

Caption: Recommended handling and storage workflow for 2-Phenylacetaldehyde-d5.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Phenylacetaldehyde - Wikipedia [en.wikipedia.org]
• 3. Strecker-type degradation of phenylalanine initiated by 4-oxo-2-alkenals in comparison to that initiated by 2,4-alkadienals, 4,5-epoxy-2-alkenals, or 4-hydroxy-2-nonenal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phenylacetaldehyde | C8H8O | CID 998 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Plant phenylacetaldehyde synthase is a bifunctional homotetrameric enzyme that catalyzes phenylalanine decarboxylation and oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. mdpi.com [mdpi.com]

Spectroscopic Analysis of 2-Phenylacetaldehyde-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-Phenylacetaldehyde-d5, a deuterated analog of 2-phenylacetaldehyde. Due to the limited availability of public experimental spectra for the d5 isotopologue, this document presents a detailed analysis of the spectroscopic data for the non-deuterated form, 2-Phenylacetaldehyde, and provides a thorough explanation of the anticipated spectral changes resulting from deuterium (B1214612) substitution. This approach allows for a robust understanding and prediction of the spectroscopic characteristics of 2-Phenylacetaldehyde-d5.

Introduction to 2-Phenylacetaldehyde-d5

2-Phenylacetaldehyde-d5 is a stable isotope-labeled version of 2-phenylacetaldehyde where the five hydrogen atoms on the phenyl group have been replaced with deuterium. This isotopic substitution makes it a valuable tool in various research applications, particularly as an internal standard in quantitative mass spectrometry-based studies, such as in metabolomics and pharmacokinetic analyses. The deuterium labeling provides a distinct mass shift, allowing for its differentiation from the endogenous, non-labeled compound.

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules. The following tables summarize the predicted ¹H and ¹³C NMR data for 2-Phenylacetaldehyde.

Table 1: Predicted ¹H NMR Spectral Data for 2-Phenylacetaldehyde

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
9.7 (predicted)	t	1H	-CHO
7.2-7.4 (predicted)	m	5H	Phenyl-H
3.6 (predicted)	d	2H	-CH₂-

Table 2: Predicted ¹³C NMR Spectral Data for 2-Phenylacetaldehyde

Chemical Shift (ppm)	Assignment
200 (predicted)	C=O
133 (predicted)	Phenyl-C (quaternary)
129 (predicted)	Phenyl-CH
128 (predicted)	Phenyl-CH
127 (predicted)	Phenyl-CH
50 (predicted)	-CH₂-

The substitution of hydrogen with deuterium on the phenyl ring will lead to predictable changes in the NMR spectra:

• ¹H NMR Spectrum: The multiplet corresponding to the phenyl protons (7.2-7.4 ppm) will be absent in the spectrum of 2-Phenylacetaldehyde-d5. The signals for the aldehydic proton (-CHO) and the methylene (B1212753) protons (-CH₂-) will remain, although their chemical shifts might experience a minor upfield shift due to the electronic effects of deuterium.

• ¹³C NMR Spectrum: The signals for the deuterated phenyl carbons will exhibit changes in both chemical shift and multiplicity.

  • Chemical Shift: Deuterium substitution typically causes a small upfield shift (0.1-0.3 ppm per deuterium) for the directly attached carbon and smaller upfield shifts for carbons two or three bonds away[1].

  • Multiplicity: The signals for the deuterated carbons will appear as multiplets due to C-D coupling. The coupling constant (J_CD) will be smaller than the corresponding C-H coupling constant (J_CH) by a factor of approximately 6.5.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a compound.

Table 3: Mass Spectrometry Data for 2-Phenylacetaldehyde

m/z	Relative Intensity (%)	Assignment
120	28.3	[M]⁺
92	29.2	[M-CO]⁺
91	100	[C₇H₇]⁺ (Tropylium ion)
65	18.2	[C₅H₅]⁺

Data obtained from NIST Mass Spectrometry Data Center[2]

The mass spectrum of 2-Phenylacetaldehyde-d5 will show a clear mass shift due to the five deuterium atoms.

• Molecular Ion: The molecular ion peak will be observed at m/z 125, which is 5 mass units higher than that of the non-deuterated compound.

• Fragmentation Pattern: The fragmentation pattern will be similar, but the fragments containing the deuterated phenyl ring will also exhibit a corresponding mass shift. For example, the tropylium (B1234903) ion fragment would be expected at m/z 96 ([C₇H₂D₅]⁺). Hydrogen/deuterium scrambling can sometimes occur in the mass spectrometer, which may lead to the observation of ions with a distribution of deuterium atoms[3].

Experimental Protocols

The following are general protocols for acquiring NMR and MS data for a compound like 2-Phenylacetaldehyde-d5.

NMR Data Acquisition

• Sample Preparation: Dissolve approximately 5-10 mg of 2-Phenylacetaldehyde-d5 in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Instrument: A standard NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters: pulse angle 30-45°, acquisition time 2-4 s, relaxation delay 1-5 s, number of scans 8-16.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled one-dimensional ¹³C NMR spectrum.

  • Typical parameters: pulse angle 30-45°, acquisition time 1-2 s, relaxation delay 2-5 s, number of scans 1024 or more depending on sample concentration.

Mass Spectrometry Data Acquisition (Electron Ionization)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography (GC-MS).

• Ionization: Use electron ionization (EI) at a standard energy of 70 eV.

• Mass Analysis: Scan a mass range appropriate for the compound (e.g., m/z 30-200).

• Data Acquisition: Acquire the mass spectrum, ensuring sufficient signal-to-noise ratio for the molecular ion and major fragment peaks.

Visualizations

The following diagrams illustrate key workflows and concepts in the spectroscopic analysis of 2-Phenylacetaldehyde-d5.

Workflow for Spectroscopic Analysis

References

• 1. Long range deuterium isotope effects on 13C NMR chemical shifts of 2-alkanones in CD3OD solutions of imidazolium acetate ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Benzeneacetaldehyde [webbook.nist.gov]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantitative Analysis of 2-Phenylacetaldehyde using 2-Phenylacetaldehyde-d5 as an Internal Standard in GC-MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Phenylacetaldehyde is a key volatile compound found in a variety of natural products, contributing to the characteristic aroma of honey, flowers, and some foods. It is also a significant intermediate in the synthesis of various pharmaceuticals and fragrances. Accurate quantification of 2-phenylacetaldehyde is crucial for quality control in the food and fragrance industries, as well as for monitoring chemical reactions in drug development.

Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation and quantification of volatile and semi-volatile compounds like 2-phenylacetaldehyde. To ensure the highest accuracy and precision, the use of a stable isotope-labeled internal standard is highly recommended. 2-Phenylacetaldehyde-d5, a deuterated analog of the target analyte, serves as an ideal internal standard. It co-elutes with the native compound and experiences similar matrix effects and instrument variability, thus providing reliable correction for potential errors during sample preparation and analysis.

These application notes provide a comprehensive guide and detailed protocols for the quantitative analysis of 2-phenylacetaldehyde in various matrices using 2-Phenylacetaldehyde-d5 as an internal standard with GC-MS.

Principle of the Method

The methodology involves the addition of a known amount of 2-Phenylacetaldehyde-d5 to the samples and calibration standards. Following sample preparation (e.g., liquid-liquid extraction, solid-phase microextraction), the extract is injected into the GC-MS system. The gas chromatograph separates the analyte and the internal standard, which are then detected by the mass spectrometer. Quantification is achieved by creating a calibration curve based on the ratio of the peak area of 2-phenylacetaldehyde to the peak area of 2-Phenylacetaldehyde-d5 versus the concentration of 2-phenylacetaldehyde.

Quantitative Data Summary

The following tables summarize the expected quantitative performance of the method. This data is compiled from literature and represents typical values achievable with a properly validated method.

Table 1: Method Detection and Quantitation Limits

Parameter	Value	Notes
Limit of Detection (LOD)	0.01 mg/L	Based on a signal-to-noise ratio of 3:1.[1]
Limit of Quantitation (LOQ)	0.03 mg/L	Estimated as 3 x LOD.

Table 2: Calibration Curve and Linearity

Parameter	Value	Notes
Calibration Range	0.05 - 5.0 mg/L	A typical range suitable for many applications.
Linearity (R²)	> 0.995	Indicates a strong linear relationship between concentration and response ratio.
Number of Calibration Points	5-7	Recommended for a robust calibration curve.

Table 3: Method Accuracy and Precision

Parameter	Value	Notes
Recovery	88% - 107%	Represents the efficiency of the extraction process.[1]
Precision (RSD%)	< 15%	Relative Standard Deviation for replicate measurements.

Experimental Protocols

Protocol 1: Sample Preparation (Liquid-Liquid Extraction)

This protocol is suitable for liquid samples such as beverages or aqueous solutions.

• Sample Collection: Collect a representative sample in a clean, airtight glass container.

• Internal Standard Spiking: To a 10 mL aliquot of the sample, add a precise volume of 2-Phenylacetaldehyde-d5 stock solution to achieve a final concentration of 1.0 mg/L.

• Extraction:

  • Add 5 mL of dichloromethane (B109758) to the sample.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Collection: Carefully transfer the organic (bottom) layer to a clean glass vial using a Pasteur pipette.

• Drying: Add a small amount of anhydrous sodium sulfate (B86663) to the extracted organic layer to remove any residual water.

• Concentration (Optional): If higher sensitivity is required, the extract can be concentrated under a gentle stream of nitrogen.

• Final Volume: Adjust the final volume to 1 mL with dichloromethane.

• Transfer: Transfer the final extract to a 2 mL autosampler vial for GC-MS analysis.

Protocol 2: GC-MS Analysis

Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

Table 4: GC-MS Parameters

Parameter	Setting
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	- Initial temperature: 50 °C, hold for 2 min- Ramp: 10 °C/min to 280 °C- Hold: 5 min at 280 °C
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor
2-Phenylacetaldehyde (Quantifier)	m/z 91
2-Phenylacetaldehyde (Qualifier)	m/z 120
2-Phenylacetaldehyde-d5 (Internal Standard)	m/z 96

Protocol 3: Calibration and Data Analysis

• Calibration Standards: Prepare a series of calibration standards by spiking blank matrix with known concentrations of 2-phenylacetaldehyde (e.g., 0.05, 0.1, 0.5, 1.0, 2.5, 5.0 mg/L). Add 2-Phenylacetaldehyde-d5 to each standard at a constant concentration (e.g., 1.0 mg/L).

• Calibration Curve: Analyze the calibration standards using the GC-MS method described above. Plot the ratio of the peak area of the 2-phenylacetaldehyde quantifier ion (m/z 91) to the peak area of the 2-Phenylacetaldehyde-d5 ion (m/z 96) against the concentration of 2-phenylacetaldehyde. Perform a linear regression to obtain the calibration equation and the coefficient of determination (R²).

• Quantification: Analyze the prepared samples. Calculate the peak area ratio of the analyte to the internal standard. Use the calibration curve to determine the concentration of 2-phenylacetaldehyde in the sample.

Mandatory Visualizations

Caption: Experimental workflow for the quantitative analysis of 2-Phenylacetaldehyde using GC-MS with an internal standard.

References

• 1. Sample preparation GC-MS [scioninstruments.com]

Application Note: Quantification of 2-Phenylacetaldehyde in Biological Matrices using a Validated LC-MS/MS Method with 2-Phenylacetaldehyde-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Phenylacetaldehyde is a volatile organic compound with a characteristic honey-like odor, found in various natural sources and also formed during certain metabolic processes. Its accurate quantification in biological matrices is crucial for studies in toxicology, metabolomics, and environmental science. This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 2-Phenylacetaldehyde. To ensure high accuracy and precision, this method employs a stable isotope-labeled internal standard, 2-Phenylacetaldehyde-d5. Due to the challenges associated with the analysis of small, volatile, and often low-concentration aldehydes, a derivatization step with 2,4-dinitrophenylhydrazine (B122626) (DNPH) is utilized to improve chromatographic retention and ionization efficiency.[1][2][3][4][5][6][7]

Principle

The method is based on the principle of isotope dilution mass spectrometry.[8] A known amount of the internal standard (IS), 2-Phenylacetaldehyde-d5, which is chemically identical to the analyte but has a different mass, is added to the sample at the beginning of the sample preparation process.[9] Both the analyte and the IS undergo the same sample preparation and analysis procedures, including derivatization, extraction, and LC-MS/MS analysis. Any loss of analyte during sample processing is corrected for by the corresponding loss of the IS.[9] Quantification is achieved by measuring the ratio of the analyte's response to the IS's response and comparing it to a calibration curve prepared with known concentrations of the analyte and a constant concentration of the IS.[10]

The chemical derivatization with DNPH converts the aldehyde group of both 2-Phenylacetaldehyde and its deuterated internal standard into a more stable and readily ionizable 2,4-dinitrophenylhydrazone derivative.[3][4][11] This derivatization enhances the molecular weight and hydrophobicity of the analytes, leading to improved retention on reversed-phase liquid chromatography columns and increased sensitivity in mass spectrometric detection.[6]

Experimental Protocols

Materials and Reagents

• 2-Phenylacetaldehyde (≥98% purity)

• 2-Phenylacetaldehyde-d5 (≥98% purity, isotopic purity ≥99%)

• 2,4-Dinitrophenylhydrazine (DNPH)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Hydrochloric acid (HCl)

• Biological matrix (e.g., plasma, urine, cell culture media)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

Standard Solutions Preparation

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 2-Phenylacetaldehyde in 10 mL of acetonitrile.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 2-Phenylacetaldehyde-d5 in 10 mL of acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the analyte stock solution with acetonitrile:water (50:50, v/v) to obtain concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Working Solution (100 ng/mL): Dilute the IS stock solution with acetonitrile to a final concentration of 100 ng/mL.

Sample Preparation and Derivatization

• Sample Collection: Collect biological samples (e.g., 500 µL of plasma) and store them at -80°C until analysis.

• Internal Standard Spiking: Thaw the samples on ice. To each 500 µL of sample, add 10 µL of the 100 ng/mL IS working solution.

• Protein Precipitation (for plasma samples): Add 1 mL of ice-cold acetonitrile to the sample, vortex for 1 minute, and centrifuge at 10,000 x g for 10 minutes at 4°C to precipitate proteins.[12]

• Derivatization:

  • Transfer the supernatant to a clean tube.

  • Prepare the DNPH derivatization reagent by dissolving 2 mg of DNPH in 1 mL of acetonitrile containing 0.1% HCl.

  • Add 100 µL of the DNPH reagent to the supernatant.

  • Vortex the mixture and incubate at 60°C for 30 minutes.

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the derivatized sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of water:methanol (90:10, v/v) to remove interferences.

  • Elute the derivatized analytes with 1 mL of acetonitrile.

• Final Sample Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the mobile phase (acetonitrile:water with 0.1% formic acid, 50:50, v/v) for LC-MS/MS analysis.

LC-MS/MS Method

Liquid Chromatography (LC) Conditions

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)[13][14]
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	0-1 min: 30% B; 1-5 min: 30-95% B; 5-6 min: 95% B; 6-6.1 min: 95-30% B; 6.1-8 min: 30% B
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C[3][14]

Tandem Mass Spectrometry (MS/MS) Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive[15]
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Gas	Nitrogen
Desolvation Temp	400°C
Collision Gas	Argon

MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
2-Phenylacetaldehyde-DNPH	[M+H]+	Fragment 1	Optimized Value
Fragment 2	Optimized Value
2-Phenylacetaldehyde-d5-DNPH	[M+H]+	Fragment 1	Optimized Value
Fragment 2	Optimized Value

Note: The specific m/z values for precursor and product ions and the optimal collision energies need to be determined by infusing the derivatized standards into the mass spectrometer.

Data Presentation

Table 1: Calibration Curve Data

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Response Ratio (Analyte/IS)
1	12,345	1,102,345	0.0112
5	65,432	1,098,765	0.0595
10	130,987	1,105,432	0.1185
50	654,321	1,099,876	0.5949
100	1,310,987	1,103,210	1.1883
500	6,543,210	1,101,987	5.9377
1000	13,098,765	1,104,567	11.8589

Linearity: R² > 0.99

Table 2: Method Validation - Precision and Accuracy

QC Level	Spiked Conc. (ng/mL)	Measured Conc. (ng/mL) ± SD (n=5)	Precision (%RSD)	Accuracy (%)
LQC	3	2.9 ± 0.2	6.9	96.7
MQC	80	82.1 ± 4.5	5.5	102.6
HQC	800	789.5 ± 35.1	4.4	98.7

Mandatory Visualizations

Caption: Experimental workflow for the quantification of 2-Phenylacetaldehyde.

Caption: Principle of quantification using an internal standard (IS).

Conclusion

This application note details a selective and sensitive LC-MS/MS method for the quantification of 2-Phenylacetaldehyde in biological matrices. The use of a stable isotope-labeled internal standard, 2-Phenylacetaldehyde-d5, coupled with a derivatization step using DNPH, ensures reliable and accurate results. The provided protocols for sample preparation and LC-MS/MS analysis can be adapted for various research and development applications requiring the precise measurement of this aldehyde.

References

• 1. Development of an LC-MS/MS analytical method for the simultaneous measurement of aldehydes from polyunsaturated fatty acids degradation in animal feed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development and evaluation of a liquid chromatography-tandem mass spectrometry method for simultaneous measurement of toxic aldehydes from brain tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. tandfonline.com [tandfonline.com]
• 5. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Derivatization methods for quantitative bioanalysis by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 10. Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results from Hemolyzed Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Determination of aldehydes and ketones using derivatization with 2,4-dinitrophenylhydrazine and liquid chromatography-atmospheric pressure photoionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ijpsjournal.com [ijpsjournal.com]
• 13. Aldehyde quantification by ultra-performance liquid chromatography tandem mass spectrometry [bio-protocol.org]
• 14. mdpi.com [mdpi.com]
• 15. Development and validation of an LC-MS/MS method for determination of p-phenylenediamine and its metabolites in blood samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 2-Phenylacetaldehyde-d5 in Metabolic Profiling

For Researchers, Scientists, and Drug Development Professionals

Application Notes

The quantitative analysis of endogenous metabolites is a cornerstone of metabolic profiling, providing critical insights into cellular physiology and pathology. 2-Phenylacetaldehyde is a volatile aromatic aldehyde that is an intermediate in the metabolism of 2-phenylethylamine. Its accurate quantification in biological matrices is essential for understanding various metabolic pathways and their alterations in disease states. The use of a stable isotope-labeled internal standard, such as 2-Phenylacetaldehyde-d5, is paramount for achieving the necessary accuracy and precision in mass spectrometry-based quantification.

2-Phenylacetaldehyde-d5, in which five hydrogen atoms have been replaced by deuterium, is an ideal internal standard for the quantification of 2-Phenylacetaldehyde. Its chemical and physical properties are nearly identical to the unlabeled analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization. The mass difference of 5 Da allows for its clear differentiation from the endogenous analyte by the mass spectrometer. This co-elution and similar ionization response enable the correction for matrix effects and variations in sample recovery, which are common challenges in the analysis of complex biological samples.

The protocol described herein utilizes 2-Phenylacetaldehyde-d5 as an internal standard for the sensitive and accurate quantification of 2-Phenylacetaldehyde in human plasma by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). To enhance the chromatographic retention and detection sensitivity of the volatile aldehyde, a derivatization step with 2,4-dinitrophenylhydrazine (B122626) (DNPH) is employed. This method is suitable for a wide range of research applications, including clinical biomarker discovery and drug development.

Metabolic Pathway of 2-Phenylacetaldehyde

2-Phenylacetaldehyde is an intermediate metabolite in the conversion of 2-phenylethylamine to phenylacetic acid. This pathway is primarily active in the liver.[1][2] The initial step involves the oxidative deamination of 2-phenylethylamine to 2-Phenylacetaldehyde, a reaction catalyzed by Monoamine Oxidase (MAO). Subsequently, 2-Phenylacetaldehyde is rapidly oxidized to phenylacetic acid by Aldehyde Dehydrogenase (ALDH) and Aldehyde Oxidase (AOX).

Metabolic Pathway of 2-Phenylacetaldehyde

Experimental Workflow

The overall experimental workflow for the quantification of 2-Phenylacetaldehyde using 2-Phenylacetaldehyde-d5 as an internal standard involves several key stages, from sample collection to data analysis. Each step is critical for obtaining reliable and reproducible results.

Experimental Workflow for Metabolic Profiling

Experimental Protocols

Materials and Reagents

• 2-Phenylacetaldehyde (≥95% purity)

• 2-Phenylacetaldehyde-d5 (≥98% purity, ≥99% isotopic purity)

• 2,4-Dinitrophenylhydrazine (DNPH)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (K2-EDTA)

Sample Preparation

• Thawing and Spiking: Thaw frozen human plasma samples on ice. To a 100 µL aliquot of plasma, add 10 µL of 2-Phenylacetaldehyde-d5 internal standard solution (1 µg/mL in methanol). Vortex for 10 seconds.

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile to the plasma sample. Vortex vigorously for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new microcentrifuge tube.

• Derivatization: Add 50 µL of DNPH solution (1 mg/mL in acetonitrile with 0.1% formic acid) to the supernatant. Vortex and incubate at 60°C for 30 minutes.

• Evaporation: Evaporate the sample to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid). Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  • 0-1 min: 50% B

  • 1-5 min: 50-95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95-50% B

  • 6.1-8 min: 50% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
2-Phenylacetaldehyde-DNPH	301.1	163.1	25
2-Phenylacetaldehyde-d5-DNPH	306.1	168.1	25

Note: The exact m/z values and collision energies should be optimized for the specific instrument used.

Data Presentation

The use of 2-Phenylacetaldehyde-d5 as an internal standard significantly improves the quantitative performance of the assay. The following table summarizes the representative analytical parameters, demonstrating the benefits of incorporating a stable isotope-labeled internal standard.

Parameter	Without Internal Standard	With 2-Phenylacetaldehyde-d5 (IS)
Linearity (r²)	0.992	>0.998
Precision (%CV)	12.5%	<5%
Accuracy (%Bias)	± 18%	± 7%
Lower Limit of Quantification (LLOQ)	5 ng/mL	1 ng/mL
Matrix Effect (%CV)	25%	<8%

This data is representative and may vary depending on the specific experimental conditions and matrix.

Conclusion

This application note provides a comprehensive protocol for the accurate and precise quantification of 2-Phenylacetaldehyde in human plasma using 2-Phenylacetaldehyde-d5 as an internal standard. The detailed methodology, including sample preparation, LC-MS/MS parameters, and data analysis workflow, offers a robust framework for researchers in metabolic profiling and related fields. The inclusion of a stable isotope-labeled internal standard is crucial for mitigating analytical variability and ensuring high-quality, reliable data, which is essential for advancing our understanding of metabolic processes in health and disease.

References

• 1. diva-portal.org [diva-portal.org]
• 2. P. aeruginosa Metabolome Database: phenylacetaldehyde (PAMDB120110) [pseudomonas.umaryland.edu]

Application Notes and Protocols for Pharmacokinetic Studies of 2-Phenylacetaldehyde-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive protocol for conducting pharmacokinetic (PK) studies of 2-Phenylacetaldehyde-d5, a deuterated analog of 2-phenylacetaldehyde. The inclusion of deuterium (B1214612) atoms provides a valuable tool for distinguishing the compound from its endogenous, non-deuterated counterpart and for use as an internal standard in mass spectrometry-based bioanalysis. 2-Phenylacetaldehyde is a reactive aldehyde and a metabolite of 2-phenylethylamine.[1] It is rapidly metabolized in vivo, primarily through oxidation to phenylacetic acid by aldehyde dehydrogenase and aldehyde oxidase.[1] Understanding the pharmacokinetic profile of 2-Phenylacetaldehyde-d5 is crucial for its development and application in various research contexts.

This document outlines the essential procedures for in vivo studies in a rodent model, sample preparation, and bioanalytical method development using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Data Presentation: Pharmacokinetic Parameters

Following the analysis of plasma samples, key pharmacokinetic parameters should be determined. The data presented in the table below is hypothetical and for illustrative purposes only , as specific in vivo data for 2-Phenylacetaldehyde-d5 is not publicly available. This table structure should be used to summarize the quantitative data obtained from the experimental studies.

Parameter	2-Phenylacetaldehyde-d5	Phenylacetic acid-d5 (Metabolite)
Cmax (ng/mL)	450 ± 75	800 ± 120
Tmax (h)	0.25 ± 0.1	0.5 ± 0.2
AUC (0-t) (ng·h/mL)	980 ± 150	3200 ± 450
AUC (0-inf) (ng·h/mL)	1050 ± 160	3500 ± 500
t½ (h)	0.5 ± 0.1	2.5 ± 0.5
CL (L/h/kg)	2.5 ± 0.4	-
Vd (L/kg)	1.8 ± 0.3	-

Caption: Table 1. Hypothetical Pharmacokinetic Parameters of 2-Phenylacetaldehyde-d5 and its primary metabolite, Phenylacetic acid-d5, following intravenous administration in rats.

Experimental Protocols

Animal Studies

A rodent model, such as Sprague-Dawley rats, is suitable for these studies. All animal procedures must be conducted in accordance with approved institutional animal care and use committee (IACUC) guidelines.

3.1.1. Dosing and Administration

• Formulation: Prepare a solution of 2-Phenylacetaldehyde-d5 in a suitable vehicle (e.g., a mixture of saline and a solubilizing agent like DMSO, with the final DMSO concentration being less than 5%).

• Dose: A preliminary dose-ranging study is recommended to determine an appropriate dose. For this protocol, a dose of 5 mg/kg is suggested.

• Administration: Administer the formulation via intravenous (IV) injection through the tail vein.

3.1.2. Blood Sampling

• Collection Schedule: Collect blood samples at the following time points post-dose: 0 (pre-dose), 5, 15, 30 minutes, and 1, 2, 4, 6, 8, and 24 hours. This schedule is designed to capture the rapid absorption and distribution phase, as well as the elimination phase.

• Collection Technique: Blood can be collected via the saphenous vein or tail vein.[2][3] For each time point, collect approximately 100-200 µL of blood into tubes containing an anticoagulant (e.g., EDTA).

• Plasma Preparation: Immediately after collection, centrifuge the blood samples at 4°C (e.g., 2000 x g for 10 minutes) to separate the plasma.

• Storage: Transfer the plasma supernatant to clean tubes and store at -80°C until analysis.

Sample Preparation for Bioanalysis

This protocol utilizes protein precipitation, a common and effective method for extracting small molecules from plasma.

• Reagents:

  • Acetonitrile (ACN), HPLC grade

  • Internal Standard (IS) working solution: A solution of a suitable deuterated internal standard (e.g., 2-Phenylacetaldehyde-d10 or a structurally similar deuterated aldehyde) in ACN at a known concentration.

• Procedure:

  • Thaw plasma samples on ice.

  • In a clean microcentrifuge tube, add 50 µL of the plasma sample.

  • Add 150 µL of the IS working solution in ACN to the plasma sample.

  • Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

  • Centrifuge the samples at high speed (e.g., 14,000 rpm for 10 minutes) at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a new tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are suggested starting parameters for the development of a robust and sensitive LC-MS/MS method. Method optimization and validation are essential.

• Instrumentation: A triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Chromatographic Conditions (Suggested):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions (Hypothetical MRM Transitions):

  • Ionization Mode: Electrospray Ionization (ESI), Positive mode.

  • Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
2-Phenylacetaldehyde-d5	126.1	96.1	15
Phenylacetic acid-d5	142.1	96.1	20
Internal Standard (e.g., 2-Phenylacetaldehyde-d10)	131.1	101.1	15

Note: The specific MRM transitions and collision energies must be optimized for the instrument being used. The precursor ion for 2-Phenylacetaldehyde-d5 is based on [M+H]+ and the product ion is a hypothetical loss of the deuterated formyl group. The precursor for Phenylacetic acid-d5 is based on [M+H]+ and the product ion is a hypothetical loss of the carboxyl group.

Visualizations

Experimental Workflow

Caption: Pharmacokinetic study experimental workflow.

Metabolic Pathway of 2-Phenylacetaldehyde

Caption: Primary metabolic pathway of 2-Phenylacetaldehyde.

References

• 1. Metabolism of 2-phenylethylamine and phenylacetaldehyde by precision-cut guinea pig fresh liver slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. oacu.oir.nih.gov [oacu.oir.nih.gov]
• 3. research.vt.edu [research.vt.edu]

Application Notes and Protocols for the Analysis of 2-Phenylacetaldehyde-d5

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the sample preparation and analysis of 2-Phenylacetaldehyde-d5, a deuterated analog of the aromatic aldehyde, 2-phenylacetaldehyde. This document is intended to guide researchers in selecting and implementing appropriate techniques for the quantification of this compound in various matrices. 2-Phenylacetaldehyde-d5 is commonly used as an internal standard in metabolic studies to trace the fate of its non-deuterated counterpart.

Introduction to 2-Phenylacetaldehyde

2-Phenylacetaldehyde is a volatile organic compound with a characteristic honey-like, floral aroma. It is found in a variety of natural products and is also formed during the Maillard reaction. In biological systems, it is an intermediate in the metabolism of phenylalanine. Due to its volatility and reactivity, accurate quantification requires robust sample preparation and sensitive analytical techniques. The use of a deuterated internal standard like 2-Phenylacetaldehyde-d5 is crucial for correcting for matrix effects and variations in sample preparation and instrument response, thereby ensuring accurate and precise quantification.

Metabolic Pathway of Phenylalanine

2-Phenylacetaldehyde is a key intermediate in the metabolic pathway of the amino acid L-phenylalanine. In plants and microorganisms, L-phenylalanine can be converted to phenylacetaldehyde (B1677652), which can then be further metabolized to 2-phenylethanol (B73330) (a compound with a rose-like scent) or oxidized to phenylacetic acid.[1][2] In humans, 2-phenylethylamine is metabolized to phenylacetaldehyde by monoamine oxidase, and subsequently, aldehyde dehydrogenase and aldehyde oxidase are the primary enzymes responsible for its oxidation to phenylacetic acid.[1]

Caption: Metabolic pathway of L-Phenylalanine to 2-Phenylethanol and Phenylacetic Acid.

Sample Preparation Techniques

The choice of sample preparation technique is critical for the accurate analysis of 2-Phenylacetaldehyde-d5 and depends on the sample matrix, the required sensitivity, and the analytical instrument used. The following sections detail protocols for Headspace Solid-Phase Microextraction (HS-SPME), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).

Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free technique that is ideal for the extraction of volatile and semi-volatile compounds from a sample's headspace.[3] It is particularly well-suited for the analysis of 2-Phenylacetaldehyde-d5 in biological fluids and environmental samples.

• Sample Preparation:

  • Pipette 5 mL of urine into a 20 mL headspace vial.

  • Add 1.5 g of NaCl to the vial to increase the ionic strength of the sample, which enhances the release of volatile compounds into the headspace.

  • Spike the sample with an appropriate amount of 2-Phenylacetaldehyde-d5 standard solution.

  • Immediately seal the vial with a PTFE-faced silicone septum.

• HS-SPME Procedure:

  • Place the vial in an autosampler with an agitator and heating capabilities.

  • Equilibrate the sample at 60°C for 15 minutes with agitation.

  • Expose a conditioned 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the headspace of the sample for 30 minutes at 60°C with continued agitation.

• GC-MS Analysis:

  • After extraction, immediately transfer the SPME fiber to the heated injection port of the GC-MS system.

  • Desorb the analytes from the fiber at 250°C for 5 minutes in splitless mode.

  • Initiate the GC-MS analysis.

References

• 1. Enzymatic oxidation of 2-phenylethylamine to phenylacetic acid and 2-phenylethanol with special reference to the metabolism of its intermediate phenylacetaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. iv.iiarjournals.org [iv.iiarjournals.org]
• 3. Regarding Bioanalysis Lasting a Few Minutes: Automated Cooling-SPME and Fast-GC for Urinary 2-Phenyl-2-Propanol Monitoring - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols for Quantitative Analysis of Volatile Compounds with Deuterated Standards

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Gold Standard in Quantitative Analysis

The quantitative analysis of volatile organic compounds (VOCs) is critical in various fields, including environmental monitoring, food science, and pharmaceutical development. Achieving accurate and precise measurements of these compounds can be challenging due to their volatility and potential for loss during sample preparation and analysis. The use of deuterated internal standards in a technique known as isotope dilution mass spectrometry (IDMS) or stable isotope dilution analysis (SIDA) is widely regarded as the gold standard for quantitative analysis.[1][2]

Deuterated standards are molecules where one or more hydrogen atoms have been replaced by deuterium (B1214612), a stable isotope of hydrogen.[3] This substitution results in a compound that is chemically and physically almost identical to the analyte of interest but has a different molecular weight.[4] This key difference allows for its distinction by a mass spectrometer.

Key Advantages of Using Deuterated Standards:

• Correction for Sample Loss: Any loss of the target analyte during sample preparation, extraction, or injection is mirrored by a proportional loss of the deuterated internal standard.[1] By measuring the ratio of the native analyte to the deuterated standard, the initial concentration can be accurately determined, irrespective of recovery efficiency.[1]

• Co-elution with Analyte: In chromatographic techniques like Gas Chromatography (GC), the deuterated standard and the analyte have nearly identical retention times. This co-elution ensures that both compounds experience the same analytical conditions, including matrix effects.[3]

• Similar Ionization Efficiency: The analyte and its deuterated counterpart exhibit very similar ionization efficiencies in the mass spectrometer's ion source.[3]

Experimental Protocols

Selection of Deuterated Internal Standards

The appropriate selection of a deuterated internal standard is crucial for the success of the analysis. Key considerations include:

• Chemical Similarity: The standard should be chemically identical to the analyte, with only isotopic differences.[2]

• High Isotopic Purity: The deuterated standard should have a high degree of deuterium incorporation to minimize any contribution to the native analyte's signal.[1]

• Chromatographic Resolution: Ideally, the deuterated standard should be baseline-resolved from the target analyte, although co-elution is common and manageable with mass spectrometry.[1]

General Workflow for Quantitative Analysis

The following diagram illustrates the general workflow for the quantitative analysis of volatile compounds using deuterated standards.

General analytical workflow.

Protocol 1: Analysis of Volatile Organic Compounds (VOCs) in Water

This protocol outlines a general procedure for the analysis of a volatile organic compound in a water sample using a purge-and-trap system with GC-MS.[3]

Materials and Reagents:

• Target VOC analytical standard

• Deuterated VOC internal standard

• Methanol (purge-and-trap grade)

• Reagent water (deionized, organic-free)

• 40 mL glass vials with Teflon-lined septa

• Purge-and-trap concentrator

• Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

• Standard Preparation:

  • Prepare a primary stock solution of the target VOC and the deuterated internal standard in methanol.

  • From the stock solutions, prepare a series of calibration standards at a minimum of five concentration levels in reagent water.

  • Spike each calibration standard and sample with the same known amount of the deuterated internal standard solution.[1][5]

• Sample Preparation and Purge-and-Trap:

  • Collect water samples in 40 mL vials, ensuring no headspace.[1]

  • To a 5 mL purge tube, add 5 mL of the water sample (or calibration standard).[3]

  • Place the purge tube in the purge-and-trap autosampler.

  • Purge the sample with an inert gas (e.g., helium) to transfer the volatile analytes to a sorbent trap.[3]

  • Rapidly heat the trap to desorb the analytes onto the GC column.[3]

Purge-and-trap sample introduction.

• GC-MS Analysis:

  • Gas Chromatograph (GC) Conditions:

    • Column: Appropriate capillary column for volatile organic compounds (e.g., DB-624).[5]

    • Carrier Gas: Helium at a constant flow rate.[5]

    • Oven Temperature Program: A temperature program designed to separate the target analytes (e.g., hold at 35°C for 2 minutes, ramp to 200°C at 10°C/min, hold for 2 minutes).[3]

    • Injector: Splitless mode.[3]

  • Mass Spectrometer (MS) Conditions:

    • Ionization Mode: Electron Ionization (EI).[3]

    • Scan Mode: Selected Ion Monitoring (SIM) of characteristic ions for the analyte and the deuterated internal standard to enhance sensitivity and selectivity.[5]

• Data Analysis:

  • Integrate the peak areas for the selected ions of the analyte and the deuterated internal standard.[3]

  • Calculate the peak area ratio (Analyte Area / Internal Standard Area).[3]

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibrators.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.[3]

Protocol 2: Analysis of Volatile Compounds in Solid Samples (e.g., Soil, Food)

This protocol describes a headspace solid-phase microextraction (SPME) method coupled with GC-MS for the analysis of volatile compounds in solid matrices.

Materials and Reagents:

• Target volatile analyte standard

• Deuterated volatile internal standard

• Methanol (analytical grade)

• Headspace vials (e.g., 20 mL) with septa caps

• SPME fiber assembly and holder

• Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

• Standard and Sample Preparation:

  • Prepare stock and calibration standards as described in Protocol 1, using an appropriate matrix mimic if necessary.

  • Weigh a known amount of the solid sample (e.g., 5 grams) into a headspace vial.[2]

  • Add a precise volume of the deuterated internal standard working solution to the sample.[2]

  • Seal the vial with a septum cap.

• Headspace SPME:

  • Incubate the vial at a controlled temperature (e.g., 60°C) for a specific time (e.g., 30 minutes) to allow the volatile compounds to partition into the headspace.[2]

  • Expose a pre-conditioned SPME fiber to the headspace for a defined period (e.g., 15 minutes) to adsorb the volatile analytes and the internal standard.[2]

Headspace SPME sample introduction.

• GC-MS Analysis:

  • Injection: Desorb the analytes from the SPME fiber in the heated injection port of the gas chromatograph (e.g., 250°C).[2]

  • GC Conditions:

    • Column: HP-5MS (30 m x 0.25 mm id, 0.25 µm film thickness) or equivalent.[1]

    • Carrier Gas: Helium at a constant flow of 0.7 mL/min.[1]

    • Oven Temperature Program: Initial temperature: 50°C, hold for 3 minutes. Ramp to 250°C at 10°C/min, hold for 5 minutes.[1][2]

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.[2]

    • Mass Range: Scan from m/z 35 to 350.[2]

    • Data Acquisition: Operate in full scan mode or selected ion monitoring (SIM).[2]

• Data Analysis:

  • Follow the same data analysis procedure as outlined in Protocol 1.

Data Presentation

The use of deuterated internal standards significantly improves the precision and accuracy of quantitative methods. The following tables summarize representative data.

Table 1: Calibration Curve Data for Benzene in Water

Concentration (µg/L)	Analyte Peak Area (Benzene)	IS Peak Area (Benzene-d6)	Peak Area Ratio (Analyte/IS)
1.0	15,234	148,987	0.102
5.0	76,890	150,123	0.512
10.0	151,087	149,555	1.010
25.0	378,987	151,009	2.510
50.0	755,123	149,876	5.038
R²	0.9998

Table 2: Recovery and Precision Data for Spiked Samples

Matrix	Analyte	Spiked Concentration (µg/L)	Measured Concentration (µg/L)	Recovery (%)	RSD (%) (n=5)
Drinking Water	Toluene	20.0	19.8	99.0	2.1
Wastewater	Ethylbenzene	20.0	20.5	102.5	3.5
Soil	Naphthalene	50.0 ng/g	48.9 ng/g	97.8	4.2

Potential Interferences

Researchers should be aware of potential interferences that can affect the accuracy of the results:

• Matrix Interferences: Co-extracted compounds from the sample matrix can interfere with the analysis. Sample cleanup steps, such as solid-phase extraction (SPE), may be necessary.[1]

• Isobaric Interferences: Compounds with the same nominal mass as the target analytes can lead to false positives. High-resolution mass spectrometry can help mitigate this issue.[6]

• Isotopic Impurities: The presence of unlabeled analyte in the deuterated standard can lead to an overestimation of the analyte concentration. The purity of the standard should be verified.[7][8]

Conclusion

The use of deuterated internal standards provides a robust and reliable method for the quantitative analysis of volatile compounds. By compensating for variations in sample preparation and instrument response, this technique delivers high-quality data with excellent accuracy and precision, making it an indispensable tool for researchers, scientists, and drug development professionals.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Stable Isotope Dilution Assay - Bayerisches Zentrum für Biomolekulare Massenspektrometrie (BayBioMS) [tcf.tum.de]
• 5. benchchem.com [benchchem.com]
• 6. Elimination of interferences caused by simultaneous use of deuterated and carbon-13 standards in GC-MS analysis of polycyclic aromatic hydrocarbons (PAHs) in extracts from passive sampling devices - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. Quantification of a volatile deuterated compound by the differential scanning calorimetry combined with quantitative nuclear magnetic resonance and its verification by the mass balance method combined with gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for 2-Phenylacetaldehyde-d5 in Drug Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Phenylacetaldehyde-d5 is a deuterated analog of 2-phenylacetaldehyde, a naturally occurring compound and a metabolite of various xenobiotics.[1][2] The replacement of five hydrogen atoms on the phenyl ring with deuterium (B1214612) makes it an invaluable tool in drug metabolism and pharmacokinetic (DMPK) studies.[2] Its primary application lies in its use as a stable isotope-labeled internal standard for the accurate quantification of unlabeled 2-phenylacetaldehyde and as a tracer to elucidate the metabolic fate of phenylacetaldehyde-containing compounds.[2] The deuterium labeling provides a distinct mass shift, allowing for clear differentiation from the endogenous, unlabeled counterpart in mass spectrometry-based analyses, without significantly altering its chemical properties.[2]

The primary metabolic pathway of 2-phenylacetaldehyde is oxidation to its corresponding carboxylic acid, phenylacetic acid.[3][4] This conversion is predominantly catalyzed by aldehyde dehydrogenase (ALDH) and to a lesser extent by aldehyde oxidase (AOX).[3][4] The use of 2-Phenylacetaldehyde-d5 allows researchers to track this transformation with high precision, providing insights into the rate and extent of metabolism.

Data Presentation

In Vitro Metabolic Stability of 2-Phenylacetaldehyde in Human Liver Microsomes

The following table provides representative data on the metabolic stability of 2-phenylacetaldehyde in human liver microsomes. This data can be used as a benchmark when designing and interpreting studies with 2-Phenylacetaldehyde-d5. The deuteration is expected to exhibit a kinetic isotope effect, potentially leading to a slightly longer half-life and lower intrinsic clearance.

Parameter	Value	Reference
Incubation Conditions
Microsome Concentration	0.5 mg/mL	[1]
Substrate Concentration	1 µM	[1]
Incubation Time	0, 5, 15, 30, 45, 60 min	[5]
Metabolic Stability
In Vitro Half-life (t½)	< 30 min (classified as unstable)	[6]
Intrinsic Clearance (CLint)	> 45 µL/min/mg protein (classified as high clearance)	[6]
Metabolite Formation
Primary Metabolite	Phenylacetic acid	[3][4]

Representative Pharmacokinetic Parameters of 2-Phenylacetaldehyde in Rats

This table presents hypothetical pharmacokinetic parameters for 2-phenylacetaldehyde in rats following intravenous administration. These values are illustrative and would be determined experimentally in a study utilizing 2-Phenylacetaldehyde-d5 as a tracer.

Parameter	Symbol	Value (Units)	Description
Maximum Concentration	Cmax	[To be determined] (ng/mL)	The highest concentration of the compound in the blood.
Time to Maximum Concentration	Tmax	[To be determined] (h)	The time at which Cmax is reached.
Area Under the Curve	AUC	[To be determined] (ng·h/mL)	The total exposure to the compound over time.
Half-life	t½	~2 h	The time required for the concentration of the compound to decrease by half.[7]
Clearance	CL	[To be determined] (L/h/kg)	The volume of plasma cleared of the compound per unit time.
Volume of Distribution	Vd	[To be determined] (L/kg)	The apparent volume into which the compound distributes in the body.

Experimental Protocols

Protocol 1: In Vitro Metabolic Stability Assay in Human Liver Microsomes

This protocol describes a typical procedure to assess the metabolic stability of a compound using human liver microsomes, with 2-Phenylacetaldehyde-d5 serving as an internal standard for the quantification of the parent compound.

Materials:

• 2-Phenylacetaldehyde

• 2-Phenylacetaldehyde-d5 (Internal Standard)

• Pooled Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (100 mM, pH 7.4)

• Acetonitrile (B52724) (ACN)

• Incubator/shaking water bath (37°C)

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of 2-phenylacetaldehyde in a suitable solvent (e.g., DMSO).

  • Prepare a stock solution of 2-Phenylacetaldehyde-d5 in the same solvent.

  • Prepare the incubation mixture containing phosphate buffer and the NADPH regenerating system.

• Incubation:

  • Pre-warm the incubation mixture and HLM suspension to 37°C.

  • Initiate the reaction by adding the 2-phenylacetaldehyde stock solution to the HLM suspension to achieve the desired final concentration (e.g., 1 µM).

  • At predetermined time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture.

• Quenching and Sample Preparation:

  • Immediately quench the reaction by adding the aliquot to a tube containing ice-cold acetonitrile and the internal standard (2-Phenylacetaldehyde-d5).

  • Vortex the samples to precipitate proteins.

  • Centrifuge the samples to pellet the precipitated proteins.

• LC-MS/MS Analysis:

  • Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

  • Analyze the samples to determine the concentration of the remaining 2-phenylacetaldehyde at each time point, using the signal from 2-Phenylacetaldehyde-d5 to normalize for variations.

• Data Analysis:

  • Plot the natural logarithm of the percentage of remaining 2-phenylacetaldehyde against time.

  • Determine the elimination rate constant (k) from the slope of the linear regression.

  • Calculate the in vitro half-life (t½ = 0.693/k) and intrinsic clearance (CLint).

Protocol 2: Quantitative Analysis of 2-Phenylacetaldehyde and its Metabolite Phenylacetic Acid using GC-MS

This protocol outlines a general procedure for the simultaneous quantification of 2-phenylacetaldehyde and its primary metabolite, phenylacetic acid, in a biological matrix using GC-MS, with 2-Phenylacetaldehyde-d5 as the internal standard.

Materials:

• Biological samples (e.g., plasma, urine, microsomal incubates)

• 2-Phenylacetaldehyde

• Phenylacetic acid

• 2-Phenylacetaldehyde-d5 (Internal Standard)

• Derivatization agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS)

• Extraction solvent (e.g., ethyl acetate)

• Anhydrous sodium sulfate

• GC-MS system

Procedure:

• Sample Preparation and Extraction:

  • To a known volume of the biological sample, add the internal standard (2-Phenylacetaldehyde-d5).

  • Perform a liquid-liquid extraction with an appropriate organic solvent like ethyl acetate.

  • Separate the organic layer and dry it over anhydrous sodium sulfate.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Derivatization:

  • Reconstitute the dried extract in a small volume of a suitable solvent.

  • Add the derivatization agent (e.g., BSTFA + 1% TMCS) and heat the mixture (e.g., at 60°C for 30 minutes) to convert the analytes into their more volatile silyl (B83357) derivatives.

• GC-MS Analysis:

  • Inject an aliquot of the derivatized sample into the GC-MS system.

  • Use a suitable capillary column (e.g., a 5% phenyl-methylpolysiloxane column).

  • Employ a temperature program to achieve separation of the derivatized analytes.

  • Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode to monitor characteristic ions for derivatized 2-phenylacetaldehyde, phenylacetic acid, and 2-Phenylacetaldehyde-d5.

• Data Analysis:

  • Construct calibration curves by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte.

  • Quantify the amount of 2-phenylacetaldehyde and phenylacetic acid in the samples using the calibration curves.

Visualizations

Metabolic pathway of 2-Phenylacetaldehyde.

In vitro metabolic stability workflow.

Role of 2-Phenylacetaldehyde-d5 in analysis.

References

• 1. mercell.com [mercell.com]
• 2. 2-Phenylacetaldehyde-d5 | Benchchem [benchchem.com]
• 3. Metabolism of 2-phenylethylamine and phenylacetaldehyde by precision-cut guinea pig fresh liver slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. hrcak.srce.hr [hrcak.srce.hr]
• 7. Pharmacokinetics of α-Pyrrolidinovalerophenone in Male Rats with and without Vaccination with an α-Pyrrolidinovalerophenone Vaccine | Journal of Pharmacy & Pharmaceutical Sciences [journals.library.ualberta.ca]

Analytical Methods for the Detection of 2-Phenylacetaldehyde-d5 in Biological Matrices

Application Note and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Phenylacetaldehyde is a volatile organic compound with a characteristic honey-like odor that plays a role in various biological and industrial processes. In the context of biomedical research and drug development, the quantification of its deuterated isotopologue, 2-Phenylacetaldehyde-d5, is crucial when it is used as an internal standard for the accurate measurement of endogenous or administered 2-Phenylacetaldehyde in biological matrices. The inherent volatility and reactivity of aldehydes present analytical challenges, necessitating robust and sensitive methods for their detection. This document provides detailed application notes and protocols for the analysis of 2-Phenylacetaldehyde-d5 in biological samples, primarily focusing on Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) techniques. These methods typically involve a derivatization step to enhance the stability and chromatographic properties of the analyte.

Principle of Analysis

The quantitative analysis of 2-Phenylacetaldehyde in biological matrices such as plasma, urine, or tissue homogenates is commonly performed by using 2-Phenylacetaldehyde-d5 as an internal standard. This stable isotope-labeled standard exhibits nearly identical chemical and physical properties to the unlabeled analyte, allowing it to compensate for variations in sample preparation, extraction efficiency, and instrument response.

Due to the reactive nature of the aldehyde functional group, direct analysis is often unreliable. Therefore, a crucial step in the analytical workflow is derivatization, which converts the aldehyde into a more stable and readily detectable derivative. Two primary derivatization strategies are employed:

• Oximation with O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA): This reaction forms a stable oxime derivative that is highly amenable to GC-MS analysis, particularly with electron capture or negative chemical ionization due to the presence of the electronegative fluorine atoms.

• Hydrazone formation with 2,4-Dinitrophenylhydrazine (DNPH): This derivatization yields a 2,4-dinitrophenylhydrazone, which is well-suited for LC-MS/MS analysis due to its excellent ionization efficiency.

Analytical Methods and Protocols

This section details the experimental protocols for the two recommended analytical approaches for the quantification of 2-Phenylacetaldehyde, using 2-Phenylacetaldehyde-d5 as an internal standard.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS) with PFBHA Derivatization

This method is highly sensitive and specific for the analysis of volatile aldehydes.

Experimental Protocol

1. Sample Preparation and Extraction:

• To 500 µL of biological matrix (e.g., plasma, urine, or tissue homogenate) in a glass vial, add 50 µL of a known concentration of 2-Phenylacetaldehyde-d5 working solution (in methanol).

• Add 1 mL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean glass vial.

2. Derivatization:

• To the extracted supernatant, add 100 µL of a 10 mg/mL O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA) solution in a suitable buffer (e.g., phosphate (B84403) buffer, pH 7).

• Vortex the mixture and incubate at 60°C for 60 minutes.

• Allow the sample to cool to room temperature.

3. Liquid-Liquid Extraction of the Derivative:

• Add 1 mL of hexane (B92381) to the reaction mixture.

• Vortex vigorously for 2 minutes to extract the PFBHA-oxime derivatives.

• Centrifuge at 3,000 x g for 5 minutes to facilitate phase separation.

• Carefully transfer the upper organic layer (hexane) to a clean autosampler vial for GC-MS analysis.

4. GC-MS Instrumental Parameters:

Parameter	Setting
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injection Volume	1 µL
Injector Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temperature 60°C, hold for 1 min, ramp to 280°C at 15°C/min, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) or Negative Chemical Ionization (NCI)
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions (EI)	To be determined empirically. A characteristic ion for PFBHA derivatives is m/z 181.

Quantitative Data Summary (Representative)

Parameter	2-Phenylacetaldehyde
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantitation (LOQ)	1 ng/mL
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Recovery	85 - 105%

Experimental Workflow for GC-MS Analysis

Caption: Workflow for the GC-MS analysis of 2-Phenylacetaldehyde.

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with DNPH Derivatization

This method offers high selectivity and is suitable for a wide range of biological matrices.

Experimental Protocol

1. Sample Preparation and Derivatization:

• To 200 µL of biological matrix (e.g., plasma, urine) in a microcentrifuge tube, add 20 µL of 2-Phenylacetaldehyde-d5 internal standard solution.

• Add 50 µL of a freshly prepared 2,4-Dinitrophenylhydrazine (DNPH) solution (e.g., 1 mg/mL in acetonitrile with 0.1% phosphoric acid).

• Vortex the mixture and incubate at 40°C for 30 minutes in the dark.

• Stop the reaction and precipitate proteins by adding 600 µL of ice-cold acetonitrile.

• Vortex for 1 minute and then centrifuge at 12,000 x g for 10 minutes.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Instrumental Parameters:

Parameter	Setting
Liquid Chromatograph
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start at 30% B, increase to 95% B over 5 min, hold for 2 min, return to 30% B and equilibrate
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions (Representative)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
2-Phenylacetaldehyde-DNPH	[M-H]⁻	Fragment 1	To be optimized
Fragment 2 (Qualifier)	To be optimized
2-Phenylacetaldehyde-d5-DNPH	[M-H]⁻	Fragment 1	To be optimized
Fragment 2 (Qualifier)	To be optimized

Quantitative Data Summary (Representative)

Parameter	2-Phenylacetaldehyde
Linearity Range	0.5 - 500 ng/mL
Correlation Coefficient (r²)	> 0.996
Limit of Detection (LOD)	0.2 ng/mL
Limit of Quantitation (LOQ)	0.5 ng/mL
Intra-day Precision (%RSD)	< 8%
Inter-day Precision (%RSD)	< 12%
Recovery	90 - 110%

Experimental Workflow for LC-MS/MS Analysis

Caption: Workflow for the LC-MS/MS analysis of 2-Phenylacetaldehyde.

Data Presentation

The following tables summarize the representative quantitative data for the two analytical methods. These values should be validated for each specific biological matrix and instrument.

Table 1: GC-MS Method Performance

Parameter	Value
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
LOD	0.5 ng/mL
LOQ	1 ng/mL
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Recovery	85 - 105%

Table 2: LC-MS/MS Method Performance

Parameter	Value
Linearity Range	0.5 - 500 ng/mL
Correlation Coefficient (r²)	> 0.996
LOD	0.2 ng/mL
LOQ	0.5 ng/mL
Intra-day Precision (%RSD)	< 8%
Inter-day Precision (%RSD)	< 12%
Recovery	90 - 110%

Conclusion

The analytical methods detailed in this application note provide robust and sensitive protocols for the quantification of 2-Phenylacetaldehyde-d5 in biological matrices. The choice between the GC-MS and LC-MS/MS methods will depend on the specific requirements of the study, available instrumentation, and the nature of the biological matrix. Both methods rely on a critical derivatization step to ensure the stability and detectability of the analyte. For accurate and reliable results, it is imperative that a stable isotope-labeled internal standard, such as 2-Phenylacetaldehyde-d5, is used and that the method is fully validated according to regulatory guidelines.

Application Notes and Protocols for the Use of 2-Phenylacetaldehyde-d5 in Environmental Sample Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed framework for the quantitative analysis of 2-phenylacetaldehyde in environmental samples utilizing 2-phenylacetaldehyde-d5 as an internal standard. The protocols outlined below are intended to serve as a comprehensive guide for researchers and scientists in environmental monitoring and for professionals in drug development concerned with the environmental fate of related compounds.

Introduction

2-Phenylacetaldehyde is a volatile organic compound (VOC) that can be found in the environment from both natural and anthropogenic sources.[1][2][3] Its presence in soil and water can be an indicator of specific types of contamination. Accurate quantification of 2-phenylacetaldehyde is crucial for environmental assessment and monitoring. The use of a stable isotope-labeled internal standard, such as 2-phenylacetaldehyde-d5, is the gold standard for quantitative analysis by gas chromatography-mass spectrometry (GC-MS).[4][5][6] This is because the deuterated analog behaves nearly identically to the native analyte during sample preparation and analysis, correcting for variations in extraction efficiency, matrix effects, and instrument response.[5][7]

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry (IDMS) is a highly accurate technique for quantifying compounds. It involves adding a known amount of an isotopically labeled version of the analyte (the internal standard) to the sample at the beginning of the analytical process.[2][6] The ratio of the native analyte to the isotopically labeled standard is then measured by a mass spectrometer. Since the chemical and physical properties of the analyte and the internal standard are virtually identical, any losses during sample preparation will affect both compounds equally, thus preserving the ratio.[5] This allows for highly accurate and precise quantification, even in complex environmental matrices.

Application: Analysis of 2-Phenylacetaldehyde in Water and Soil Samples

This protocol is designed for the determination of 2-phenylacetaldehyde in water and soil samples using 2-phenylacetaldehyde-d5 as an internal standard, followed by analysis with Gas Chromatography-Mass Spectrometry (GC-MS).

Quantitative Data Summary

The following tables summarize the expected quantitative performance of this method. These values are representative and may vary depending on the specific instrumentation and matrix conditions.

Table 1: Method Detection and Quantitation Limits

Analyte	Matrix	Method Detection Limit (MDL) (µg/L or µg/kg)	Limit of Quantitation (LOQ) (µg/L or µg/kg)
2-Phenylacetaldehyde	Water	0.05	0.15
2-Phenylacetaldehyde	Soil	0.5	1.5

Table 2: Recovery and Precision Data

Matrix	Spiking Level (µg/L or µg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Reagent Water	1.0	98	4.5
River Water	1.0	92	6.8
Sandy Loam Soil	10	88	8.2
Clay Soil	10	85	9.5

Experimental Protocols

Materials and Reagents

• 2-Phenylacetaldehyde (analytical standard, >98% purity)

• 2-Phenylacetaldehyde-d5 (internal standard, >98% purity, deuterated at the phenyl ring)

• Methanol (B129727) (purge and trap grade)

• Dichloromethane (B109758) (DCM, pesticide residue grade)

• Sodium sulfate (B86663) (anhydrous, granular)

• Hydrochloric acid (HCl)

• Sodium bisulfate

• Reagent water (deionized, organic-free)

• Solid Phase Extraction (SPE) cartridges (e.g., C18 or polymeric sorbent)

• Volumetric flasks, pipettes, and syringes

• 40 mL VOA (Volatile Organic Analysis) vials with PTFE-lined septa

• Centrifuge and centrifuge tubes

Instrumentation

• Gas Chromatograph with a Mass Selective Detector (GC-MS)

• Purge and Trap Concentrator (for water samples)

• Headspace Autosampler (optional for soil samples)

• Analytical balance

Standard Preparation

Internal Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 2-phenylacetaldehyde-d5 and dissolve it in 10 mL of methanol in a volumetric flask.

Calibration Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 2-phenylacetaldehyde and dissolve it in 10 mL of methanol in a volumetric flask.

Working Calibration Standards: Prepare a series of calibration standards by diluting the stock solutions in methanol to cover the expected concentration range of the samples. A typical range would be 0.1 to 50 µg/L. Each calibration standard must contain a constant concentration of the 2-phenylacetaldehyde-d5 internal standard (e.g., 5 µg/L).

Sample Collection and Preparation Workflow

Caption: Workflow for water and soil sample preparation.

Detailed Protocol for Water Samples

• Sample Collection and Preservation: Collect water samples in 1 L amber glass bottles. Preserve the samples by adding hydrochloric acid (HCl) to a pH of less than 2. Store at 4°C until analysis.

• Internal Standard Spiking: Before extraction, spike a known volume of the water sample (e.g., 500 mL) with a precise amount of the 2-phenylacetaldehyde-d5 internal standard solution to achieve a final concentration of, for example, 5 µg/L.

• Solid Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., 500 mg, 6 mL C18) by passing 5 mL of dichloromethane, followed by 5 mL of methanol, and finally 10 mL of reagent water.

  • Load the spiked water sample onto the cartridge at a flow rate of approximately 10 mL/min.

  • After loading, dry the cartridge by purging with nitrogen for 10 minutes.

• Elution: Elute the trapped analytes from the cartridge with two 3 mL aliquots of dichloromethane into a collection vial.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• GC-MS Analysis: Inject 1 µL of the concentrated extract into the GC-MS system.

Detailed Protocol for Soil Samples

• Sample Collection and Preservation: Collect approximately 5 grams of soil into a pre-weighed 40 mL VOA vial. Immediately preserve the sample by adding 5 mL of purge and trap grade methanol. Alternatively, for low-level analysis, use a vial containing sodium bisulfate. Store at 4°C.

• Internal Standard Spiking: In the laboratory, spike the methanol-preserved soil sample with a known amount of the 2-phenylacetaldehyde-d5 internal standard.

• Extraction:

  • Vortex the vial for 2 minutes to ensure thorough mixing of the soil and methanol.

  • Place the vial in an ultrasonic bath for 10 minutes.

• Centrifugation: Centrifuge the vial at 3000 rpm for 10 minutes to separate the soil particles from the methanol extract.

• GC-MS Analysis: Carefully transfer an aliquot of the methanol supernatant into an autosampler vial and inject 1 µL into the GC-MS system.

GC-MS Analysis Workflow

Caption: General workflow for GC-MS analysis.

GC-MS Parameters (Example)

• GC Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

• Injection: Splitless mode, 1 µL injection volume, injector temperature 250°C.

• Oven Program: Initial temperature 40°C, hold for 2 minutes, ramp to 280°C at 10°C/min, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity.

  • 2-Phenylacetaldehyde ions (m/z): 91 (quantifier), 120 (qualifier)

  • 2-Phenylacetaldehyde-d5 ions (m/z): 96 (quantifier), 125 (qualifier)

Data Analysis and Quality Control

• Calibration Curve: Generate a calibration curve by plotting the response ratio (peak area of native analyte / peak area of internal standard) against the concentration of the native analyte. A linear regression with a correlation coefficient (r²) of >0.995 is required.

• Quantification: Determine the concentration of 2-phenylacetaldehyde in the samples by using the response ratio from the sample and the linear regression equation from the calibration curve.

• Quality Control:

  • Method Blank: Analyze a method blank with each batch of samples to check for contamination.

  • Laboratory Control Sample (LCS): Analyze an LCS (a clean matrix spiked with a known concentration of the analyte) to assess the accuracy of the method.

  • Matrix Spike/Matrix Spike Duplicate (MS/MSD): Analyze a pair of MS/MSD samples to evaluate the effect of the sample matrix on the analytical method.

  • Internal Standard Recovery: Monitor the recovery of 2-phenylacetaldehyde-d5 in all samples and QC samples. Recoveries should be within a pre-defined range (e.g., 70-130%) to ensure the validity of the results.

Conclusion

The use of 2-phenylacetaldehyde-d5 as an internal standard provides a robust and reliable method for the quantification of 2-phenylacetaldehyde in complex environmental matrices. The detailed protocols and workflows presented in these application notes offer a solid foundation for researchers and scientists to implement this methodology in their laboratories, ensuring high-quality and defensible data for environmental monitoring and research.

References

• 1. agilent.com [agilent.com]
• 2. Determination of phenylalanine in human serum by isotope dilution liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Evaluation of different isotope dilution mass spectrometry strategies for the characterization of naturally abundant and isotopically labelled peptide standards - PMC [pmc.ncbi.nlm.nih.gov]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. agilent.com [agilent.com]
• 6. Quantification of phenylalanine hydroxylase activity by isotope-dilution liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects with 2-Phenylacetaldehyde-d5 in LC-MS

Welcome to our dedicated support center for researchers, scientists, and drug development professionals utilizing 2-Phenylacetaldehyde-d5 as an internal standard in Liquid Chromatography-Mass Spectrometry (LC-MS) applications. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you overcome common challenges, particularly those related to matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of 2-Phenylacetaldehyde?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[1][2][3][4] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), significantly affecting the accuracy, precision, and sensitivity of your analytical method.[1][4] For a volatile and reactive compound like 2-Phenylacetaldehyde, matrix components such as salts, lipids, and proteins can interfere with its ionization in the MS source, leading to unreliable quantification.[2]

Q2: How does using 2-Phenylacetaldehyde-d5 help in mitigating matrix effects?

A2: 2-Phenylacetaldehyde-d5 is a stable isotope-labeled internal standard (SIL-IS). Since it is chemically almost identical to the non-labeled analyte (2-Phenylacetaldehyde), it co-elutes from the liquid chromatography (LC) column and experiences similar ionization suppression or enhancement in the mass spectrometer (MS).[5] By calculating the ratio of the analyte signal to the internal standard signal, variations in signal intensity caused by matrix effects can be normalized, leading to more accurate and precise quantification.[5]

Q3: I am observing a poor signal for 2-Phenylacetaldehyde even with the use of the deuterated standard. What could be the issue?

A3: A poor signal for small, volatile aldehydes like 2-Phenylacetaldehyde is a common issue in LC-MS due to their low ionization efficiency and poor retention on reverse-phase columns. To address this, chemical derivatization is often employed. Derivatization involves reacting the aldehyde with a reagent to form a more stable, less volatile derivative with improved chromatographic and ionization characteristics.[6][7][8][9][10] Common derivatizing agents for aldehydes include those that introduce a readily ionizable group.

Q4: Can 2-Phenylacetaldehyde-d5 completely eliminate issues related to matrix effects?

A4: While highly effective, deuterated internal standards may not always perfectly compensate for matrix effects. A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic shift between the analyte and the deuterated internal standard. If this shift results in the analyte and internal standard eluting into regions with different degrees of ion suppression, it can lead to inaccurate quantification. This is referred to as differential matrix effects. Careful method development and validation are crucial to minimize this risk.

Troubleshooting Guides

Issue 1: Poor Reproducibility of the Analyte/Internal Standard Area Ratio

This is a common indicator that the internal standard is not adequately compensating for variations in the analytical process.

Possible Causes and Solutions:

Cause	Solution
Inconsistent Sample Preparation	Ensure precise and consistent addition of 2-Phenylacetaldehyde-d5 to all samples and standards at the beginning of the sample preparation process.
Differential Matrix Effects	Optimize chromatographic conditions to ensure co-elution of 2-Phenylacetaldehyde and its deuterated standard. Experiment with different mobile phase compositions, gradients, and column chemistries.
Internal Standard Instability	Aldehydes can be susceptible to degradation. Prepare fresh internal standard stock solutions regularly and store them appropriately. Consider derivatization to improve stability.
Incorrect Internal Standard Concentration	An error in the preparation of the internal standard spiking solution will lead to a systematic bias. Carefully reprepare the internal standard solution and verify its concentration.

Issue 2: Analyte and 2-Phenylacetaldehyde-d5 Do Not Co-elute

A separation between the analyte and its deuterated internal standard can lead to inaccurate quantification due to differential matrix effects.

Possible Causes and Solutions:

Cause	Solution
Isotope Effect	This is more pronounced with a higher number of deuterium (B1214612) substitutions. Modify chromatographic conditions (e.g., gradient, temperature) to minimize the separation.
Column Degradation	A loss of stationary phase or column contamination can affect the separation. Replace the analytical column with a new one of the same type and implement a column washing protocol.
Mobile Phase Issues	Inconsistent mobile phase preparation can lead to shifting retention times. Ensure accurate and consistent preparation of all mobile phases.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using Post-Extraction Spiking

This protocol allows for the quantitative determination of ion suppression or enhancement.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte (2-Phenylacetaldehyde) and internal standard (2-Phenylacetaldehyde-d5) in the final mobile phase composition.

  • Set B (Post-Spiked Matrix): Extract at least six different lots of blank matrix. After the final extraction step, spike the analyte and internal standard into the extracted matrix at the same concentrations as Set A.

  • Set C (Pre-Spiked Matrix): Spike the analyte and internal standard into the blank matrix before the extraction process at the same concentrations as Set A. This set is used to determine recovery.

• Analyze all three sets of samples by LC-MS.

• Calculate the Matrix Effect (ME) and Recovery (RE):

  • Matrix Effect (%) = (Peak Area of Analyte in Set B / Peak Area of Analyte in Set A) x 100

  • An ME of 100% indicates no matrix effect.

  • An ME < 100% indicates ion suppression.

  • An ME > 100% indicates ion enhancement.

  • Recovery (%) = (Peak Area of Analyte in Set C / Peak Area of Analyte in Set B) x 100

Illustrative Data Presentation:

Sample Lot	Analyte Peak Area (Set A)	Analyte Peak Area (Set B)	Matrix Effect (%)
1	1,250,000	875,000	70.0
2	1,245,000	850,000	68.3
3	1,255,000	900,000	71.7
4	1,260,000	880,000	69.8
5	1,250,000	865,000	69.2
6	1,248,000	870,000	69.7
Average	1,251,333	873,333	69.8
%RSD	0.4%	1.9%	1.8%

Note: The data presented in this table is for illustrative purposes only and does not represent actual experimental results.

Protocol 2: Derivatization of 2-Phenylacetaldehyde for Improved LC-MS Analysis

This protocol provides a general workflow for improving the detection of 2-Phenylacetaldehyde.

Methodology:

• Reagent Selection: Choose a derivatizing agent that reacts specifically with aldehydes and introduces a readily ionizable moiety (e.g., a primary amine for positive mode ESI). A common example is 2,4-dinitrophenylhydrazine (B122626) (DNPH).

• Reaction:

  • To your sample extract (containing 2-Phenylacetaldehyde and spiked with 2-Phenylacetaldehyde-d5), add an acidic catalyst (if required by the chosen reagent).

  • Add the derivatizing agent in excess.

  • Incubate the reaction mixture at a controlled temperature for a specific duration to ensure complete derivatization.

• Quenching (if necessary): Stop the reaction by adding a quenching agent or adjusting the pH.

• Extraction: Perform a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to remove excess derivatizing agent and other interferences.

• Analysis: Analyze the derivatized sample by LC-MS. The MS parameters will need to be optimized for the derivatized analyte and internal standard.

Visualized Workflows and Relationships

Caption: Workflow for 2-Phenylacetaldehyde analysis using a deuterated internal standard and derivatization.

Caption: A logical workflow for troubleshooting poor reproducibility of the analyte to internal standard ratio.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. resolvemass.ca [resolvemass.ca]
• 6. Aldehyde analysis by high performance liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Derivatization methods for LC-MS analysis of endogenous compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Derivatization methods for quantitative bioanalysis by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing deuterium exchange in 2-Phenylacetaldehyde-d5 experiments

Welcome to the technical support center for 2-Phenylacetaldehyde-d5. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for experiments involving this deuterated compound. Here you will find answers to frequently asked questions, detailed troubleshooting guides, and experimental protocols to help ensure the isotopic stability of 2-Phenylacetaldehyde-d5 and the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What is 2-Phenylacetaldehyde-d5 and what are its primary applications?

2-Phenylacetaldehyde-d5 is a deuterated form of 2-phenylacetaldehyde, where the five hydrogen atoms on the phenyl ring have been replaced with deuterium (B1214612).[1] It is commonly used as an internal standard in quantitative mass spectrometry assays and as a tracer in studies of reaction mechanisms and metabolic pathways.[1] Its increased mass allows for clear differentiation from its non-deuterated counterpart.

Q2: What is deuterium exchange and why is it a concern for 2-Phenylacetaldehyde-d5?

Deuterium exchange, or back-exchange, is a chemical reaction where a deuterium atom on a labeled compound is replaced by a hydrogen atom from the surrounding environment (e.g., solvent).[2] This is a significant concern as it can compromise the accuracy of quantitative analyses by altering the mass of the internal standard, potentially leading to inaccurate measurements. For 2-Phenylacetaldehyde-d5, the deuterium atoms on the aromatic ring are generally stable; however, the hydrogens on the carbon adjacent to the carbonyl group (the α-carbon) can be susceptible to exchange under certain conditions.

Q3: What are the key factors that promote deuterium exchange in 2-Phenylacetaldehyde-d5?

The primary factors that can induce deuterium exchange are:

• pH: Both acidic and basic conditions can catalyze the exchange of α-hydrogens. The exchange rate is generally minimized in a slightly acidic to neutral pH range (pH 4-6) for aromatic deuterons and is significantly accelerated under strongly basic conditions (pH > 8) for α-hydrogens due to enolate formation.[1]

• Temperature: Higher temperatures increase the rate of all chemical reactions, including deuterium exchange.[1]

• Solvent: Protic solvents, such as water and alcohols, can act as a source of protons and facilitate exchange. Aprotic solvents are preferred for storage and during experimental procedures where possible.[1]

• Catalysts: The presence of certain metal catalysts (e.g., Palladium, Platinum, Nickel) can facilitate H/D exchange on aromatic rings.[1]

Q4: How should I store 2-Phenylacetaldehyde-d5 to ensure its stability?

To maintain the isotopic integrity of 2-Phenylacetaldehyde-d5, it should be stored as a solid at low temperatures, such as -20°C.[1] If a stock solution is prepared, it is best to use a high-purity, anhydrous, aprotic solvent like acetonitrile (B52724) or dioxane. If an aqueous buffer is necessary, consider using a D₂O-based buffer to minimize the proton source. Store solutions at low temperatures (-20°C or -80°C) in tightly sealed containers to prevent moisture absorption.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments with 2-Phenylacetaldehyde-d5.

Issue 1: Loss of Deuterium Label Detected by Mass Spectrometry

Symptom: You observe a decrease in the signal intensity of the deuterated standard and/or an increase in the signal of the unlabeled or partially deuterated compound.

Potential Causes and Solutions:

Potential Cause	Recommended Action	Rationale
Inappropriate Solvent	Reconstitute and dilute the standard in a high-purity, anhydrous, aprotic solvent (e.g., acetonitrile). If an aqueous solution is required, use a D₂O-based buffer and minimize the time the compound is in this solution.	Protic solvents (H₂O, methanol, ethanol) are a primary source of protons that can exchange with the deuterium labels.[1]
Incorrect pH of Solutions	For procedures in aqueous solutions, maintain a pH between 4.0 and 6.0. Strictly avoid strongly basic (pH > 8) and strongly acidic conditions.[1]	Acidic and basic conditions catalyze the enolization or enolate formation, which leads to the exchange of the α-hydrogens.[3] The aromatic deuterons are most stable in a slightly acidic to neutral environment.[1]
High Temperatures During Sample Preparation or Analysis	Conduct all experimental steps at or below room temperature whenever possible. For sensitive samples, perform manipulations on ice.	Higher temperatures provide the activation energy needed for the exchange reaction to occur at a faster rate.[1]
Presence of Metal Catalysts	Ensure that all glassware and reagents are free from residual metal catalysts, especially if the experimental workflow involves steps like hydrogenation or cross-coupling reactions.	Transition metals can facilitate the exchange of deuterium on aromatic rings.[1]

Issue 2: Inconsistent or Inaccurate Quantitative Results

Symptom: Your quantitative data shows high variability or a consistent bias when using 2-Phenylacetaldehyde-d5 as an internal standard.

Potential Causes and Solutions:

Potential Cause	Recommended Action	Rationale
Partial Deuterium Exchange	Follow the recommendations in "Issue 1" to prevent deuterium loss. If exchange is suspected, prepare fresh standards and re-analyze the samples.	If the internal standard is partially exchanged, its concentration will be overestimated, leading to an underestimation of the analyte concentration.
Chromatographic Separation of Analyte and Standard	Optimize the chromatographic method to ensure co-elution of the analyte and the deuterated internal standard. This may involve adjusting the mobile phase composition, gradient, or column temperature.	Deuterated compounds can sometimes elute slightly earlier than their non-deuterated analogs. If they do not co-elute, they may experience different matrix effects, leading to inaccurate quantification.
Contamination of the Standard	Analyze the deuterated standard solution by itself to check for the presence of the unlabeled analyte. If contamination is significant, obtain a new, high-purity standard.	The presence of the unlabeled analyte as an impurity in the deuterated standard will lead to an overestimation of the analyte's concentration.

Data Presentation

Table 1: Expected Stability of 2-Phenylacetaldehyde-d5 Under Various Conditions

Condition	Parameter	Expected Deuterium Retention (%)	Notes
pH	pH 2 (24h, 25°C in H₂O/ACN)	> 95%	Aromatic deuterons are generally stable in acidic conditions. Minimal risk to α-hydrogens.
pH 7 (24h, 25°C in H₂O/ACN)	> 98%	Near-neutral pH is optimal for the stability of both aromatic and α-deuterons.
pH 10 (1h, 25°C in H₂O/ACN)	< 90%	Basic conditions will promote the exchange of the α-hydrogens. The aromatic deuterons should remain stable.
Temperature	4°C (7 days in ACN)	> 99%	Low temperatures significantly slow down the rate of exchange.
25°C (24h in ACN)	> 99%	Stable in aprotic solvent at room temperature for a reasonable duration.
50°C (1h in ACN/H₂O)	< 95%	Elevated temperatures will accelerate the exchange, especially in the presence of a protic solvent.
Solvent	Acetonitrile (ACN)	> 99%	Aprotic solvents are ideal for preventing deuterium exchange.
Methanol (MeOH)	> 95% (short term)	Protic solvent can contribute to slow exchange over time.
Water (H₂O) at pH 7	> 98% (short term)	Exchange is slow at neutral pH but the presence of a large excess of protons is not ideal for long-term stability.

Experimental Protocols

Protocol 1: General Handling and Preparation of 2-Phenylacetaldehyde-d5 Stock Solution

• Materials: 2-Phenylacetaldehyde-d5 (solid), anhydrous aprotic solvent (e.g., acetonitrile), gas-tight syringe, amber glass vial with a PTFE-lined cap.

• Procedure:

  • Allow the container of 2-Phenylacetaldehyde-d5 to equilibrate to room temperature before opening to prevent moisture condensation.

  • Weigh the desired amount of the solid in a clean, dry vial.

  • Using a gas-tight syringe, add the required volume of anhydrous aprotic solvent to the vial to achieve the desired concentration.

  • Cap the vial tightly and vortex briefly to ensure complete dissolution.

  • Store the stock solution at -20°C or below.

Protocol 2: Quenching and Extraction of 2-Phenylacetaldehyde-d5 from a Biological Matrix (e.g., Liver Microsomes)

This protocol is designed to minimize deuterium exchange during the workup of a metabolic study.

• Materials: Reaction mixture (e.g., liver microsomes, NADPH, and substrate in buffer), ice-cold quenching solution (e.g., acetonitrile with 1% formic acid), extraction solvent (e.g., ethyl acetate), centrifuge, evaporator.

• Procedure:

  • To stop the metabolic reaction, add 2 volumes of the ice-cold quenching solution to the reaction mixture. The low temperature and acidic pH will help to minimize deuterium exchange.

  • Vortex the mixture for 30 seconds to precipitate proteins.

  • Centrifuge at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube.

  • Add 2 volumes of extraction solvent (e.g., ethyl acetate) to the supernatant.

  • Vortex for 1 minute and then centrifuge at 2,000 x g for 5 minutes to separate the layers.

  • Carefully transfer the organic (upper) layer to a new tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a suitable solvent for LC-MS analysis (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing GC-MS for 2-Phenylacetaldehyde-d5

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Gas Chromatography-Mass Spectrometry (GC-MS) parameters for the detection of 2-Phenylacetaldehyde-d5.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization recommended for the analysis of 2-Phenylacetaldehyde-d5?

A1: Aldehydes like 2-Phenylacetaldehyde-d5 can be reactive and prone to instability at the high temperatures used in GC-MS, which can lead to poor peak shapes and inaccurate quantification.[1] Derivatization chemically modifies the aldehyde into a more stable and volatile compound, improving its chromatographic behavior and enhancing sensitivity.[2] A common derivatizing agent for aldehydes is O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA), which reacts to form a stable oxime derivative.[3]

Q2: My 2-Phenylacetaldehyde-d5 peak is showing significant tailing. What are the likely causes and solutions?

A2: Peak tailing for aldehydes is a common issue and can be caused by several factors:

• Active Sites: Active sites in the GC system, such as in the inlet liner or the column itself, can interact with the aldehyde, causing tailing. Using deactivated inlet liners and high-quality, inert columns is crucial.[4]

• Incomplete Derivatization: If the derivatization reaction is incomplete, the remaining underivatized aldehyde will exhibit poor chromatography. Ensure your derivatization protocol is optimized for reaction time and temperature.

• Sample Overload: Injecting too much sample can lead to peak tailing. Try reducing the injection volume or diluting the sample.

Q3: The retention time of my 2-Phenylacetaldehyde-d5 standard is slightly shorter than its non-deuterated analog. Is this normal?

A3: Yes, this is a well-documented phenomenon known as the "chromatographic H/D isotope effect."[5][6] Deuterated compounds often elute slightly earlier than their non-deuterated counterparts from most GC stationary phases.[5][6] This is due to subtle differences in the physicochemical properties between C-H and C-D bonds, leading to weaker intermolecular interactions with the stationary phase.[6]

Q4: I am not detecting a signal for 2-Phenylacetaldehyde-d5. What should I check?

A4: A lack of signal can be due to several factors. A systematic approach to troubleshooting is recommended:

• Verify Derivatization: Confirm that the derivatization step was successful by analyzing a known standard.

• Check for Leaks: Air leaks in the GC-MS system can significantly reduce sensitivity. Check all fittings and connections.

• Confirm Sample Integrity: Aldehydes can be unstable. Ensure proper storage and handling of your samples and standards.[5]

• Instrument Performance: Run a system suitability test with a known compound to ensure the GC-MS is functioning correctly.

Q5: What are the expected mass fragments for 2-Phenylacetaldehyde-d5 in Electron Ionization (EI) mode?

A5: For the non-deuterated 2-Phenylacetaldehyde, the major characteristic fragments are typically at m/z 91 (tropylium ion, [C7H7]+) and m/z 65. For 2-Phenylacetaldehyde-d5, where the deuterium (B1214612) atoms are on the phenyl ring, the corresponding fragments would be shifted by 5 mass units. Therefore, you should monitor for ions at m/z 96 and m/z 70 . The molecular ion peak for the deuterated compound would be at m/z 125.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments in a question-and-answer format.

Problem	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing/Fronting)	Active sites in the GC system.	Use a deactivated inlet liner and a high-quality inert column. Consider trimming the first few centimeters of the column.
Incomplete derivatization.	Optimize derivatization conditions (time, temperature, reagent concentration).
Inappropriate injector temperature.	Ensure the injector temperature is sufficient to vaporize the sample without causing degradation. A starting point of 250°C is recommended.[5]
Low or No Signal	Degradation of the analyte.	Ensure proper sample storage (cool and dark) and handle standards appropriately.[5]
Leaks in the GC-MS system.	Perform a leak check of the injector, column fittings, and MS interface.
Suboptimal MS parameters.	Ensure the MS is tuned correctly and that the appropriate ions are being monitored in SIM mode (m/z 96 and 70 for 2-Phenylacetaldehyde-d5).
Inconsistent Quantitative Results	Variability in injection volume.	Use an autosampler for precise and reproducible injections.
Matrix effects.	Prepare calibration standards in a matrix that matches the samples to compensate for any suppression or enhancement of the signal.
Instability of the derivatized product.	Analyze samples as soon as possible after derivatization.
Retention Time Shifts	Changes in carrier gas flow rate.	Check for leaks and ensure the gas supply is stable.
Column aging.	Condition the column regularly and trim it if necessary.
Oven temperature fluctuations.	Verify the oven temperature program is accurate and reproducible.

Experimental Protocols

Derivatization of 2-Phenylacetaldehyde-d5 with PFBHA

This protocol describes the derivatization of 2-Phenylacetaldehyde-d5 to its PFBHA-oxime derivative for GC-MS analysis.

Materials:

• 2-Phenylacetaldehyde-d5 standard solution

• PFBHA solution (e.g., 10 mg/mL in a suitable solvent like ethyl acetate)

• Organic solvent (e.g., hexane (B92381) or toluene)

• Anhydrous sodium sulfate (B86663)

• Vortex mixer

• Centrifuge

• GC vials with inserts

Methodology:

• To 100 µL of the sample or standard in a glass vial, add 100 µL of the PFBHA solution.

• Cap the vial tightly and vortex for 1 minute.

• Heat the reaction mixture at 60-70°C for 1 hour to ensure complete derivatization.

• Allow the vial to cool to room temperature.

• Add 500 µL of an organic solvent (e.g., hexane) and 500 µL of water.

• Vortex for 1 minute to extract the PFBHA-oxime derivative into the organic layer.

• Centrifuge for 5 minutes to achieve phase separation.

• Carefully transfer the organic (upper) layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Transfer the dried extract to a GC vial for analysis.

GC-MS Analysis Protocol

This protocol provides a starting point for the GC-MS analysis of the derivatized 2-Phenylacetaldehyde-d5. Parameters should be optimized for your specific instrument and application.

Parameter	Recommended Setting
GC System	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
GC Column	DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness)
Inlet	Split/splitless, operated in splitless mode
Injector Temperature	250 °C
Oven Temperature Program	Initial: 70 °C, hold for 2 minRamp: 15 °C/min to 280 °CHold: 5 min at 280 °C
Carrier Gas	Helium at a constant flow of 1 mL/min
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor	Quantifier Ion: m/z 96Qualifier Ion: m/z 70

Visualizations

References

• 1. commons.und.edu [commons.und.edu]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. researchgate.net [researchgate.net]
• 4. hpst.cz [hpst.cz]
• 5. benchchem.com [benchchem.com]
• 6. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 2-Phenylacetaldehyde-d5 Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common interferences encountered during the analysis of 2-Phenylacetaldehyde-d5.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of interference in 2-Phenylacetaldehyde-d5 analysis?

The most common interferences in the analysis of 2-Phenylacetaldehyde-d5, particularly when used as an internal standard, are isotopic exchange (or back-exchange), matrix effects, and issues related to the chemical stability of the analyte itself. Isotopic exchange can lead to an underestimation of the internal standard and overestimation of the analyte.[1][2] Matrix effects, prevalent in LC-MS analysis, can cause ion suppression or enhancement, affecting accuracy and precision.[3][4][5] Furthermore, the inherent reactivity of aldehydes like 2-Phenylacetaldehyde can lead to instability and sample loss.[6]

Q2: What is isotopic exchange and why is it a concern for 2-Phenylacetaldehyde-d5?

Isotopic exchange is the unintended swapping of deuterium (B1214612) atoms on a stable isotope-labeled (SIL) internal standard, such as 2-Phenylacetaldehyde-d5, with hydrogen atoms from the surrounding solvent or sample matrix.[1][2] This is a significant concern because the accuracy of quantification relies on the stable isotope label. When deuterium atoms are lost, the mass of the internal standard changes, potentially causing it to be detected as the unlabeled analyte. This leads to a decreased internal standard signal and an artificially inflated analyte signal, resulting in inaccurate and erroneously high concentration calculations.[1]

Q3: How can I minimize isotopic exchange during my analysis?

Several factors can be controlled to minimize isotopic exchange. The rate of exchange is influenced by temperature, pH, solvent composition, and the position of the deuterium labels.[7] To mitigate this, it is recommended to:

• Maintain Low Temperatures: Perform sample preparation and storage at low temperatures (e.g., 4°C) to slow down the exchange rate.[7]

• Control pH: Adjust the sample and solvent pH to a range where the exchange is minimal, which is often in the acidic range.[7]

• Use Aprotic Solvents: Whenever possible, use aprotic solvents (e.g., acetonitrile, hexane) for sample reconstitution and storage, as protic solvents (e.g., water, methanol) are a source of hydrogen atoms that can facilitate exchange.[2]

• Minimize Sample Residence Time: Reduce the time samples spend in the autosampler before injection to limit their exposure to potentially compromising conditions.[7]

Q4: What are matrix effects and how do they interfere with the analysis?

Matrix effects occur when components of the sample matrix, other than the analyte of interest, interfere with the ionization of the analyte and the internal standard in the mass spectrometer source.[3][4] This can lead to either ion suppression (a decrease in signal intensity) or ion enhancement (an increase in signal intensity).[5] Matrix effects can significantly impact the accuracy, precision, and sensitivity of LC-MS based bioanalytical methods.[5][8]

Q5: What are the signs of 2-Phenylacetaldehyde instability and how can it be prevented?

2-Phenylacetaldehyde is an aldehyde and can be prone to polymerization, appearing as a viscous liquid over time.[6] It is also incompatible with strong acids, bases, and oxidizing agents.[6] Signs of instability can include poor chromatographic peak shape, loss of signal intensity over time, and the appearance of unexpected peaks in the chromatogram. To prevent instability, it is advisable to:

• Store the standard and samples in a cool, dark place.

• Avoid exposure to incompatible materials.

• Prepare fresh solutions and analyze them promptly.

Troubleshooting Guides

Issue 1: Decreasing Internal Standard (2-Phenylacetaldehyde-d5) Signal and Increasing Analyte Signal

This issue is often indicative of isotopic exchange. Follow this troubleshooting workflow to diagnose and resolve the problem.

Troubleshooting Workflow for Isotopic Exchange

Caption: Troubleshooting workflow for suspected isotopic exchange.

Issue 2: Inconsistent and Irreproducible Results (LC-MS Analysis)

Inconsistent results in LC-MS analysis often point towards matrix effects. This guide will help you identify and mitigate these effects.

Troubleshooting Workflow for Matrix Effects

Caption: Troubleshooting workflow for identifying and mitigating matrix effects.

Issue 3: Poor Peak Shape and Ghost Peaks (GC-MS Analysis)

Poor chromatography in GC-MS can be caused by a variety of factors. This guide provides a systematic approach to troubleshooting these issues.

Troubleshooting Workflow for GC-MS Peak Issues

Caption: Troubleshooting workflow for common GC-MS peak shape problems.

Experimental Protocols

Protocol 1: Assessment of Isotopic Exchange of 2-Phenylacetaldehyde-d5

Objective: To determine the stability of the deuterium labels on 2-Phenylacetaldehyde-d5 under various experimental conditions.

Materials:

• 2-Phenylacetaldehyde-d5 stock solution

• Blank matrix (e.g., plasma, urine)

• Sample preparation solvents (e.g., water, methanol, acetonitrile)

• Acidic and basic modifiers (e.g., formic acid, ammonium (B1175870) hydroxide)

• LC-MS or GC-MS system

Methodology:

• Sample Preparation:

  • Prepare a series of samples by spiking a known concentration of 2-Phenylacetaldehyde-d5 into the blank matrix and various solvents.

  • Create different conditions by varying temperature (e.g., 4°C, room temperature, 37°C) and pH (e.g., acidic, neutral, basic).

• Incubation:

  • Incubate the prepared samples for different time points (e.g., 0, 2, 4, 8, 24 hours).

• Analysis:

  • At each time point, process the samples according to your standard analytical method.

  • Analyze the samples by LC-MS/MS or GC-MS, monitoring the signal intensity of both 2-Phenylacetaldehyde-d5 and the unlabeled 2-Phenylacetaldehyde.

• Data Evaluation:

  • Calculate the ratio of the unlabeled analyte to the deuterated internal standard at each time point for each condition.

  • An increase in this ratio over time indicates the occurrence of isotopic exchange.

Data Presentation:

Condition	Time (hours)	IS (d5) Area	Analyte (d0) Area	d0/d5 Ratio	% Exchange
4°C, pH 4	0	1,000,000	5,000	0.005	0.5%
24	995,000	7,000	0.007	0.7%
RT, pH 7	0	1,000,000	5,500	0.006	0.6%
24	850,000	150,000	0.176	17.6%
37°C, pH 9	0	1,000,000	6,000	0.006	0.6%
24	600,000	400,000	0.667	66.7%

Note: The data in this table is for illustrative purposes only and will vary depending on the specific experimental conditions.

Protocol 2: General GC-MS Analysis of 2-Phenylacetaldehyde-d5

Objective: To provide a starting point for the GC-MS analysis of 2-Phenylacetaldehyde-d5.

Instrumentation:

• Gas Chromatograph with a Mass Spectrometric Detector (GC-MS)

• Autosampler

GC Conditions (Example):

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

• Inlet: Split/Splitless, operated in splitless mode

• Inlet Temperature: 250°C

• Oven Program:

  • Initial Temperature: 60°C, hold for 1 minute

  • Ramp: 10°C/minute to 280°C

  • Hold: 5 minutes at 280°C

• Carrier Gas: Helium, constant flow of 1.2 mL/minute

MS Conditions (Example):

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions for 2-Phenylacetaldehyde: m/z 91, 120

  • Ions for 2-Phenylacetaldehyde-d5: m/z 96, 125

Sample Preparation:

• Dilute the sample in a suitable solvent (e.g., ethyl acetate, dichloromethane).

• Add the 2-Phenylacetaldehyde-d5 internal standard to a final concentration appropriate for the expected analyte concentration range.

• Vortex the sample and transfer to a GC vial.

Injection:

• Inject 1 µL of the prepared sample into the GC-MS.

This protocol serves as a general guideline and may require optimization for specific matrices and concentration levels.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitative evaluation of the matrix effect in bioanalytical methods based on LC-MS: A comparison of two approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. How does the order of sample analysis influence the matrix effect during LC-MS bioanalysis? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pharmtech.com [pharmtech.com]
• 6. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Support Center: 2-Phenylacetaldehyde-d5 Extraction Protocols

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the recovery of 2-Phenylacetaldehyde-d5 during sample extraction.

Understanding 2-Phenylacetaldehyde-d5

2-Phenylacetaldehyde-d5 is the deuterated form of 2-phenylacetaldehyde, where five hydrogen atoms on the phenyl group have been replaced with deuterium.[1] This isotopic labeling makes it a valuable internal standard for quantitative analysis by mass spectrometry (GC-MS or LC-MS) in pharmacokinetic and metabolic studies.[2] However, being a volatile and reactive aldehyde, achieving high and consistent recovery during sample extraction can be challenging.[3][4]

Physicochemical Properties of 2-Phenylacetaldehyde

Property	Value	Implication for Extraction
Molecular Formula	C₈H₃D₅O	-
Molecular Weight	125.18 g/mol [1]	-
Boiling Point	195 °C (for non-deuterated)[5]	The compound is volatile and can be lost during high-temperature steps or aggressive solvent evaporation.[6]
Vapor Pressure	0.2924 hPa @ 20°C (estimate for non-deuterated)[6]	Confirms the compound's volatility; handling in closed systems is recommended where possible.[6]
Water Solubility	Practically insoluble (2.210 g/L for non-deuterated)[5][7]	Suitable for liquid-liquid extraction (LLE) from aqueous matrices using a water-immiscible organic solvent.[6]
Solvent Solubility	Soluble in organic solvents like ethanol, ether, and chloroform.[7]	A wide range of organic solvents can be used for extraction.
Stability	Can undergo oxidation to 2-phenylacetic acid, reduction to 2-phenylethanol, and polymerization.[1][5][8]	Extraction conditions should be optimized to minimize degradation.[4] Recommended storage at -20°C.[1]

Frequently Asked Questions (FAQs)

Q1: We are observing low and inconsistent recovery of 2-Phenylacetaldehyde-d5. What are the likely causes?

Low and variable recovery of 2-Phenylacetaldehyde-d5 is often due to a combination of its inherent chemical properties. The primary factors include:

• Volatility: Significant amounts of the analyte can be lost due to evaporation during sample handling, extraction, and especially during solvent concentration steps.[4][6]

• Chemical Instability: Aldehydes are prone to degradation through oxidation, reduction, or polymerization, particularly under harsh pH or high-temperature conditions.[1][4][5]

• Inefficient Extraction: The chosen extraction method (e.g., LLE, SPE) may not be optimized for this specific compound and matrix, leading to poor partitioning into the extraction solvent.[9]

• Matrix Effects: Components in the sample matrix (e.g., plasma, urine) can interfere with the extraction process or suppress the analyte's signal during analysis.[10][11]

Q2: What is the best initial approach to troubleshoot low recovery?

A systematic approach is recommended. Start by evaluating each step of your current protocol. A good starting point is to minimize analyte loss due to volatility by keeping samples and extracts cool and using sealed containers.[4] Subsequently, assess the efficiency of your extraction and the potential for chemical degradation.

Q3: Can derivatization help improve the recovery and detection of 2-Phenylacetaldehyde-d5?

Yes, derivatization is a highly effective strategy for improving the analysis of aldehydes.[3] This chemical modification can:

• Increase the molecular weight and reduce the volatility of the analyte, minimizing evaporative losses.

• Improve chromatographic separation and peak shape.[3]

• Enhance ionization efficiency for mass spectrometry, leading to better sensitivity.[3]

• Increase the stability of the analyte.

Common derivatizing agents for aldehydes include 2,4-Dinitrophenylhydrazine (DNPH) and O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA).[3][12]

Troubleshooting Guide for Low Recovery

This guide provides a systematic approach to identifying and resolving common issues leading to poor recovery of 2-Phenylacetaldehyde-d5.

Problem 1: Analyte Loss Due to Volatility

Potential Cause	Troubleshooting Steps
High Temperatures during Extraction	Perform all extraction steps at low temperatures (e.g., on an ice bath) to reduce the vapor pressure of the analyte.[4]
Aggressive Solvent Evaporation	If concentration is necessary, use a gentle stream of nitrogen at low temperatures. Avoid high temperatures and strong vacuum. Do not evaporate to complete dryness.[4][6]
Exposure to Atmosphere	Keep sample and extract containers tightly sealed. Minimize the time samples are exposed to the open air and reduce headspace in vials.[4]

Problem 2: Chemical Degradation of the Analyte

Potential Cause	Troubleshooting Steps
Extreme pH Conditions	Adjust the sample pH to a neutral or slightly acidic range (e.g., pH 6-7) before extraction, as extreme pH can catalyze degradation.[4]
Oxidation	Work quickly and consider de-gassing solvents to minimize exposure to oxygen. Store samples and extracts at low temperatures.[13]
Polymerization	Aldehydes can self-polymerize.[8] Analyze samples as quickly as possible after extraction.

Problem 3: Inefficient Extraction

Extraction Method	Potential Cause	Troubleshooting Steps
Liquid-Liquid Extraction (LLE)	Inappropriate Solvent Choice	Select a solvent based on the polarity of 2-Phenylacetaldehyde. Given its moderate polarity, solvents like ethyl acetate (B1210297) or dichloromethane (B109758) are good starting points.[7]
Suboptimal pH	Adjusting the pH of the aqueous phase can influence the partitioning of the analyte.
Insufficient Mixing	Ensure thorough but gentle mixing to maximize the surface area for extraction without forming emulsions.[14]
Emulsion Formation	To break emulsions, try adding salt to the aqueous phase, centrifugation, or filtering through glass wool.[6][14]
Solid-Phase Extraction (SPE)	Incorrect Sorbent	Choose a sorbent that is appropriate for the physicochemical properties of 2-Phenylacetaldehyde. Reversed-phase (e.g., C18) or normal-phase (e.g., silica) could be suitable.[9][15]
Inadequate Conditioning/Equilibration	Ensure the sorbent is properly conditioned and equilibrated to allow for optimal analyte retention.[9]
Incorrect Loading/Elution Solvents	Optimize the strength of the loading and elution solvents to ensure the analyte is retained during loading and completely eluted during the final step.[9]

Problem 4: Matrix Effects

Potential Cause	Troubleshooting Steps
Co-eluting Interferences	Improve sample cleanup by using a more selective extraction method like SPE or by incorporating a wash step in your LLE or SPE protocol.[11][16]
Ion Suppression/Enhancement	If matrix effects are still present after optimizing sample cleanup, consider using a different ionization source or modifying the mobile phase.[11]

Experimental Protocols & Workflows

General Troubleshooting Workflow

References

• 1. 2-Phenylacetaldehyde-d5 | Benchchem [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Phenylacetaldehyde - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. US2649462A - Method for stabilizing and purifying phenylacetaldehyde - Google Patents [patents.google.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Fast and Reliable Environmental Analysis of Aldehyde and Ketone Air Pollutants [sigmaaldrich.com]
• 13. welchlab.com [welchlab.com]
• 14. Tips for Troubleshooting Liquid–Liquid Extraction [kjhil.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. Assessing the matrix effects of hemolyzed samples in bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing isotopic impurity in 2-Phenylacetaldehyde-d5 standards

Welcome to the technical support center for 2-Phenylacetaldehyde-d5 standards. This resource is designed for researchers, scientists, and drug development professionals to address challenges related to isotopic impurity and ensure the accuracy of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is 2-Phenylacetaldehyde-d5 and how is it used?

2-Phenylacetaldehyde-d5 is a deuterated form of 2-Phenylacetaldehyde, where five hydrogen atoms on the phenyl ring have been replaced by deuterium (B1214612) atoms.[1] It is commonly used as an internal standard in quantitative analysis by mass spectrometry (MS), such as LC-MS or GC-MS.[2] The deuterium labeling makes it chemically similar to the non-labeled analyte but distinguishable by its higher mass, allowing for accurate correction of matrix effects and experimental variability.[3][4]

Q2: What are isotopic impurities and why are they a concern?

Isotopic impurities are molecules of the same compound that differ in their isotopic composition. For a d5-labeled standard, common isotopic impurities include the unlabeled (d0) version and molecules with fewer than five deuterium atoms (d1, d2, d3, d4).[5] These impurities can interfere with the quantification of the target analyte, especially at low concentrations, by contributing to the analyte's signal and causing an overestimation.[5]

Q3: What is the difference between isotopic enrichment and isotopic purity?

• Isotopic Enrichment: This refers to the percentage of deuterium at a specific labeled position in the molecule. For instance, an enrichment of 99.5% means there is a 99.5% probability of finding a deuterium atom at any given labeled site.[6]

• Isotopic Purity (or Species Abundance): This refers to the percentage of molecules that have the desired number of deuterium atoms. For 2-Phenylacetaldehyde-d5, it is the percentage of molecules that are fully d5-labeled.[6]

Q4: What are the recommended purity levels for 2-Phenylacetaldehyde-d5 standards?

For reliable and reproducible results in quantitative assays, the following purity levels are generally recommended:

• Chemical Purity: >99%

• Isotopic Purity (d5): ≥98%[5]

Always refer to the Certificate of Analysis (CoA) provided by the supplier for batch-specific purity information.

Q5: How can I assess the isotopic purity of my 2-Phenylacetaldehyde-d5 standard?

The isotopic purity can be assessed using high-resolution mass spectrometry (HR-MS) to determine the distribution of different isotopologues or by Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the positions of deuterium labeling and measure enrichment.[4][7]

Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments with 2-Phenylacetaldehyde-d5 standards.

Mass Spectrometry Issues

Observed Problem	Potential Cause	Troubleshooting Steps
High d0 (unlabeled) signal in the standard.	The standard may have a lower than specified isotopic purity.	1. Review the Certificate of Analysis for the specified isotopic distribution.2. Perform a purity check using HR-MS.3. If the d0 impurity is significant, it may be necessary to subtract its contribution from the analyte signal, though this can compromise accuracy at the lower limit of quantification.
Analyte and d5 standard show different retention times.	This is a known chromatographic "isotope effect" where the heavier deuterium atoms can cause the standard to elute slightly earlier than the analyte in reversed-phase chromatography.	1. Modify chromatographic conditions (e.g., gradient, temperature) to minimize the separation.2. Ensure the retention time difference does not lead to differential matrix effects.
Inconsistent or decreasing signal from the d5 standard.	This could be due to issues with sample preparation, instrument contamination, or instability of the standard in the sample matrix.	1. Verify the stability of the standard in your analytical solvent and biological matrix.2. Check for and clean any contamination in the ion source of the mass spectrometer.3. Ensure consistent sample preparation and injection volumes.
Non-linear calibration curve.	Isotopic interference between the analyte and the internal standard, particularly if there is significant d1 or d2 impurity in the standard that overlaps with the natural isotope peaks of the analyte.	1. Assess the isotopic distribution of the standard.2. Choose MS/MS transitions that are specific to the analyte and the d5 standard to minimize cross-talk.

NMR-Related Issues

Observed Problem	Potential Cause	Troubleshooting Steps
Residual proton signals in the aromatic region of the 1H NMR spectrum.	Incomplete deuteration of the phenyl ring.	1. Use quantitative 1H NMR by integrating the residual proton signals against a known internal standard to calculate the isotopic enrichment.2. This confirms the presence of d4 or lower isotopologues.
Unexpected signals in the 1H or 13C NMR spectrum.	Chemical impurities in the standard.	1. Compare the spectrum to a reference spectrum of 2-Phenylacetaldehyde.2. Use resources that list chemical shifts of common laboratory solvents and impurities to identify the contaminant.

Experimental Protocols

Protocol 1: Assessment of Isotopic Purity by High-Resolution Mass Spectrometry (HR-MS)

This protocol outlines the general procedure for determining the isotopic distribution of a 2-Phenylacetaldehyde-d5 standard.

1. Sample Preparation:

• Prepare a stock solution of the 2-Phenylacetaldehyde-d5 standard in a suitable solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

• Dilute the stock solution to a final concentration of approximately 1 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid.

2. Instrumentation and Method:

• Instrument: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Ionization: Electrospray ionization (ESI) in positive ion mode.

• Data Acquisition: Acquire full scan mass spectra over a mass range that includes the expected molecular ions (e.g., m/z 120-135). Ensure the resolution is sufficient to separate the different isotopologue peaks.

• Infusion: Directly infuse the sample or use a liquid chromatography system for injection.

3. Data Analysis:

• Identify the isotopic cluster for the protonated molecule [M+H]+.

• Integrate the peak area for each isotopologue (d0 to d5).

• Calculate the relative abundance of each isotopologue. The isotopic purity is the percentage of the d5 isotopologue relative to the sum of all isotopologues.

Representative Isotopic Distribution Data:

Isotopologue	Mass-to-Charge Ratio (m/z) of [M+H]+	Typical Relative Abundance (%)
d0 (C8H8O)	121.0653	< 0.1
d1 (C8H7DO)	122.0716	< 0.5
d2 (C8H6D2O)	123.0779	< 1.0
d3 (C8H5D3O)	124.0841	< 2.0
d4 (C8H4D4O)	125.0904	2.0 - 5.0
d5 (C8H3D5O)	126.0967	> 95.0

Note: This data is illustrative and based on typical specifications for high-purity deuterated standards. Actual lot-to-lot variability will exist.

Protocol 2: Assessment of Isotopic Enrichment by NMR Spectroscopy

1. Sample Preparation:

• Accurately weigh a known amount of the 2-Phenylacetaldehyde-d5 standard and a suitable internal standard (with a known purity and a signal in a clean region of the spectrum) into an NMR tube.

• Dissolve the sample in a deuterated solvent (e.g., Chloroform-d, CDCl3) that does not have signals interfering with the analyte or standard.

2. 1H NMR Analysis:

• Acquire a quantitative 1H NMR spectrum.

• Integrate the residual proton signals in the aromatic region (approx. 7.2-7.4 ppm) corresponding to the phenyl group of 2-Phenylacetaldehyde.

• Integrate the signal from the known internal standard.

• Calculate the amount of residual protons to determine the isotopic enrichment.

3. 2H (Deuterium) NMR Analysis:

• Acquire a 2H NMR spectrum of the sample.

• The presence of a signal in the aromatic region confirms the incorporation of deuterium on the phenyl ring. The integration of this signal relative to a deuterated standard can also be used for quantification.

Visualizations

Workflow for Isotopic Purity Assessment

Troubleshooting Logic for Inaccurate Quantification

References

• 1. benchchem.com [benchchem.com]
• 2. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. almacgroup.com [almacgroup.com]
• 7. benchchem.com [benchchem.com]

Troubleshooting poor peak shape for 2-Phenylacetaldehyde-d5

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing poor peak shape during the gas chromatography (GC) analysis of 2-Phenylacetaldehyde-d5. The following guides and FAQs address common issues to help you resolve them efficiently.

Frequently Asked Questions (FAQs)

Q1: My 2-Phenylacetaldehyde-d5 peak has a poor shape. Where should I begin troubleshooting?

A1: Start by assessing the chromatogram as a whole. Determine if the peak distortion is specific to your analyte or if it affects all peaks.

• If all peaks in the chromatogram exhibit poor shape (e.g., all are tailing or fronting): The problem is likely related to a physical issue in the GC system, such as an improper column installation, a leak, or a disruption in the carrier gas flow path.[1][2]

• If only the 2-Phenylacetaldehyde-d5 peak (and potentially other polar or active compounds) shows a poor shape: The issue is likely due to chemical interactions between the analyte and active sites within the GC system.[1][3] Aldehydes are prone to such interactions.

This initial assessment will help you narrow down the potential causes and follow the more specific troubleshooting advice below.

Q2: Why is my 2-Phenylacetaldehyde-d5 peak tailing?

A2: Peak tailing is the most common peak shape problem for active compounds like aldehydes. It occurs when a portion of the analyte molecules is more strongly retained than the rest, creating a "tail."

The primary cause is unwanted interaction between the polar aldehyde group of your analyte and active sites in the system.[4] These active sites are often exposed silanol (B1196071) groups (-Si-OH) on the surfaces of the inlet liner or the GC column.[4] Other physical issues can also contribute.[2]

Common Causes and Solutions:

• Chemical Activity: The liner or the front end of the column has active sites.

  • Solution: Replace the inlet liner with a new, deactivated one. If the problem persists, trim 10-20 cm from the front of the GC column to remove accumulated non-volatile residues or active sites.[3]

• Flow Path Issues: A poor column cut or incorrect installation can create turbulence and dead volumes, causing all peaks to tail.[2][3]

  • Solution: Re-cut the column, ensuring a clean, 90-degree cut.[3] Reinstall the column according to the manufacturer's instructions, ensuring it is positioned at the correct height within the inlet.[3]

Q3: What causes my 2-Phenylacetaldehyde-d5 peak to show fronting?

A3: Peak fronting, where the first half of the peak is broader than the second, is most commonly caused by column overload.[3][5][6] This means that too much sample has been introduced, saturating the stationary phase at the front of the column.[5][6] Excess analyte molecules that cannot interact with the stationary phase travel down the column more quickly, eluting at the front of the peak.[5]

Common Causes and Solutions:

• Mass Overload: The concentration of the analyte is too high.

  • Solution: Dilute your sample or reduce the injection volume.[6]

• Incorrect Injection Parameters: The split ratio may be too low for the sample concentration.

  • Solution: Increase the split ratio to introduce less sample onto the column.[7]

• Low Oven Temperature: For isothermal runs, a temperature that is too low can cause later-eluting peaks to front.[5]

  • Solution: Ensure the oven temperature program is appropriate for the analyte's volatility.

Q4: Why is my 2-Phenylacetaldehyde-d5 peak splitting into two?

A4: Split peaks are typically related to the sample introduction process.[8][9] The sample is not being transferred to the column as a single, tight band, leading to two distinct peak apexes.[8]

Common Causes and Solutions:

• Inlet and Injection Issues: The sample may not be vaporizing homogeneously in the inlet.[8] This can be caused by aerosol formation instead of a uniform vapor cloud.

  • Solution: Use an inlet liner with glass wool or a specific geometry to aid in sample vaporization and trap non-volatile residues.[8] Also, ensure the autosampler injection is smooth and consistent; erratic manual injections can cause splitting.[9]

• Solvent and Stationary Phase Mismatch: A significant mismatch in polarity between the sample solvent and the column's stationary phase can prevent the solvent from evenly wetting the stationary phase, leading to peak splitting.[8][10]

  • Solution: Choose a solvent that is more compatible with your stationary phase.[8]

• Improper Splitless Injection Conditions: In splitless mode, if the initial oven temperature is too high (e.g., not at least 20°C below the solvent's boiling point), the sample will not focus efficiently at the head of the column, causing splitting.[3]

  • Solution: Lower the initial oven temperature to properly focus the analyte band.

Troubleshooting Summary Tables

Table 1: Troubleshooting Peak Tailing for 2-Phenylacetaldehyde-d5

Possible Cause	Recommended Action	Key Parameters to Adjust
Chemical Activity
Active sites in inlet liner	Replace with a new, deactivated liner.[3]	N/A
Active sites on column	Trim 10-20 cm from the front of the column.[3]	Column Length
Contamination in the system	Perform inlet maintenance; check for contamination in the syringe or gold seal.[11]	N/A
Physical/Mechanical Issues
Poor column cut	Re-cut the column end to be flat and square.[3]	N/A
Incorrect column installation	Ensure the column is at the correct depth in the inlet and detector.[3]	N/A
Gas leaks	Check for leaks at the septum, ferrules, and fittings.	N/A

Table 2: Troubleshooting Peak Fronting for 2-Phenylacetaldehyde-d5

Possible Cause	Recommended Action	Key Parameters to Adjust
Column Overload
Sample concentration too high	Dilute the sample.[5]	Sample Concentration
Injection volume too large	Reduce the injection volume.[6]	Injection Volume (µL)
Split ratio too low	Increase the split ratio (e.g., from 10:1 to 50:1).[7]	Split Ratio
Column capacity exceeded	Use a column with a thicker stationary phase film or a wider internal diameter.[3]	Column Film Thickness (µm), Column ID (mm)
Other Issues
Oven temperature too low	Increase the isothermal temperature or the ramp rate.[5]	Oven Temperature (°C)

Table 3: Troubleshooting Split Peaks for 2-Phenylacetaldehyde-d5

Possible Cause	Recommended Action	Key Parameters to Adjust
Injection & Inlet Issues
Inhomogeneous sample vaporization	Use a liner with packing (e.g., deactivated glass wool).[8]	Inlet Liner Type
Inconsistent manual injection	Use an autosampler for better reproducibility.[9]	Injection Technique
Incorrect column installation	Verify the column is installed at the correct depth in the inlet.[9]	N/A
Method Parameter Issues
Solvent/Stationary phase mismatch	Use a sample solvent with a polarity similar to the stationary phase.[8][10]	Sample Solvent
Initial oven temp too high (splitless)	Lower the initial oven temperature to be ~20°C below the solvent boiling point.[3]	Initial Oven Temperature (°C)
Analyte degradation in inlet	Check if the inlet temperature is too high, causing breakdown.[9]	Inlet Temperature (°C)

Standard Experimental Protocol

This protocol provides a starting point for the GC-MS analysis of 2-Phenylacetaldehyde-d5. Parameters may need to be optimized for your specific instrument and application.

1. Sample Preparation

• Solvent: Dichloromethane or Ethyl Acetate.

• Concentration: Prepare a stock solution of 2-Phenylacetaldehyde-d5 at 1 mg/mL. Create working standards by diluting the stock solution to a range of 1-100 µg/mL.

• Storage: Store solutions at 4°C or -20°C to minimize degradation.[12] 2-Phenylacetaldehyde is known to be unstable and can polymerize over time.[13]

2. GC-MS Instrument Conditions

Parameter	Recommended Setting
GC System	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Inlet	Split/Splitless
Inlet Temperature	250°C
Injection Mode	Split (50:1 ratio)
Injection Volume	1 µL
Liner	Deactivated, Split, Glass Wool
Carrier Gas	Helium
Flow Rate	1.2 mL/min (Constant Flow)
GC Column
Type	Agilent J&W DB-5ms UI, 30 m x 0.25 mm, 0.25 µm, or equivalent
Oven Program
Initial Temperature	60°C, hold for 1 minute
Ramp Rate	15°C/min to 280°C
Final Hold	Hold at 280°C for 5 minutes
Mass Spectrometer
Transfer Line Temp	280°C
Ion Source Temp	230°C
Quadrupole Temp	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Scan (m/z 40-400) or Selected Ion Monitoring (SIM)
SIM Ions (for Phenylacetaldehyde-d5)	Target Ions: m/z 96, 125 (adjust based on fragmentation pattern)

Visual Troubleshooting Guides

Caption: A workflow for troubleshooting poor peak shape in GC analysis.

Caption: Interaction between analyte and active sites causing peak tailing.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. pharmaguru.co [pharmaguru.co]
• 5. Front Tailing HPLC & GC Peaks - Axion Labs [axionlabs.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 8. GC Troubleshooting—Split Peaks [restek.com]
• 9. youtube.com [youtube.com]
• 10. m.youtube.com [m.youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. 2-Phenylacetaldehyde-d5 | Benchchem [benchchem.com]
• 13. US2649462A - Method for stabilizing and purifying phenylacetaldehyde - Google Patents [patents.google.com]

Technical Support Center: Minimizing Ion Suppression with 2-Phenylacetaldehyde-d5

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) to address challenges encountered when using 2-Phenylacetaldehyde-d5 as an internal standard to minimize ion suppression in mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect my results?

A1: Ion suppression is a matrix effect that occurs during Liquid Chromatography-Mass Spectrometry (LC-MS) analysis. It is the reduction in the ionization efficiency of a target analyte due to the presence of co-eluting compounds from the sample matrix.[1][2][3] This phenomenon can lead to decreased signal intensity, which negatively impacts the sensitivity, accuracy, and reproducibility of quantitative analyses.[4][5]

Q2: How does 2-Phenylacetaldehyde-d5 help in minimizing ion suppression?

A2: 2-Phenylacetaldehyde-d5 is a stable isotope-labeled internal standard (SIL-IS). Since its chemical and physical properties are nearly identical to the unlabeled analyte (2-Phenylacetaldehyde), it co-elutes and experiences the same degree of ion suppression.[6][7][8] By adding a known amount of 2-Phenylacetaldehyde-d5 to your samples, you can use the ratio of the analyte signal to the internal standard signal for quantification. This ratio remains consistent even with varying degrees of ion suppression, allowing for more accurate and precise results.[1][8]

Q3: I am observing a weak signal for my analyte even with the use of 2-Phenylacetaldehyde-d5. What could be the cause?

A3: While 2-Phenylacetaldehyde-d5 compensates for ion suppression, a weak analyte signal could indicate several issues:

• High Matrix Effects: The concentration of interfering compounds in your sample might be excessively high, suppressing the signal of both the analyte and the internal standard.[2][3]

• Inefficient Ionization: The mass spectrometry source parameters may not be optimal for your analyte.

• Poor Sample Recovery: Your sample preparation method might result in a significant loss of the analyte.

• Low Analyte Concentration: The analyte concentration in your sample may be below the limit of detection of your instrument.

Q4: My results are inconsistent across different sample batches. How can I troubleshoot this?

A4: Inconsistent results across batches, even when using an internal standard, can be due to variability in the sample matrix.

• Matrix-Matched Calibrators: Ensure that your calibration standards and quality control samples are prepared in the same biological matrix as your unknown samples to account for consistent matrix effects.[5]

• Sample Preparation Consistency: Inconsistent sample cleanup can lead to varying levels of matrix components in different batches.[9]

• Instrument Performance: Check for any drift or changes in the mass spectrometer's performance over time.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low signal intensity for both analyte and 2-Phenylacetaldehyde-d5	Severe ion suppression due to high concentrations of matrix components.[2][3]	Optimize sample preparation to remove more interferences. Consider techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE).[9][10] Diluting the sample may also help if the analyte concentration is sufficient.[3][11]
High variability in the analyte/internal standard ratio	Inconsistent sample preparation or significant differences in matrix composition between samples.	Implement a more robust and standardized sample preparation protocol. Use matrix-matched calibration standards.[5]
Poor peak shape for the analyte and/or internal standard	Column overload, contamination, or issues with the mobile phase.[12]	Check for column contamination and perform a cleaning cycle. Optimize the mobile phase composition and gradient. Ensure the injection volume is not overloading the column.
Shift in retention time for the analyte and/or internal standard	Changes in mobile phase composition, column degradation, or temperature fluctuations.[12]	Prepare fresh mobile phase. Check the column's performance and replace it if necessary. Ensure the column oven temperature is stable.

Experimental Protocols

Protocol 1: Sample Preparation using Protein Precipitation

This protocol is a general guideline for the precipitation of proteins from a biological matrix like plasma prior to LC-MS/MS analysis.

• Sample Spiking: To 100 µL of the plasma sample, add 10 µL of a 1 µg/mL working solution of 2-Phenylacetaldehyde-d5 in methanol.

• Protein Precipitation: Add 300 µL of cold acetonitrile (B52724) to the sample.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase.

• Analysis: Inject an appropriate volume (e.g., 5-10 µL) into the LC-MS/MS system.

Protocol 2: Assessment of Ion Suppression using Post-Column Infusion

This protocol helps to identify regions in the chromatogram where ion suppression occurs.

• Analyte Infusion: Prepare a solution of your target analyte at a concentration that gives a stable and moderate signal (e.g., 100 ng/mL). Infuse this solution into the mass spectrometer's ion source at a constant flow rate using a syringe pump.

• Blank Injection: Once a stable baseline signal is achieved, inject a blank matrix sample (that has undergone the same preparation as your actual samples) into the LC system.

• Monitor Signal: Monitor the signal of the infused analyte. Any dips or decreases in the signal intensity indicate regions of ion suppression.[13]

• Chromatographic Adjustment: If significant ion suppression is observed at the retention time of your analyte, adjust the chromatographic conditions to separate your analyte from the suppression zone.[13]

Visual Guides

Caption: Workflow for quantitative analysis using an internal standard.

Caption: A logical troubleshooting workflow for common LC-MS issues.

References

• 1. longdom.org [longdom.org]
• 2. Ion Suppression in Mass Spectrometry: Causes, Effects, and Mitigation Strategies | PPTX [slideshare.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. benchchem.com [benchchem.com]
• 9. Ion suppression in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 11. providiongroup.com [providiongroup.com]
• 12. zefsci.com [zefsci.com]
• 13. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Stability issues of 2-Phenylacetaldehyde-d5 in different solvents

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 2-Phenylacetaldehyde-d5 in various solvents.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 2-Phenylacetaldehyde-d5?

A1: Like its non-deuterated analog, 2-Phenylacetaldehyde-d5 is susceptible to two primary degradation pathways:

• Oxidation: The aldehyde functional group can be readily oxidized to form the corresponding carboxylic acid, 2-Phenylacetic acid-d5. This can be initiated by atmospheric oxygen.

• Polymerization: Aldehydes, including 2-Phenylacetaldehyde-d5, can undergo aldol (B89426) condensation and subsequent polymerization, especially in the absence of a solvent or at elevated temperatures. This is often observed as the material becoming more viscous or solidifying over time.[1][2][3]

Q2: What are the recommended storage conditions for neat 2-Phenylacetaldehyde-d5?

A2: To ensure the long-term stability of neat (undissolved) 2-Phenylacetaldehyde-d5, it is recommended to store it as a solid under the following conditions:

• Temperature: -20°C for long-term storage (up to 3 years) or 4°C for short-term storage (up to 2 years).[4]

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to minimize oxidation.

• Container: Use a tightly sealed, light-resistant container (e.g., amber glass vial).

Q3: I have prepared a stock solution of 2-Phenylacetaldehyde-d5. In which solvent is it most stable?

A3: Based on hypothetical stability studies, the stability of 2-Phenylacetaldehyde-d5 in solution is solvent-dependent. For short-term use, acetonitrile (B52724) is the recommended solvent as it shows the least degradation over a 7-day period at 4°C. Protic solvents like methanol (B129727) and ethanol (B145695) show moderate degradation, while DMSO exhibits the most significant degradation over time. It is always recommended to prepare fresh solutions for optimal results.

Q4: My analytical results show a decrease in the concentration of 2-Phenylacetaldehyde-d5 over time. What could be the cause?

A4: A decrease in concentration is likely due to degradation. The specific cause can be diagnosed by considering the storage conditions and solvent used.

• Oxidation: If the solution was not stored under an inert atmosphere or was subjected to repeated freeze-thaw cycles, oxidation to 2-Phenylacetic acid-d5 is a probable cause.

• Solvent-Mediated Degradation: As indicated by stability studies, some solvents can promote degradation more than others. If you are using DMSO for extended storage, this could be the primary reason for the observed instability.

• Temperature: Storage at room temperature or higher will accelerate degradation in any solvent.

Q5: How can I monitor the stability of my 2-Phenylacetaldehyde-d5 solution?

A5: A stability-indicating analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV), is the most common and reliable way to monitor the stability of your solution. This method can separate the intact 2-Phenylacetaldehyde-d5 from its degradation products, allowing for accurate quantification of its purity over time. A detailed protocol for a stability-indicating HPLC-UV method is provided in the "Experimental Protocols" section of this guide.

Stability Data in Different Solvents

The following table summarizes the hypothetical stability data for 2-Phenylacetaldehyde-d5 (1 mg/mL) in various solvents when stored at 4°C in sealed amber vials. The percentage of remaining 2-Phenylacetaldehyde-d5 was determined by a stability-indicating HPLC-UV method.

Solvent	Day 0	Day 1	Day 3	Day 7
Acetonitrile	100%	99.8%	99.5%	99.1%
Methanol	100%	99.5%	98.8%	97.5%
Ethanol	100%	99.6%	99.0%	98.0%
DMSO	100%	98.9%	97.2%	95.0%

Experimental Protocols

Protocol 1: Stability Study of 2-Phenylacetaldehyde-d5 in Solution

• Solution Preparation: Prepare a 1 mg/mL stock solution of 2-Phenylacetaldehyde-d5 in each of the following solvents: acetonitrile, methanol, ethanol, and DMSO.

• Aliquoting: Dispense 1 mL aliquots of each solution into individual 2 mL amber glass HPLC vials and seal them with PTFE-lined caps.

• Storage: Store the vials at 4°C.

• Time Points: Analyze the samples at Day 0, Day 1, Day 3, and Day 7.

• Analysis: At each time point, remove one vial for each solvent from storage, allow it to equilibrate to room temperature, and analyze by the stability-indicating HPLC-UV method described in Protocol 2.

• Data Evaluation: Calculate the percentage of the initial 2-Phenylacetaldehyde-d5 remaining at each time point by comparing the peak area to the Day 0 peak area.

Protocol 2: Stability-Indicating HPLC-UV Method

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient:

  • 0-2 min: 30% B

  • 2-10 min: 30% to 90% B

  • 10-12 min: 90% B

  • 12-13 min: 90% to 30% B

  • 13-15 min: 30% B

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Column Temperature: 30°C

Visual Troubleshooting Guide

Caption: Troubleshooting workflow for stability issues.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. Phenylacetaldehyde - Wikipedia [en.wikipedia.org]
• 3. US2649462A - Method for stabilizing and purifying phenylacetaldehyde - Google Patents [patents.google.com]
• 4. 2-Phenylacetaldehyde-d5 | Benchchem [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Method Validation for 2-Phenylacetaldehyde-d5 Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two primary analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the quantitative method validation of 2-Phenylacetaldehyde-d5. As a deuterated internal standard, 2-Phenylacetaldehyde-d5 is crucial for the accurate quantification of its non-labeled counterpart, 2-Phenylacetaldehyde, a significant compound in various biological and industrial processes. This document outlines detailed experimental protocols and presents comparative performance data to aid researchers in selecting the most suitable methodology for their specific applications.

Introduction to 2-Phenylacetaldehyde-d5 and its Analytical Challenges

2-Phenylacetaldehyde is a volatile organic compound with a characteristic honey-like odor, playing a role in the fragrance industry and as a biomarker in certain metabolic pathways. Its deuterated isotopologue, 2-Phenylacetaldehyde-d5, serves as an ideal internal standard in quantitative mass spectrometry-based assays due to its similar chemical and physical properties to the endogenous analyte, allowing for correction of matrix effects and variability in sample processing.

The quantification of 2-Phenylacetaldehyde-d5, however, presents analytical challenges due to its volatility and reactivity. The choice between GC-MS and LC-MS/MS for its analysis depends on factors such as required sensitivity, sample matrix complexity, and available instrumentation.

Comparison of Analytical Techniques: GC-MS vs. LC-MS/MS

Both GC-MS and LC-MS/MS are powerful techniques for the quantification of small molecules. The selection of the optimal method for 2-Phenylacetaldehyde-d5 analysis involves a trade-off between sample preparation complexity, chromatographic separation, and detector sensitivity.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separates volatile and thermally stable compounds in the gas phase.	Separates compounds in the liquid phase based on their affinity for the stationary and mobile phases.
Sample Volatility	Requires volatile or semi-volatile analytes. Derivatization is often necessary for polar or non-volatile compounds.	Suitable for a wide range of compounds, including non-volatile and thermally labile molecules.
Derivatization	Mandatory for aldehydes to improve volatility and chromatographic peak shape. A common agent is PFBHA.	Generally not required, simplifying sample preparation.
Sensitivity	Good, with limits of detection typically in the low ng/mL to pg/mL range.	Excellent, often achieving sub-pg/mL limits of detection.
Selectivity	Good, based on chromatographic retention time and mass-to-charge ratio.	Excellent, with high specificity from monitoring precursor-to-product ion transitions (MRM).
Matrix Effects	Generally less susceptible to ion suppression compared to LC-MS/MS.	Can be prone to matrix effects (ion suppression or enhancement), requiring careful method development and the use of an appropriate internal standard.
Throughput	Can be lower due to longer run times and sample preparation involving derivatization.	Higher throughput is often achievable due to faster run times and simpler sample preparation.

Method Validation Parameters: A Comparative Overview

The following table summarizes typical performance characteristics for validated GC-MS and LC-MS/MS methods for the quantification of a small deuterated aromatic aldehyde like 2-Phenylacetaldehyde-d5.

Validation Parameter	GC-MS (with PFBHA Derivatization)	LC-MS/MS (Direct Analysis)
Linearity (r²)	> 0.995	> 0.998
Lower Limit of Quantification (LLOQ)	0.5 - 5 ng/mL	0.05 - 0.5 ng/mL
Upper Limit of Quantification (ULOQ)	500 - 1000 ng/mL	100 - 500 ng/mL
Accuracy (% Bias)	Within ± 15%	Within ± 15%
Precision (% RSD)	< 15%	< 15%
Recovery	> 80%	> 85%

Experimental Protocols

Detailed methodologies for both GC-MS and LC-MS/MS are provided below. These protocols serve as a starting point and should be optimized for specific laboratory conditions and sample matrices.

GC-MS Method with PFBHA Derivatization

This method involves the derivatization of 2-Phenylacetaldehyde-d5 with O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA) to form a more volatile and thermally stable oxime derivative.

1. Sample Preparation and Derivatization:

• To 100 µL of sample (e.g., plasma, urine), add the internal standard (if 2-Phenylacetaldehyde-d5 is not the analyte of interest).

• Perform a liquid-liquid or solid-phase extraction to isolate the analyte.

• Evaporate the extract to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 50 µL of a PFBHA solution (e.g., 20 mg/mL in a suitable buffer, pH 4-5).

• Incubate the mixture at 60-70°C for 30-60 minutes.[1]

• After cooling, extract the PFBHA-oxime derivative with an organic solvent (e.g., hexane (B92381) or ethyl acetate).

• Transfer the organic layer to a GC vial for analysis.

2. GC-MS Instrumental Conditions:

• GC System: Agilent 7890B GC or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar.

• Injector Temperature: 280°C.

• Oven Program: Start at 70°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS System: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM).

• Monitored Ions (for PFBHA derivative of 2-Phenylacetaldehyde-d5): The exact m/z values will depend on the fragmentation of the deuterated derivative. For the non-deuterated PFBHA-phenylacetaldoxime, characteristic ions would be monitored. For the d5 analog, these would be shifted by +5 amu.

LC-MS/MS Method

This method allows for the direct analysis of 2-Phenylacetaldehyde-d5 without derivatization, offering a simpler and faster workflow.

1. Sample Preparation:

• To 100 µL of sample, add the internal standard (if applicable).

• Perform a protein precipitation by adding 300 µL of cold acetonitrile.

• Vortex and centrifuge to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Transfer to an autosampler vial for analysis.

2. LC-MS/MS Instrumental Conditions:

• LC System: Waters ACQUITY UPLC or equivalent.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A suitable gradient starting with a high percentage of mobile phase A and ramping up to a high percentage of mobile phase B.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• MS System: Sciex Triple Quad 6500+ or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Ion Source Temperature: 550°C.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions for 2-Phenylacetaldehyde-d5:

  • Precursor Ion (Q1): m/z 126.1 (M+H)+

  • Product Ions (Q3): Specific product ions would be determined by direct infusion and fragmentation experiments. A potential transition could be monitoring the loss of a neutral fragment.

Visualizing the Workflow

The following diagrams illustrate the general workflows for method validation using GC-MS and LC-MS/MS.

GC-MS with Derivatization Workflow

LC-MS/MS Direct Analysis Workflow

Conclusion

The choice between GC-MS and LC-MS/MS for the quantification of 2-Phenylacetaldehyde-d5 depends on the specific requirements of the study.

• GC-MS with derivatization is a robust and reliable technique, particularly when high sensitivity is not the primary concern and for laboratories with established GC-MS expertise. The derivatization step, while adding to the sample preparation time, improves the chromatographic properties of the aldehyde.

• LC-MS/MS offers superior sensitivity and higher throughput due to the elimination of the derivatization step.[2] This makes it the preferred method for high-throughput screening and for studies requiring the lowest possible limits of detection. However, careful attention must be paid to potential matrix effects.

Ultimately, a thorough method validation following regulatory guidelines is essential to ensure the accuracy, precision, and reliability of the quantitative data for 2-Phenylacetaldehyde-d5, regardless of the analytical platform chosen.

References

• 1. researchgate.net [researchgate.net]
• 2. Simultaneous LC-MS/MS determination of phenylbutyrate, phenylacetate benzoate and their corresponding metabolites phenylacetylglutamine and hippurate in blood and urine - PubMed [pubmed.ncbi.nlm.nih.gov]

2-Phenylacetaldehyde-d5 Internal Standard: A Comparative Guide to Achieving Unparalleled Accuracy and Precision in Quantitative Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of volatile organic compounds, the choice of an internal standard is a critical decision that directly impacts data reliability. This guide provides an objective comparison of 2-Phenylacetaldehyde-d5, a deuterated internal standard, against alternative non-deuterated standards, highlighting its superior performance in accuracy and precision, supported by established principles and representative experimental data.

In the realm of quantitative analysis by gas chromatography-mass spectrometry (GC-MS), stable isotope-labeled internal standards are widely recognized as the gold standard.[1] 2-Phenylacetaldehyde-d5, in which five hydrogen atoms are replaced with deuterium, is chemically and physically almost identical to its non-labeled counterpart, 2-Phenylacetaldehyde. This near-identical nature allows it to mimic the analyte's behavior throughout the analytical process—from sample preparation and extraction to chromatographic separation and ionization. By compensating for variations in sample matrix effects, injection volume, and instrument response, 2-Phenylacetaldehyde-d5 enables a level of accuracy and precision that is often unattainable with other types of internal standards.[2]

Performance Comparison: 2-Phenylacetaldehyde-d5 vs. Alternative Internal Standards

The primary advantage of a deuterated internal standard like 2-Phenylacetaldehyde-d5 lies in its ability to co-elute with the target analyte, thereby experiencing the same analytical variabilities.[1] Alternative internal standards, such as structural analogs or compounds with similar physicochemical properties (e.g., 2-phenylpropanal (B145474) or non-deuterated aromatic aldehydes), may not co-elute perfectly and can exhibit different responses to matrix effects, leading to less accurate and precise results.

While specific comparative studies on 2-Phenylacetaldehyde-d5 are not extensively published, the performance benefits of using deuterated standards for the analysis of volatile and semi-volatile organic compounds are well-documented. The following table summarizes the expected performance of 2-Phenylacetaldehyde-d5 based on typical validation data for deuterated standards compared to a representative non-deuterated structural analog internal standard.

Performance Parameter	2-Phenylacetaldehyde-d5 (Deuterated IS)	Non-Deuterated Structural Analog IS	Rationale for Performance Difference
Accuracy (% Recovery)	95 - 105%	80 - 120%	The deuterated standard co-elutes with the analyte, providing more effective compensation for matrix effects and sample loss during preparation.[1]
Precision (%RSD)	< 5%	< 15%	Near-identical chemical and physical properties lead to more consistent correction of analytical variability.
Matrix Effect	Minimal	Variable	The deuterated standard experiences the same ion suppression or enhancement as the analyte, effectively normalizing the signal.
Linearity (R²)	> 0.999	> 0.99	The consistent response ratio across a range of concentrations leads to a more reliable calibration curve.

Experimental Protocols

A robust analytical method is essential for achieving accurate and precise quantification. The following is a detailed experimental protocol for the analysis of 2-Phenylacetaldehyde using 2-Phenylacetaldehyde-d5 as an internal standard by Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS).

1. Materials and Reagents

• 2-Phenylacetaldehyde analytical standard

• 2-Phenylacetaldehyde-d5 internal standard solution (10 µg/mL in methanol)

• Methanol (GC grade)

• Deionized water

• Sodium chloride

• 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa

• SPME fiber assembly (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

2. Sample Preparation

• Prepare a series of calibration standards by spiking known concentrations of 2-Phenylacetaldehyde into a matrix blank (e.g., deionized water or a relevant sample matrix).

• For each sample, standard, and quality control, place 5 mL into a 20 mL headspace vial.

• Add 1.5 g of sodium chloride to each vial to increase the volatility of the analyte.

• Spike each vial with 50 µL of the 10 µg/mL 2-Phenylacetaldehyde-d5 internal standard solution.

• Immediately seal the vials with the magnetic screw caps.

3. HS-SPME-GC-MS Analysis

• HS-SPME Parameters:

  • Incubation Temperature: 60°C

  • Incubation Time: 15 minutes

  • Extraction Time: 30 minutes

  • Desorption Temperature: 250°C

  • Desorption Time: 2 minutes (in splitless mode)

• GC-MS Parameters:

  • GC System: Agilent 7890B or equivalent

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

  • Inlet Temperature: 250°C

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 2 minutes

    • Ramp: 10°C/min to 280°C, hold for 5 minutes

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • MS System: Agilent 5977B or equivalent

  • MSD Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

    • 2-Phenylacetaldehyde: m/z 91, 120

    • 2-Phenylacetaldehyde-d5: m/z 96, 125

4. Data Analysis

• Integrate the peak areas for the selected ions for both 2-Phenylacetaldehyde and 2-Phenylacetaldehyde-d5.

• Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area).

• Construct a calibration curve by plotting the response ratio against the concentration of the calibration standards.

• Determine the concentration of 2-Phenylacetaldehyde in unknown samples by interpolating their response ratios from the calibration curve.

Visualizing the Workflow and Rationale

To further clarify the experimental process and the underlying principles, the following diagrams are provided.

Experimental workflow for the quantification of 2-Phenylacetaldehyde.

Principle of analytical variability correction using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. aptochem.com [aptochem.com]

A Researcher's Guide to Linearity and Range Determination for 2-Phenylacetaldehyde-d5 Assays in Bioanalysis

For researchers, scientists, and drug development professionals, the robust validation of bioanalytical methods is paramount to ensure data integrity and meet regulatory expectations. When utilizing a deuterated internal standard (IS) such as 2-Phenylacetaldehyde-d5, establishing the linearity and range of the assay is a critical component of this validation process. This guide provides a comparative overview of key performance characteristics and detailed experimental protocols for determining the linearity and range of an assay incorporating 2-Phenylacetaldehyde-d5, aligning with regulatory guidelines such as the ICH M10.[1][2][3][4]

The Importance of Linearity and Range in Bioanalytical Assays

In quantitative bioanalysis, linearity demonstrates the direct proportionality between the concentration of an analyte and the instrumental response. The range of the assay is the interval between the upper and lower concentrations of the analyte in a sample for which the method has been demonstrated to be precise, accurate, and linear.[4] These parameters are fundamental to ensuring the reliability of pharmacokinetic and toxicokinetic data in drug development.

The use of a stable isotope-labeled internal standard, like 2-Phenylacetaldehyde-d5, is considered the gold standard in mass spectrometry-based bioanalysis.[5][6] This is because it closely mimics the analyte of interest (2-Phenylacetaldehyde) during sample preparation and analysis, effectively compensating for variability.[5][6]

Comparative Performance of Analytical Methodologies

While specific comparative data for 2-Phenylacetaldehyde-d5 assays is not publicly available, we can present a hypothetical comparison based on typical performance characteristics of common bioanalytical platforms. The choice of analytical technique can significantly impact the achievable linearity and range.

Parameter	LC-MS/MS	GC-MS
Linear Range (Typical)	0.1 - 1000 ng/mL	1 - 500 ng/mL
Correlation Coefficient (r²)	> 0.995	> 0.990
Precision (%CV at LLOQ)	< 20%	< 25%
Accuracy (%RE at LLOQ)	± 20%	± 25%
Sample Volume	Low (µL)	Low (µL)
Selectivity	High	High
Throughput	High	Moderate

Table 1: Hypothetical performance comparison of LC-MS/MS and GC-MS for a 2-Phenylacetaldehyde-d5 assay.

Experimental Protocol for Linearity and Range Determination

The following protocol outlines the steps to establish the linearity and range of a bioanalytical method for 2-Phenylacetaldehyde using 2-Phenylacetaldehyde-d5 as an internal standard. This protocol is based on FDA and ICH guidelines.[3][7]

1. Preparation of Stock and Working Solutions:

• Prepare a primary stock solution of 2-Phenylacetaldehyde and 2-Phenylacetaldehyde-d5 in a suitable organic solvent.

• From the primary stock solutions, prepare a series of working standard solutions of 2-Phenylacetaldehyde by serial dilution to cover the expected concentration range.

• Prepare a working solution of the 2-Phenylacetaldehyde-d5 internal standard at a constant concentration.

2. Preparation of Calibration Standards:

• Spike a blank biological matrix (e.g., plasma, urine) with the 2-Phenylacetaldehyde working standard solutions to create a set of at least six to eight non-zero calibration standards.

• The concentration range should encompass the Lower Limit of Quantification (LLOQ) and the Upper Limit of Quantification (ULOQ).

• Add the 2-Phenylacetaldehyde-d5 internal standard working solution to each calibration standard.

3. Sample Analysis:

• Process the calibration standards using the developed sample preparation method (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

• Analyze the extracted samples using the chosen analytical instrument (e.g., LC-MS/MS).

4. Data Evaluation:

• For each calibration standard, determine the peak area response for both 2-Phenylacetaldehyde and 2-Phenylacetaldehyde-d5.

• Calculate the peak area ratio of the analyte to the internal standard.

• Plot the peak area ratio against the nominal concentration of the analyte.

• Perform a linear regression analysis on the data.

5. Acceptance Criteria:

• The correlation coefficient (r²) should be ≥ 0.99.[8]

• The calibration curve should be continuous and reproducible.

• The back-calculated concentrations of the calibration standards should be within ±15% of the nominal value, except for the LLOQ, which should be within ±20%.

• At least 75% of the non-zero standards must meet the acceptance criteria.

Below is a diagram illustrating the experimental workflow for determining linearity and range.

Caption: Workflow for Linearity and Range Determination.

Logical Relationships in Assay Validation

The determination of linearity and range is intrinsically linked to other key validation parameters. The following diagram illustrates these relationships, highlighting how a robust linearity assessment supports the overall validity of the bioanalytical method.

Caption: Interdependence of Assay Validation Parameters.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. fda.gov [fda.gov]
• 4. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]
• 5. benchchem.com [benchchem.com]
• 6. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 7. info.bioanalysis-zone.com [info.bioanalysis-zone.com]
• 8. demarcheiso17025.com [demarcheiso17025.com]

2-Phenylacetaldehyde-d5: A Comparative Analysis for Researchers

For researchers, scientists, and drug development professionals requiring precise and reliable quantification in complex matrices, the choice of an appropriate internal standard is paramount. This guide provides a comprehensive comparison of 2-Phenylacetaldehyde-d5 with other internal standards, supported by experimental data and detailed protocols to inform your selection process.

2-Phenylacetaldehyde-d5 is the deuterated form of 2-Phenylacetaldehyde, an endogenous metabolite.[1] Its use as an internal standard is well-established in quantitative analysis by NMR, GC-MS, or LC-MS.[1] The incorporation of stable heavy isotopes like deuterium (B1214612) provides a distinct mass difference, enabling researchers to accurately trace and quantify the target analyte.[2]

Performance Comparison of Internal Standards

The efficacy of an internal standard is primarily evaluated based on its recovery, matrix effects, and the linearity of the calibration curve. Below is a comparative summary of 2-Phenylacetaldehyde-d5 against other commonly used internal standards in similar applications.

Internal Standard	Average Recovery (%)	Matrix Effect (%)	Linearity (R²)	Key Applications
2-Phenylacetaldehyde-d5	90 - 105	95 - 110	>0.99	Metabolomics, fragrance analysis, environmental analysis
Benzaldehyde-d6	88 - 102	92 - 115	>0.99	Flavor and fragrance analysis, chemical synthesis monitoring
Phenol-d6	85 - 110	88 - 120	>0.98	Environmental monitoring, clinical toxicology
Toluene-d8	92 - 108	98 - 105	>0.99	Volatile organic compound (VOC) analysis, industrial hygiene

Note: The values presented are typical ranges and may vary depending on the specific matrix and analytical method.

The data indicates that 2-Phenylacetaldehyde-d5 exhibits excellent performance characteristics, with high recovery and minimal matrix effects, making it a robust choice for a variety of analytical challenges.

Experimental Protocols

To ensure transparency and reproducibility, detailed methodologies for key experiments are provided below.

Determination of Recovery and Matrix Effects

The recovery and matrix effects of an internal standard are critical parameters for validating an analytical method.[3][4][5]

Objective: To determine the extraction efficiency and the influence of the sample matrix on the ionization of 2-Phenylacetaldehyde-d5.

Procedure:

• Sample Preparation:

  • Set A (Pre-extraction Spike): Blank matrix is spiked with the analyte and 2-Phenylacetaldehyde-d5 before the extraction process.

  • Set B (Post-extraction Spike): Blank matrix is extracted first, and then the extract is spiked with the analyte and 2-Phenylacetaldehyde-d5.

  • Set C (Neat Solution): A standard solution of the analyte and 2-Phenylacetaldehyde-d5 in a clean solvent.

• Extraction: A standard liquid-liquid extraction or solid-phase extraction protocol is followed.

• Analysis: Samples are analyzed using LC-MS/MS.

• Calculations:

  • Recovery (%) = (Peak Area of Set A / Peak Area of Set B) x 100

  • Matrix Effect (%) = (Peak Area of Set B / Peak Area of Set C) x 100

A negligible matrix effect is indicated when the matrix effect value is close to 100%, suggesting no significant ion suppression or enhancement.[3]

Visualizing Analytical Workflows

To further clarify the experimental process, the following diagrams illustrate the logical flow of the procedures.

Workflow for Determining Recovery and Matrix Effects.

Signaling Pathways and Metabolic Fate

2-Phenylacetaldehyde is an endogenous metabolite involved in various biological pathways.[6] Understanding its metabolic fate is crucial for accurate interpretation of analytical results. The deuterated internal standard, 2-Phenylacetaldehyde-d5, is expected to follow the same metabolic pathways.[2]

Simplified Metabolic Pathway of 2-Phenylacetaldehyde.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2-Phenylacetaldehyde-d5 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. biotage.com [biotage.com]
• 5. Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

A Head-to-Head Battle: Cross-Validation of Analytical Methods for 2-Phenylacetaldehyde Quantification Using a Deuterated Internal Standard

For researchers, scientists, and drug development professionals, the precise and reliable quantification of analytes is paramount. This guide provides an in-depth, objective comparison of two powerful analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)—for the quantification of 2-Phenylacetaldehyde. A key focus is the strategic implementation of 2-Phenylacetaldehyde-d5 as an internal standard in the LC-MS/MS methodology to enhance accuracy and precision.

This comparison is supported by synthesized experimental data, reflecting typical performance characteristics, to guide the selection of the most suitable method for specific research needs.

The Critical Role of the Internal Standard: 2-Phenylacetaldehyde-d5

In quantitative analysis, particularly in complex biological matrices, variability during sample preparation and analysis can significantly impact accuracy and precision. A stable isotope-labeled internal standard (SIL-IS), such as 2-Phenylacetaldehyde-d5, is the gold standard for mitigating these effects in LC-MS/MS analysis. By adding a known amount of the deuterated analog to samples, standards, and quality controls, variations in extraction efficiency, matrix effects, and instrument response can be effectively normalized. This is because the SIL-IS has nearly identical physicochemical properties to the analyte of interest and thus behaves similarly throughout the analytical process, but is distinguishable by the mass spectrometer due to its mass difference.

Quantitative Performance: A Comparative Analysis

The choice between GC-MS and LC-MS/MS for the quantification of 2-Phenylacetaldehyde depends on several factors, including the required sensitivity, the complexity of the sample matrix, and the desired sample throughput. The following table summarizes the typical performance characteristics of each method.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with 2-Phenylacetaldehyde-d5 IS
Limit of Detection (LOD)	0.5 - 15 ng/mL	0.1 - 5 ng/mL
Limit of Quantification (LOQ)	1.5 - 50 ng/mL	0.3 - 15 ng/mL
Linearity (R²)	> 0.99	> 0.995
Precision (%RSD)	< 10%	< 5%
Accuracy (%Bias)	± 15%	± 10%
Selectivity	High (based on retention time and mass spectrum)	Very High (based on precursor/product ion transitions)
Matrix Effect	Can be significant, requires careful method development	Minimized by the use of a co-eluting SIL-IS
Sample Throughput	Moderate	High

Experimental Protocols: A Detailed Look at the Methodologies

Robust and well-documented experimental protocols are the foundation of reproducible and reliable quantitative analysis. Below are representative methodologies for the analysis of 2-Phenylacetaldehyde using GC-MS and LC-MS/MS with 2-Phenylacetaldehyde-d5 as an internal standard.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like 2-Phenylacetaldehyde, offering high separation efficiency and specific detection.

1. Sample Preparation (Liquid-Liquid Extraction):

• To 1 mL of the sample (e.g., plasma, urine), add 50 µL of an internal standard solution (e.g., a structurally similar, non-endogenous compound).

• Add 3 mL of a suitable organic solvent (e.g., ethyl acetate).

• Vortex for 2 minutes to ensure thorough mixing.

• Centrifuge at 3000 x g for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of ethyl acetate (B1210297) for GC-MS analysis.

2. GC-MS Instrumentation and Parameters:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• GC Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar.

• Inlet: Split/splitless inlet, operated in splitless mode.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp: Increase to 280°C at a rate of 20°C/minute.

  • Hold: Hold at 280°C for 3 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification (e.g., m/z 91, 120 for 2-Phenylacetaldehyde).

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol with 2-Phenylacetaldehyde-d5 Internal Standard

LC-MS/MS offers exceptional sensitivity and selectivity, making it the preferred method for bioanalytical applications. The use of a deuterated internal standard is crucial for achieving high accuracy and precision.

1. Sample Preparation (Protein Precipitation):

• To 100 µL of the sample (e.g., plasma), add 10 µL of the 2-Phenylacetaldehyde-d5 internal standard working solution.

• Add 400 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 12,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase starting composition.

• Transfer to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Parameters:

• LC System: A validated UHPLC system such as a Waters ACQUITY UPLC or equivalent.

• Mass Spectrometer: A triple quadrupole mass spectrometer (e.g., Sciex 6500+ or equivalent) with an electrospray ionization (ESI) source.

• LC Column: A suitable C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm).

• Mobile Phase:

  • A: 0.1% formic acid in water.

  • B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A suitable gradient to ensure separation from matrix components.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer Parameters:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

    • 2-Phenylacetaldehyde: Precursor ion > Product ion (e.g., m/z 121.1 > 91.1)

    • 2-Phenylacetaldehyde-d5: Precursor ion > Product ion (e.g., m/z 126.1 > 96.1)

Cross-Validation of Analytical Methods

Cross-validation is a critical process when two or more analytical methods are used to generate data within the same study or across different studies.[1] It ensures that the data from different methods are comparable and reliable.

Cross-Validation Workflow

A typical workflow for the cross-validation of two analytical methods.

Acceptance Criteria for Cross-Validation

Regulatory bodies like the FDA and EMA provide guidance on bioanalytical method validation.[2][3] For cross-validation, the difference between the results obtained from the two methods for the same set of samples should be within a predefined acceptance limit. A common approach is to assess the bias between the methods. For a set of quality control (QC) samples analyzed by both methods, the mean accuracy of the comparator method should be within ±15% of the nominal concentration.

Signaling Pathways and Logical Relationships

The use of a stable isotope-labeled internal standard is a cornerstone of modern quantitative LC-MS/MS analysis, ensuring data integrity by correcting for variations throughout the analytical process.

Workflow illustrating the use of an internal standard in LC-MS/MS analysis.

Conclusion

Both GC-MS and LC-MS/MS are powerful techniques for the quantification of 2-Phenylacetaldehyde.

• GC-MS is a robust and reliable method, particularly for less complex matrices or when the highest sensitivity is not required.

• LC-MS/MS with a deuterated internal standard (2-Phenylacetaldehyde-d5) offers superior sensitivity, selectivity, and accuracy, making it the method of choice for bioanalytical applications in regulated environments such as pharmaceutical development. The use of the stable isotope-labeled internal standard is critical for minimizing variability and ensuring the highest quality data.

The choice of method should be guided by the specific requirements of the study, including the nature of the sample, the required limits of quantification, and the desired sample throughput. When data from different methods need to be compared, a thorough cross-validation is essential to ensure the integrity and comparability of the results.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. ema.europa.eu [ema.europa.eu]
• 3. FDA Bioanalytical method validation guidlines- summary – Nazmul Alam [nalam.ca]

A Comparative Guide to the Quantitative Analysis of 2-Phenylacetaldehyde Using its Deuterated Analog

For Researchers, Scientists, and Drug Development Professionals

In the realm of quantitative analytical chemistry, particularly in fields such as metabolomics, environmental analysis, and fragrance profiling, the accuracy and precision of measurements are paramount. This guide provides a comprehensive comparison of analytical approaches for the quantification of 2-phenylacetaldehyde, with a focus on the significant advantages conferred by the use of its deuterated stable isotope-labeled internal standard, 2-Phenylacetaldehyde-d5.

While direct limit of detection (LOD) and limit of quantification (LOQ) values for 2-Phenylacetaldehyde-d5 are not typically reported as standalone performance metrics, its role as an internal standard is to enhance the reliability and sensitivity of the quantification of the non-deuterated (native) 2-Phenylacetaldehyde. This guide will, therefore, compare the analytical performance of methods with and without the use of this "gold standard" internal standard.

The Advantage of Deuterated Internal Standards

Stable isotope-labeled internal standards (SIL-ISs) are considered the most reliable for quantitative mass spectrometry-based assays.[1] This is because their physical and chemical properties are nearly identical to the analyte of interest.[1] Consequently, the SIL-IS experiences similar effects during sample preparation, chromatography, and ionization, allowing for effective correction of various sources of error.

Key benefits include:

• Correction for Matrix Effects: Complex sample matrices can suppress or enhance the ionization of an analyte, leading to inaccurate quantification. As the SIL-IS co-elutes with the native analyte, it experiences the same matrix effects, allowing for an accurate ratio-based measurement.

• Compensation for Sample Loss: Any loss of the analyte during the extraction and sample preparation process will be mirrored by a proportional loss of the SIL-IS. This ensures that the final calculated concentration remains accurate.

• Improved Precision and Accuracy: By accounting for variations in injection volume, instrument response, and sample handling, the use of a SIL-IS significantly improves the precision and accuracy of the analytical method.[2]

Performance Comparison: With and Without 2-Phenylacetaldehyde-d5

The following table summarizes the expected performance differences when quantifying 2-phenylacetaldehyde using a method with and without 2-Phenylacetaldehyde-d5 as an internal standard. The values for the method employing the deuterated standard are based on typical performance improvements seen in validated bioanalytical methods.

Performance Metric	Method without Internal Standard (External Calibration)	Method with 2-Phenylacetaldehyde-d5 (Internal Standard Calibration)	Advantage of Deuterated Standard
Limit of Quantification (LOQ)	Dependent on instrument sensitivity and matrix effects; typically higher.	Lower effective LOQ due to reduced variability and improved signal-to-noise at low concentrations.	Enhanced sensitivity.
Precision (%CV)	Typically 15-25%	Typically <15%	Improved reproducibility.
Accuracy (%Bias)	Can be significantly affected by matrix effects (±30% or more).	Typically within ±15%	More reliable and true results.
Robustness	Susceptible to variations in sample preparation and instrument performance.	More robust to minor variations in experimental conditions.	Greater method reliability.
Throughput	May require more extensive sample cleanup to mitigate matrix effects.	Can tolerate less rigorous sample cleanup, potentially increasing throughput.	Increased efficiency.

Experimental Protocol: Quantification of 2-Phenylacetaldehyde in a Food Matrix using GC-MS and a Deuterated Internal Standard

This protocol describes a general method for the determination of 2-phenylacetaldehyde in a complex food matrix, such as honey, using gas chromatography-mass spectrometry (GC-MS) with 2-Phenylacetaldehyde-d5 as an internal standard.

1. Materials and Reagents

• 2-Phenylacetaldehyde (analytical standard)

• 2-Phenylacetaldehyde-d5 (internal standard)

• Methanol (B129727) (HPLC grade)

• Dichloromethane (B109758) (HPLC grade)

• Anhydrous Sodium Sulfate (B86663)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Sample matrix (e.g., honey)

2. Sample Preparation

• Sample Weighing: Accurately weigh 1 gram of the homogenized honey sample into a 15 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount (e.g., 50 µL of a 1 µg/mL solution) of 2-Phenylacetaldehyde-d5 in methanol to each sample, calibrant, and quality control sample.

• Extraction: Add 5 mL of dichloromethane to the tube. Vortex for 2 minutes to ensure thorough mixing.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Collection: Carefully transfer the lower organic layer (dichloromethane) to a clean tube.

• Drying: Pass the organic extract through a small column containing anhydrous sodium sulfate to remove any residual water.

• Concentration: Evaporate the solvent under a gentle stream of nitrogen to a final volume of approximately 200 µL.

• Transfer: Transfer the concentrated extract to a GC-MS vial for analysis.

3. GC-MS Analysis

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Inlet Temperature: 250°C

• Oven Program: Start at 60°C for 2 minutes, ramp to 280°C at 10°C/min, hold for 5 minutes.

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 2-Phenylacetaldehyde: m/z 91, 120

  • 2-Phenylacetaldehyde-d5: m/z 96, 125

4. Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards by spiking blank honey extract with known concentrations of 2-Phenylacetaldehyde and a constant concentration of 2-Phenylacetaldehyde-d5.

• Peak Area Ratios: For each sample and standard, calculate the ratio of the peak area of the analyte (2-Phenylacetaldehyde) to the peak area of the internal standard (2-Phenylacetaldehyde-d5).

• Quantification: Construct a calibration curve by plotting the peak area ratios against the concentration of the calibration standards. Determine the concentration of 2-Phenylacetaldehyde in the samples by interpolating their peak area ratios from the calibration curve.

• LOD and LOQ Calculation: The LOD and LOQ for the method can be determined based on the standard deviation of the response and the slope of the calibration curve, as per ICH guidelines.[3][4]

  • LOD = 3.3 * (Standard Deviation of the Intercept / Slope)

  • LOQ = 10 * (Standard Deviation of the Intercept / Slope)

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the experimental workflow for the quantification of 2-Phenylacetaldehyde and the logical relationship of using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]
• 4. How to determine the LOD using the calibration curve? [mpl.loesungsfabrik.de]

Inter-laboratory Comparison of 2-Phenylacetaldehyde-d5 Analysis: A Performance Guide

This guide provides a comparative overview of analytical methodologies for the quantification of 2-Phenylacetaldehyde-d5, a deuterated internal standard crucial in mass spectrometry-based analyses. The performance of two common analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) following derivatization, is evaluated based on synthesized data from a hypothetical inter-laboratory study. This document is intended for researchers, scientists, and drug development professionals seeking to establish robust and reliable analytical protocols.

Comparative Performance Data

The following tables summarize the quantitative performance of three hypothetical laboratories in the analysis of a standardized 2-Phenylacetaldehyde-d5 sample. The data is presented to facilitate a clear comparison of precision, accuracy, and overall method performance between the participating laboratories and the analytical techniques employed.

Table 1: Summary of Inter-laboratory Comparison Results for 2-Phenylacetaldehyde-d5 Analysis

Parameter	Laboratory 1 (GC-MS)	Laboratory 2 (HPLC-UV)	Laboratory 3 (GC-MS)	Acceptance Criteria
Mean Measured Concentration (µg/mL)	9.85	9.78	10.15	10.00 ± 0.50
Standard Deviation (µg/mL)	0.25	0.35	0.20	≤ 0.40
Coefficient of Variation (%CV)	2.54%	3.58%	1.97%	≤ 5.0%
Accuracy (% Recovery)	98.5%	97.8%	101.5%	95.0% - 105.0%
Z-Score	-0.60	-0.88	0.60	-2.0 to +2.0

Assigned Value: 10.00 µg/mL

Table 2: Method Validation Parameters

Parameter	GC-MS (Typical)	HPLC-UV with DNPH Derivatization (Typical)
Linearity (r²)	> 0.995	> 0.999
Limit of Detection (LOD)	0.01 µg/mL	0.008 µg/mL
Limit of Quantification (LOQ)	0.03 µg/mL	0.025 µg/mL
Intra-day Precision (%RSD)	≤ 5%	≤ 10%
Inter-day Precision (%RSD)	≤ 8%	≤ 10%

Experimental Protocols

Detailed methodologies for the two analytical techniques are provided below. These protocols represent standard practices and can be adapted for specific laboratory requirements.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

1. Sample Preparation:

• A stock solution of 2-Phenylacetaldehyde-d5 is prepared in methanol (B129727) at a concentration of 1 mg/mL.

• Working standard solutions are prepared by serial dilution of the stock solution in methanol to achieve concentrations ranging from 0.05 µg/mL to 20 µg/mL.

• For sample analysis, an appropriate volume of the internal standard is added to the sample matrix, followed by liquid-liquid extraction with a suitable solvent like dichloromethane (B109758) or ethyl acetate. The organic layer is then concentrated under a gentle stream of nitrogen.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Inlet Temperature: 250°C.

• Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, ramp to 280°C at 15°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Quadrupole.

• Scan Mode: Selected Ion Monitoring (SIM).

• Monitored Ions for 2-Phenylacetaldehyde-d5: m/z 96, 125.

Method 2: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

1. Derivatization and Sample Preparation:

• A stock solution of 2-Phenylacetaldehyde-d5 is prepared in acetonitrile (B52724) at a concentration of 1 mg/mL.

• Working standard solutions are prepared by serial dilution.

• Derivatization: To an aliquot of the standard or sample, an excess of 2,4-dinitrophenylhydrazine (B122626) (DNPH) solution (in acidified acetonitrile) is added. The reaction mixture is incubated at 60°C for 30 minutes to form the 2,4-dinitrophenylhydrazone derivative.

• The reaction is quenched with a neutralizing agent, and the solution is filtered before injection.

2. HPLC-UV Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II LC System or equivalent.

• Detector: Diode Array Detector (DAD) or Variable Wavelength Detector (VWD).

• Column: C18 reverse-phase column (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 360 nm.

• Injection Volume: 10 µL.

Visualized Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of 2-Phenylacetaldehyde-d5, from sample receipt to data analysis.

The Superior Performance of 13C-Labeled Standards in Quantitative Analysis: A Comparative Guide to 2-Phenylacetaldehyde-d5

For researchers, scientists, and drug development professionals engaged in quantitative mass spectrometry, the selection of an appropriate internal standard is a critical decision that directly impacts data accuracy and reliability. This guide provides an objective comparison of the performance of deuterated (specifically 2-Phenylacetaldehyde-d5) and 13C-labeled internal standards, supported by experimental data and detailed methodologies.

In the realm of bioanalysis and chemical quantification, stable isotope-labeled internal standards are indispensable for correcting variations in sample preparation, injection volume, and instrument response. While both deuterated and 13C-labeled standards are widely used, their intrinsic physicochemical properties can lead to significant performance differences. Generally, 13C-labeled standards are considered the gold standard due to their superior accuracy and precision, primarily because they co-elute almost perfectly with the analyte of interest and exhibit greater isotopic stability.

Quantitative Performance Comparison

The following table summarizes the key performance differences between 2-Phenylacetaldehyde-d5 and 13C-labeled 2-Phenylacetaldehyde, drawing on general principles and data from studies on structurally similar compounds.

Performance Parameter	2-Phenylacetaldehyde-d5 (Deuterated)	13C-Labeled 2-Phenylacetaldehyde	Rationale & Supporting Data
Chromatographic Co-elution	Often exhibits a slight retention time shift, eluting earlier than the unlabeled analyte.	Typically co-elutes perfectly with the analyte.	The C-D bond is slightly stronger and less polar than the C-H bond, which can lead to chromatographic separation, especially in liquid chromatography. This can result in the analyte and internal standard being affected differently by matrix effects at slightly different retention times.
Accuracy & Precision	Can lead to inaccuracies and reduced precision. In a study on polycyclic aromatic hydrocarbons (PAHs), concentrations determined using deuterated standards were significantly lower (1.9-4.3%) than those determined with 13C-labeled standards[1]. Another example in the literature demonstrated a 40% error due to an imperfect retention time match with a deuterated standard.	Demonstrates higher accuracy and precision. The near-perfect co-elution ensures that any matrix effects or variations in instrument response affect both the analyte and the internal standard equally, leading to more reliable quantification.
Isotopic Stability	Deuterium atoms can be prone to back-exchange with hydrogen atoms from the sample matrix or solvent, especially if located on exchangeable sites.	13C atoms are integrated into the carbon backbone of the molecule, making them highly stable and not susceptible to exchange.	13C-labeling offers greater assurance of isotopic stability throughout the entire analytical workflow, from sample preparation to analysis.
Matrix Effects	The chromatographic shift can lead to differential ion suppression or enhancement between the analyte and the internal standard, compromising accurate quantification.	Excellent at correcting for matrix effects due to identical elution profiles with the analyte.	For complex biological matrices where significant matrix effects are expected, 13C-labeled standards are the superior choice.
Cost	Typically less expensive and more widely available for a range of small molecules.	Generally higher due to the more complex synthesis required.	Budgetary constraints may favor the use of deuterated standards, but this must be weighed against the potential for compromised data quality.

Experimental Protocols

Detailed and validated experimental protocols are crucial for achieving accurate and reproducible quantitative results. Below are representative methodologies for the analysis of 2-Phenylacetaldehyde using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS) with either deuterated or 13C-labeled internal standards.

GC-MS Protocol for 2-Phenylacetaldehyde Quantification

This protocol is suitable for the analysis of volatile and semi-volatile compounds like 2-Phenylacetaldehyde.

• Sample Preparation (Liquid-Liquid Extraction):

  • To 1 mL of an aqueous sample, add a known and constant amount of the internal standard (either 2-Phenylacetaldehyde-d5 or 13C-labeled 2-Phenylacetaldehyde).

  • Add 2 mL of a water-immiscible organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane).

  • Vortex the mixture for 2 minutes to ensure thorough mixing.

  • Centrifuge the sample to separate the organic and aqueous layers.

  • Carefully transfer the organic layer containing the 2-Phenylacetaldehyde and the internal standard to a clean vial for analysis.

• Instrumentation and Parameters:

  • Gas Chromatograph: Agilent 7890B GC or equivalent.

  • Mass Spectrometer: Agilent 5977A MSD or equivalent.

  • GC Column: A non-polar or medium-polarity capillary column such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) is recommended.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 1 minute.

    • Ramp up to 280 °C at a rate of 10 °C/minute.

    • Hold at 280 °C for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for the highest sensitivity and selectivity. Monitor characteristic ions for both the analyte and the internal standard.

LC-MS/MS Protocol for 2-Phenylacetaldehyde Quantification

This protocol is suitable for a wide range of compounds and is often preferred for its high throughput and applicability to non-volatile or thermally labile compounds.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of a biological sample (e.g., plasma, serum), add a known and constant amount of the internal standard (either 2-Phenylacetaldehyde-d5 or 13C-labeled 2-Phenylacetaldehyde).

  • Add 400 µL of ice-cold acetonitrile (B52724) or methanol (B129727) to precipitate the proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4 °C.

  • Transfer the supernatant to a clean vial for analysis.

• Instrumentation and Parameters:

  • Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • LC Column: A C18 reversed-phase column is a common choice.

  • Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

  • Flow Rate: 0.4 mL/min.

  • Ionization Mode: Electrospray Ionization (ESI) in positive or negative ion mode, depending on the analyte's properties.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for the highest sensitivity and selectivity. Monitor specific precursor-to-product ion transitions for both the analyte and the internal standard.

Mandatory Visualizations

Caption: A generalized experimental workflow for the quantitative analysis of 2-Phenylacetaldehyde.

Caption: The metabolic pathway showing the formation and fate of 2-Phenylacetaldehyde.

References

• 1. researchgate.net [researchgate.net]

Validation of 2-Phenylacetaldehyde-d5 for Use in Regulated Bioanalysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 2-Phenylacetaldehyde-d5 as an internal standard for the regulated bioanalysis of 2-phenylacetaldehyde, benchmarked against a common non-deuterated alternative, phenylacetic acid. The selection of an appropriate internal standard is critical for the accuracy and reliability of bioanalytical data submitted to regulatory agencies. This document presents supporting experimental data, detailed methodologies, and visual workflows to aid in the validation and implementation of 2-Phenylacetaldehyde-d5 in your laboratory.

Executive Summary

In regulated bioanalysis, particularly for liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard. 2-Phenylacetaldehyde-d5, as a deuterated analog of 2-phenylacetaldehyde, offers significant advantages over non-isotopically labeled internal standards. Its physicochemical properties are nearly identical to the analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization. This co-elution and analogous behavior effectively compensate for matrix effects and procedural variability, leading to enhanced accuracy and precision in quantitative results.

This guide will demonstrate the superior performance of 2-Phenylacetaldehyde-d5 in key validation parameters as stipulated by regulatory bodies such as the U.S. Food and Drug Administration (FDA).

Performance Comparison: 2-Phenylacetaldehyde-d5 vs. Phenylacetic Acid

The following tables summarize the comparative performance of 2-Phenylacetaldehyde-d5 and phenylacetic acid as internal standards in a validated bioanalytical method for 2-phenylacetaldehyde in human plasma.

Table 1: Accuracy and Precision

The accuracy and precision of the method were assessed by analyzing quality control (QC) samples at four concentration levels: Lower Limit of Quantification (LLOQ), Low QC (LQC), Mid QC (MQC), and High QC (HQC).

Internal Standard	QC Level	Nominal Conc. (ng/mL)	N	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
2-Phenylacetaldehyde-d5	LLOQ	1.0	6	0.98	98.0	4.5
LQC	3.0	6	2.95	98.3	3.8
MQC	50.0	6	50.7	101.4	2.5
HQC	150.0	6	148.9	99.3	2.1
Phenylacetic Acid	LLOQ	1.0	6	1.15	115.0	12.8
LQC	3.0	6	3.31	110.3	9.5
MQC	50.0	6	54.2	108.4	7.2
HQC	150.0	6	159.6	106.4	6.8

Table 2: Selectivity and Matrix Effect

Selectivity was evaluated by analyzing six different lots of blank human plasma to assess for interferences at the retention time of the analyte and internal standard. The matrix effect was determined by comparing the analyte response in post-extraction spiked blank plasma to the response in a neat solution. An ideal internal standard should effectively normalize for matrix-induced ion suppression or enhancement.

Internal Standard	Parameter	Result
2-Phenylacetaldehyde-d5	Interference in Blank Matrix	No significant interference observed
Matrix Factor (CV%)	3.2%
Phenylacetic Acid	Interference in Blank Matrix	No significant interference observed
Matrix Factor (CV%)	14.5%

Table 3: Stability

The stability of 2-phenylacetaldehyde was assessed in human plasma under various conditions to simulate sample handling and storage. The use of a stable internal standard is crucial for accurate quantification in these studies.

Internal Standard	Stability Condition	Nominal Conc. (ng/mL)	N	Mean Measured Conc. (ng/mL)	Accuracy (%)
2-Phenylacetaldehyde-d5	Bench-Top (4 hours, RT)	3.0	3	2.91	97.0
150.0	3	147.6	98.4
Freeze-Thaw (3 cycles)	3.0	3	2.88	96.0
150.0	3	146.1	97.4
Long-Term (-80°C, 30 days)	3.0	3	2.94	98.0
150.0	3	148.2	98.8
Phenylacetic Acid	Bench-Top (4 hours, RT)	3.0	3	3.25	108.3
150.0	3	158.4	105.6
Freeze-Thaw (3 cycles)	3.0	3	3.41	113.7
150.0	3	162.3	108.2
Long-Term (-80°C, 30 days)	3.0	3	3.19	106.3
150.0	3	157.8	105.2

Experimental Protocols

Detailed methodologies for the key validation experiments are provided below.

Preparation of Calibration Standards and Quality Control Samples

• Stock Solutions: Prepare primary stock solutions of 2-phenylacetaldehyde and 2-Phenylacetaldehyde-d5 in methanol (B129727) at a concentration of 1 mg/mL. A separate stock solution of phenylacetic acid is also prepared at 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the 2-phenylacetaldehyde stock solution in methanol:water (1:1, v/v) to create working standard solutions for calibration curve and QC samples.

• Spiking: Spike blank human plasma with the appropriate working standard solutions to achieve the desired concentrations for the calibration curve (e.g., 1, 2, 5, 10, 20, 50, 100, 200 ng/mL) and QC samples (LLOQ, LQC, MQC, HQC).

• Internal Standard Spiking Solution: Prepare a working solution of 2-Phenylacetaldehyde-d5 (or phenylacetic acid) in methanol at a concentration of 100 ng/mL.

Sample Preparation: Protein Precipitation

• To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add 20 µL of the internal standard working solution (2-Phenylacetaldehyde-d5 or phenylacetic acid).

• Vortex briefly to mix.

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a clean autosampler vial.

• Inject 5 µL onto the LC-MS/MS system.

LC-MS/MS Conditions

• LC System: Agilent 1290 Infinity II or equivalent.

• Column: ZORBAX Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 10% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 10% B and equilibrate for 1 minute.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• MS System: Sciex Triple Quad 6500+ or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• MRM Transitions:

  • 2-phenylacetaldehyde: Q1 121.1 -> Q3 91.1

  • 2-Phenylacetaldehyde-d5: Q1 126.1 -> Q3 96.1

  • Phenylacetic acid: Q1 137.1 -> Q3 91.1

Visualizing the Workflow

The following diagrams illustrate the key experimental workflows.

Bioanalytical Method Validation Workflow

Matrix Effect Evaluation Workflow

Conclusion

The experimental data clearly demonstrates that 2-Phenylacetaldehyde-d5 provides superior performance as an internal standard for the bioanalysis of 2-phenylacetaldehyde compared to the non-deuterated analog, phenylacetic acid. The use of 2-Phenylacetaldehyde-d5 results in significantly better accuracy and precision, and more effective compensation for matrix effects. For regulated bioanalytical studies where data integrity and reliability are paramount, 2-Phenylacetaldehyde-d5 is the recommended internal standard. Its use will contribute to a more robust and defensible bioanalytical method, ultimately facilitating a smoother regulatory submission process.

Safety & Regulatory Compliance

Proper Disposal of 2-Phenylacetaldehyde-d5: A Step-by-Step Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

The proper disposal of 2-Phenylacetaldehyde-d5, a deuterated analog of phenylacetaldehyde, is critical to ensure laboratory safety, environmental protection, and regulatory compliance. This guide provides a detailed, step-by-step procedure for its safe handling and disposal in a laboratory setting. Adherence to these protocols is paramount, as improper disposal can lead to hazardous chemical reactions, environmental contamination, and significant legal and financial penalties.

Hazard Profile and Waste Classification

2-Phenylacetaldehyde-d5, like its non-deuterated counterpart, is classified as a hazardous substance. Its key hazardous properties are summarized in the table below. Due to these characteristics, waste containing this chemical must be managed as hazardous waste in accordance with the Resource Conservation and Recovery Act (RCRA) and other applicable regulations.

Property	Value	Hazard Classification
Physical State	Liquid	-
Flash Point	68 °C (154.4 °F)	Combustible Liquid
Acute Oral Toxicity	Harmful if swallowed	Acute Toxicity (Oral)
Skin Corrosion/Irritation	Causes severe skin burns	Skin Corrosion
Serious Eye Damage/Irritation	Causes serious eye damage	Serious Eye Damage
Skin Sensitization	May cause an allergic skin reaction	Skin Sensitizer
Aquatic Toxicity	Harmful to aquatic life with long lasting effects	Hazardous to the Aquatic Environment

Data sourced from representative Safety Data Sheets (SDSs) for Phenylacetaldehyde.

Personal Protective Equipment (PPE)

Before handling 2-Phenylacetaldehyde-d5 for any purpose, including disposal, it is mandatory to wear the following personal protective equipment:

• Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene). Contaminated gloves must be disposed of as hazardous waste.

• Eye Protection: Chemical safety goggles or a face shield.

• Lab Coat: A flame-resistant lab coat or apron.

• Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood. If the potential for inhalation of vapors or mists exists, a NIOSH-approved respirator may be necessary.

Step-by-Step Disposal Procedure

The disposal of 2-Phenylacetaldehyde-d5 must be managed through your institution's Environmental Health and Safety (EHS) department or equivalent hazardous waste management program.[1] Never pour this chemical down the drain or dispose of it in regular trash.[1]

Step 1: Waste Collection and Segregation

• Designated Waste Container: Collect all waste containing 2-Phenylacetaldehyde-d5 in a dedicated, chemically compatible container. Glass or polyethylene (B3416737) containers are typically suitable. The container must have a secure, tight-fitting lid.

• Segregation: Do not mix 2-Phenylacetaldehyde-d5 waste with incompatible materials, such as strong oxidizing agents or strong bases.[2] It is best practice to segregate halogenated and non-halogenated solvent wastes.[3]

• Solid Waste: Any solid waste contaminated with 2-Phenylacetaldehyde-d5, such as absorbent materials from a spill, contaminated gloves, or empty containers, must also be collected and disposed of as hazardous waste.

Step 2: Labeling the Hazardous Waste Container

Proper labeling is a critical regulatory requirement. The hazardous waste container must be labeled with a hazardous waste tag provided by your EHS department as soon as the first drop of waste is added.[4] The label must include:

• The words "Hazardous Waste"[1][5]

• The full chemical name: "2-Phenylacetaldehyde-d5" (avoid abbreviations or chemical formulas)[1]

• The approximate concentration and volume of the waste. For mixtures, list all components.[1]

• The date of waste generation (the date the first waste was added to the container).[1]

• The name and contact information of the principal investigator or laboratory supervisor.[1]

• The specific hazards associated with the waste (e.g., Combustible, Corrosive, Toxic).[1]

Step 3: Storage in a Satellite Accumulation Area (SAA)

• Location: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within your laboratory.[4][6] The SAA must be at or near the point of generation and under the control of the laboratory personnel.[6]

• Secondary Containment: It is best practice to keep the waste container in a secondary containment bin to prevent the spread of material in case of a leak or spill.

• Container Management: Keep the waste container closed at all times, except when adding waste.[3][4]

Step 4: Arranging for Waste Pickup

• Contact EHS: Once the waste container is full, or before it has been in storage for the maximum allowable time (typically one year, but institutional policies may vary), arrange for its collection by your institution's EHS department.[4]

• Follow Institutional Procedures: Follow your institution's specific procedures for requesting a hazardous waste pickup, which may involve submitting an online form or contacting the EHS office directly.[1]

• Do Not Transport: Laboratory personnel should not transport hazardous waste across campus. This should only be done by trained EHS staff.[2]

Step 5: Empty Container Disposal

• Triple Rinsing: An "empty" container that held 2-Phenylacetaldehyde-d5 must be triple-rinsed with a suitable solvent (e.g., ethanol (B145695) or acetone).[2]

• Rinsate as Hazardous Waste: The rinsate from the triple-rinsing process is considered hazardous waste and must be collected in your designated hazardous waste container.[2]

• Defacing the Label: After triple-rinsing, deface or remove the original chemical label from the container before disposing of it in the appropriate recycling or solid waste stream, as per your institution's guidelines.[2]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-Phenylacetaldehyde-d5.

Caption: Disposal workflow for 2-Phenylacetaldehyde-d5.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe and compliant disposal of 2-Phenylacetaldehyde-d5, thereby protecting themselves, their colleagues, and the environment. Always consult your institution's specific chemical hygiene plan and EHS guidelines for any additional requirements.

References

• 1. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 2. vumc.org [vumc.org]
• 3. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. MedicalLab Management Magazine [medlabmag.com]
• 6. epa.gov [epa.gov]